Heptyl Nonyl Phthalate-d4

Core Science & Biosynthesis

Heptyl Nonyl Phthalate-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptyl Nonyl Phthalate-d4 is a deuterated analog of Heptyl Nonyl Phthalate (B1215562), a high molecular weight phthalate ester. Due to its isotopic labeling, this compound serves as an invaluable internal standard for the quantification of Heptyl Nonyl Phthalate and other related phthalates in various matrices. Its use in analytical methodologies, particularly those employing mass spectrometry, allows for precise and accurate measurement by correcting for analyte loss during sample preparation and instrumental analysis. This technical guide provides an in-depth overview of Heptyl Nonyl Phthalate-d4, including its chemical properties, a representative analytical protocol, and a summary of the toxicological profiles and endocrine-disrupting mechanisms associated with high molecular weight phthalates.

Chemical and Physical Properties

The fundamental properties of Heptyl Nonyl Phthalate-d4 are summarized in the table below. This information is critical for its proper handling, storage, and application in experimental settings.

Property	Value	Reference
Chemical Name	1,2-Benzenedicarboxylic Acid, Heptyl Nonyl Ester-d4	[1]
Molecular Formula	C₂₄H₃₄D₄O₄	[2]
Molecular Weight	394.58 g/mol	[2]
CAS Number (Unlabeled)	19295-81-9	[1]
Appearance	Not specified, typically a solution
Solubility	Soluble in organic solvents
Storage Temperature	Room temperature or 4°C
Shelf Life	1095 days	[1]

Analytical Applications and Experimental Protocols

Heptyl Nonyl Phthalate-d4 is primarily utilized as an internal standard in analytical methods for the detection and quantification of phthalates in complex matrices such as environmental samples, food products, and consumer goods.[3][4] Gas chromatography coupled with mass spectrometry (GC-MS) is a common technique for these analyses.

Representative Experimental Protocol: Quantification of Phthalates in a Liquid Matrix using GC-MS with a Deuterated Internal Standard

This protocol is a representative example and may require optimization for specific matrices and instrumentation.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 15 mL of a liquid sample (e.g., a beverage), add a known amount of Heptyl Nonyl Phthalate-d4 solution as an internal standard.[3]

• Perform a threefold liquid-liquid extraction with 10 mL of hexane (B92381) in a separatory funnel for each extraction.[3]

• Combine the organic extracts and concentrate them to a small volume using a rotary evaporator at a controlled temperature (e.g., 36 ± 1 °C).[3]

• Further, dry the residue under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis.[3]

2. GC-MS Instrumentation and Conditions

The following table outlines typical GC-MS parameters for phthalate analysis.

Parameter	Typical Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	280°C
Injection Mode	Splitless
Oven Program	Initial: 60°C, hold for 1 min; Ramp: 15°C/min to 310°C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS Source Temperature	230°C
MS Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

3. Data Analysis

• Monitor characteristic ions for both the target phthalates and Heptyl Nonyl Phthalate-d4.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the amount of target phthalates in the sample by using the calibration curve.

Workflow for Phthalate Quantification

Toxicological Profile and Endocrine Disruption

While specific toxicological data for Heptyl Nonyl Phthalate is limited, it belongs to the class of high molecular weight phthalates (HMWPs).[5] HMWPs are recognized as endocrine-disrupting chemicals (EDCs) that can interfere with the body's hormonal systems.[6]

General Toxicity of High Molecular Weight Phthalates

• Endocrine Disruption: HMWPs can act as xenoestrogens, anti-androgens, and anti-thyroid hormones.[7] They have been shown to bind to nuclear receptors, including estrogen receptors (ERs), androgen receptors (ARs), and thyroid hormone receptors (THRs).[8] This binding can disrupt normal hormone signaling pathways.

• Reproductive and Developmental Effects: Exposure to certain phthalates has been associated with adverse effects on the reproductive system in both males and females.[5]

• Metabolism: Phthalate diesters are metabolized in the body to their corresponding monoesters, which are then often further oxidized before being excreted in the urine.[9]

Signaling Pathway of Endocrine Disruption by High Molecular Weight Phthalates

The following diagram illustrates a generalized mechanism by which HMWPs can disrupt endocrine signaling. Phthalates can enter cells and bind to nuclear hormone receptors. This complex can then translocate to the nucleus and bind to hormone response elements on the DNA, leading to altered gene expression and subsequent downstream biological effects.

Endocrine Disruption by HMW Phthalates

Conclusion

Heptyl Nonyl Phthalate-d4 is a critical analytical tool for researchers and scientists in the fields of environmental science, food safety, and toxicology. Its use as an internal standard enables the reliable quantification of phthalates, which are of significant interest due to their potential as endocrine disruptors. While toxicological data for this specific compound is not extensive, understanding the general mechanisms of high molecular weight phthalates provides a basis for assessing potential health risks. The provided experimental protocol and signaling pathway diagram serve as valuable resources for professionals working with this and related compounds.

References

• 1. labsolu.ca [labsolu.ca]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 5. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Human Endocrine-Disrupting Effects of Phthalate Esters through Adverse Outcome Pathways: A Comprehensive Mechanism Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.plos.org [journals.plos.org]
• 9. Diheptyl phthalate | C22H34O4 | CID 19284 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide to Heptyl Nonyl Phthalate-d4

This guide provides a comprehensive overview of the chemical and physical properties of Heptyl Nonyl Phthalate-d4, alongside detailed experimental protocols for its application in analytical research. Designed for researchers, scientists, and professionals in drug development, this document consolidates essential data to facilitate its use as an internal standard in quantitative analysis.

Core Chemical and Physical Properties

Heptyl Nonyl Phthalate-d4 is the deuterium-labeled form of Heptyl Nonyl Phthalate (B1215562), utilized primarily as an internal standard for the quantification of phthalates in various matrices. Its physical state is typically an oil or liquid.[1][2] The deuteration provides a distinct mass shift, enabling precise measurement by mass spectrometry.

Compound Identification

Property	Value
Chemical Name	1-O-heptyl 2-O-nonyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
CAS Number	2733389-45-0, 1246820-06-3
Unlabeled CAS Number	19295-81-9[3]
Molecular Formula	C₂₄H₃₄D₄O₄
Molecular Weight	394.58 g/mol

Physical and Chemical Properties of Heptyl Nonyl Phthalate-d4

Property	Value
Physical Form	Oil / Liquid[2]
Shelf Life	1095 days[1]
Storage Conditions	Store at room temperature, protected from light and moisture.[2]

Physical and Chemical Properties of Non-Labeled Heptyl Nonyl Phthalate

Property	Value
Molecular Formula	C₂₄H₃₈O₄[3]
Molecular Weight	390.56 g/mol [3][4]
Boiling Point	Data not available
Density	Data not available
Solubility	Phthalate esters are generally soluble in many common organic solvents and oils, with low solubility in water.[5]

Experimental Protocols

Heptyl Nonyl Phthalate-d4 is instrumental in methods for quantifying phthalates in consumer products, environmental samples, and biological matrices. The following is a representative protocol for the analysis of phthalates in a plastic matrix using Gas Chromatography-Mass Spectrometry (GC-MS), a common application for this internal standard.

Protocol: Quantification of Phthalates in Plastic Toys using GC-MS with a Deuterated Internal Standard

1. Objective: To accurately quantify the concentration of target phthalates in a plastic sample, correcting for sample loss and matrix effects during preparation and analysis by using Heptyl Nonyl Phthalate-d4 as an internal standard.

2. Materials and Reagents:

• Solvents: Tetrahydrofuran (THF), Hexane (B92381), Cyclohexane (B81311) (GC grade or higher).

• Internal Standard (IS) Stock Solution: Prepare a stock solution of Heptyl Nonyl Phthalate-d4 in a suitable solvent (e.g., cyclohexane) at a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of the Heptyl Nonyl Phthalate-d4 internal standard.

• Sample: A representative portion of the plastic material, cryogenically milled to a fine powder.

• Equipment: GC-MS system with a split/splitless inlet, analytical balance, volumetric flasks, pipettes, vials with PTFE-lined caps, vortex mixer, centrifuge, and syringe filters (0.45 µm PTFE).

3. Sample Preparation:

• Accurately weigh approximately 50 mg of the powdered plastic sample into a glass vial.

• Add 5 mL of THF to dissolve the sample. Vortex for 1 minute to ensure complete dissolution.

• Add 10 mL of hexane to precipitate the polymer. Vortex for 1 minute.

• Centrifuge the sample to pellet the precipitated polymer.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean glass vial.

• Transfer a 0.5 mL aliquot of the filtered extract to a GC vial.

• Add a precise volume of the Heptyl Nonyl Phthalate-d4 internal standard solution to the GC vial to achieve a final concentration within the calibrated range.

• Dilute with cyclohexane to a final volume of 1.5 mL.

4. GC-MS Analysis:

• GC Column: A low-bleed, mid-polarity column such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column is suitable.

• Injector: Set to 280°C with a splitless injection of 1 µL.

• Oven Program: Initial temperature of 100°C, hold for 1 minute, then ramp at 15°C/min to 320°C and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each target phthalate and for Heptyl Nonyl Phthalate-d4.

5. Data Analysis and Quantification:

• Generate a calibration curve for each target phthalate by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Calculate the same peak area ratio for the unknown sample.

• Determine the concentration of the target phthalate in the sample by using the linear regression equation from the calibration curve.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental process and the role of Heptyl Nonyl Phthalate-d4.

Caption: Experimental workflow for phthalate quantification.

Caption: Role of the internal standard in quantitative analysis.

References

• 1. labsolu.ca [labsolu.ca]
• 2. clinivex.com [clinivex.com]
• 3. scbt.com [scbt.com]
• 4. calpaclab.com [calpaclab.com]
• 5. Diheptyl phthalate | C22H34O4 | CID 19284 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Heptyl Nonyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Heptyl Nonyl Phthalate-d4, a deuterated form of Heptyl Nonyl Phthalate (B1215562). This isotopically labeled compound is a valuable tool in various research and development applications, particularly in mass spectrometry-based quantitative analysis, metabolism studies, and as an internal standard.

Core Molecular Data

The key quantitative data for Heptyl Nonyl Phthalate-d4 and its unlabeled counterpart are summarized below. This information is fundamental for accurate experimental design and data interpretation.

Property	Heptyl Nonyl Phthalate-d4	Heptyl Nonyl Phthalate (Unlabeled)
Molecular Formula	C₂₄H₃₄D₄O₄[1][2][3]	C₂₄H₃₈O₄[4]
Molecular Weight	394.58 g/mol [1][2][3][5]	390.6 g/mol [4]
CAS Number	2733389-45-0[1]	19295-81-9[2][4]
Synonyms	1-O-heptyl 2-O-nonyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate, Phthalic Acid Heptyl Nonyl Ester-d4[5]	Phthalic acid, heptyl nonyl ester[4]

Molecular Structure and Isotopic Labeling

Heptyl Nonyl Phthalate-d4 is specifically labeled with four deuterium (B1214612) atoms on the benzene (B151609) ring. This strategic placement of heavy isotopes provides a distinct mass shift from the unlabeled analog, which is crucial for its use as an internal standard in analytical chemistry.

Caption: Molecular structure of Heptyl Nonyl Phthalate-d4.

Experimental Protocols

The use of Heptyl Nonyl Phthalate-d4 as an internal standard is a common practice in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods. A generalized experimental workflow for its application is outlined below.

Workflow for Quantification using Isotope Dilution Mass Spectrometry

Caption: Isotope dilution mass spectrometry workflow.

Methodology:

• Standard Preparation: A stock solution of Heptyl Nonyl Phthalate-d4 is prepared in a suitable organic solvent. A series of working standard solutions are then prepared by diluting the stock solution.

• Sample Spiking: A known amount of the Heptyl Nonyl Phthalate-d4 internal standard solution is added to the unknown sample prior to any sample preparation steps.

• Extraction: The analyte (unlabeled Heptyl Nonyl Phthalate) and the internal standard (Heptyl Nonyl Phthalate-d4) are co-extracted from the sample matrix. Common extraction techniques include liquid-liquid extraction or solid-phase extraction.

• Analysis: The extracted sample is analyzed by a mass spectrometer coupled with a chromatography system. The instrument is set to monitor for the specific mass-to-charge ratios (m/z) of both the labeled and unlabeled compounds.

• Quantification: The concentration of the unlabeled Heptyl Nonyl Phthalate in the original sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve. This method corrects for any loss of analyte during sample preparation and analysis.

Conclusion

Heptyl Nonyl Phthalate-d4 is an essential analytical tool for researchers and scientists in various fields. Its well-defined molecular weight and isotopic purity make it an ideal internal standard for accurate and precise quantification of Heptyl Nonyl Phthalate in complex matrices. The provided data and protocols serve as a foundational guide for the effective application of this deuterated compound in research and development.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. labsolu.ca [labsolu.ca]
• 3. scbt.com [scbt.com]
• 4. Heptyl nonyl phthalate | C24H38O4 | CID 3015053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. clinivex.com [clinivex.com]

Heptyl Nonyl Phthalate-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Heptyl Nonyl Phthalate-d4, a deuterated internal standard crucial for the accurate quantification of heptyl nonyl phthalate (B1215562) and related phthalate compounds in various matrices. This document outlines its chemical properties, lists known suppliers, and details its application in analytical methodologies, particularly chromatography-mass spectrometry techniques.

Core Technical Data

Heptyl Nonyl Phthalate-d4 serves as an ideal internal standard for analytical studies due to its structural similarity to the target analyte and its distinct mass, which allows for clear differentiation in mass spectrometry. Its use helps to correct for variations in sample preparation and instrument response, leading to more accurate and reliable quantitative results.

Below is a summary of the key quantitative data for Heptyl Nonyl Phthalate-d4. Please note that exact values for purity and isotopic enrichment should be confirmed with a certificate of analysis from the specific supplier.

Property	Value	Source
Molecular Formula	C₂₄H₃₄D₄O₄	[1][2]
Molecular Weight	394.58 g/mol	[1][2]
CAS Number	1246820-06-3	[2]
Appearance	Oil/Liquid	[2]
Typical Purity	≥98%	Supplier Dependent
Isotopic Enrichment	≥99 atom % D	Supplier Dependent

Suppliers

A number of chemical suppliers specialize in providing stable isotope-labeled compounds for research purposes. When sourcing Heptyl Nonyl Phthalate-d4, it is recommended to request a certificate of analysis to verify the purity and isotopic enrichment of the specific lot.

Known suppliers include:

• Clinivex

• MedChemExpress

• LabSolutions

Experimental Protocols

The primary application of Heptyl Nonyl Phthalate-d4 is as an internal standard in analytical methods for the quantification of phthalates. The following is a representative protocol for its use in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Preparation of Internal Standard Stock and Working Solutions

Objective: To prepare a concentrated stock solution and a working solution of Heptyl Nonyl Phthalate-d4 for spiking into samples and calibration standards.

Materials:

• Heptyl Nonyl Phthalate-d4

• High-purity solvent (e.g., isohexane, hexane, or methanol)[3][4]

• Class A volumetric flasks

• Calibrated micropipettes

Protocol:

• Stock Solution Preparation (e.g., 500 µg/mL):

  • Accurately weigh a known amount of Heptyl Nonyl Phthalate-d4 (e.g., 5 mg).

  • Dissolve the weighed standard in a high-purity solvent in a Class A volumetric flask (e.g., 10 mL) to achieve the desired concentration.

  • Ensure the standard is completely dissolved by vortexing or sonicating if necessary.

  • Store the stock solution in an amber glass vial at a controlled temperature (typically 2-8 °C) to prevent degradation.

• Working Solution Preparation (e.g., 10 µg/mL):

  • Perform a serial dilution of the stock solution to create a working solution at a concentration appropriate for the expected analyte levels in the samples.

  • For example, pipette 200 µL of the 500 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with the same high-purity solvent.

Sample Preparation and Extraction for GC-MS Analysis

Objective: To extract phthalates from a sample matrix and spike with the Heptyl Nonyl Phthalate-d4 internal standard.

Materials:

• Sample matrix (e.g., environmental water, consumer product extract)

• Heptyl Nonyl Phthalate-d4 working solution

• Extraction solvent (e.g., hexane, dichloromethane)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• GC vials

Protocol:

• Accurately measure or weigh a known amount of the sample into a centrifuge tube.

• Spike the sample with a precise volume of the Heptyl Nonyl Phthalate-d4 working solution. The amount added should result in a peak intensity within the calibration range and comparable to the expected analyte response.

• Add the extraction solvent to the sample.

• Vortex the mixture vigorously for several minutes to ensure thorough mixing and extraction of the analytes.

• Centrifuge the sample to separate the organic and aqueous/solid phases.

• Carefully transfer the organic layer containing the extracted phthalates and the internal standard to a clean tube.

• Concentrate the extract to a final volume of 1 mL or to dryness followed by reconstitution in a known volume of solvent using a gentle stream of nitrogen.[5]

• Transfer the final extract to a GC vial for analysis.

GC-MS Instrumental Analysis

Objective: To separate and quantify the target phthalates and the Heptyl Nonyl Phthalate-d4 internal standard.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Typical GC-MS Parameters:

Parameter	Typical Setting
Injection Mode	Splitless
Injector Temperature	250-280 °C
Carrier Gas	Helium or Hydrogen
Column	e.g., 5% phenyl-methyl silicone bonded-phase fused-silica capillary column (30m x 0.25 mm i.d., 0.25 µm film thickness)[6]
Oven Temperature Program	Initial temperature of 60-100°C, hold for 1-2 minutes, then ramp at 10-20°C/min to 280-300°C, and hold for 5-10 minutes.
Transfer Line Temperature	280-300 °C
Ion Source Temperature	230-250 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Data Analysis:

• Identify the retention times of the target phthalates and Heptyl Nonyl Phthalate-d4.

• Integrate the peak areas of the characteristic ions for each analyte and the internal standard. For many phthalates, a common quantifier ion is m/z 149, while for the d4-labeled internal standard, m/z 153 would be monitored.[7]

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards.

• Quantify the amount of each phthalate in the samples by using the response factor from the calibration curve.

Visualizations

The following diagrams illustrate the general workflow for the use of Heptyl Nonyl Phthalate-d4 as an internal standard in a typical analytical procedure.

Analytical Workflow Using an Internal Standard

This guide provides a foundational understanding of Heptyl Nonyl Phthalate-d4 and its application in quantitative analysis. For specific applications, researchers should consult relevant scientific literature and validate their methods according to established guidelines.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. clinivex.com [clinivex.com]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 4. fda.gov.tw [fda.gov.tw]
• 5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Heptyl Nonyl Phthalate-d4: A Technical Safety Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available safety data for Heptyl Nonyl Phthalate (B1215562) and related compounds. A complete Safety Data Sheet (SDS) for Heptyl Nonyl Phthalate-d4 is not publicly available. The information for the deuterated form is supplemented with data from its non-deuterated analogue and other similar phthalate esters. The deuteration with four deuterium (B1214612) atoms on the benzene (B151609) ring is not expected to significantly alter the chemical's toxicological properties; however, this guide should be used for informational purposes and not as a substitute for a manufacturer-provided SDS. All laboratory work should be conducted under the supervision of a qualified professional and in accordance with established safety protocols.

Chemical Identification and Physical Properties

Heptyl Nonyl Phthalate-d4 is a deuterated analogue of Heptyl Nonyl Phthalate, a high molecular weight phthalate ester. Phthalates are commonly used as plasticizers to increase the flexibility and durability of plastics.[1] The deuterated form is often used as an internal standard in analytical and research applications.

Table 1: Physical and Chemical Properties of Heptyl Nonyl Phthalate and its Deuterated Analog

Property	Heptyl Nonyl Phthalate	Heptyl Nonyl Phthalate-d4	Data Source
Molecular Formula	C₂₄H₃₈O₄[2][3]	C₂₄H₃₄D₄O₄	N/A
Molecular Weight	390.56 g/mol [2][3]	~394.58 g/mol	N/A
CAS Number	19295-81-9[2][3]	1246820-06-3[4]	[2][3][4]
Appearance	Colorless to light yellow liquid[5][6]	No data available	[5][6]
Odor	Odorless[6]	No data available	[6]
Boiling Point	No specific data available	No data available	N/A
Melting Point	No specific data available	No data available	N/A
Flash Point	No specific data available	No data available	N/A
Solubility	Poorly soluble in water; soluble in oils and organic solvents[7]	No data available	[7]

Hazard Identification and GHS Classification

Based on the Safety Data Sheet for a closely related compound, Di-n-heptyl phthalate, Heptyl Nonyl Phthalate is not classified as hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[5] However, it is important to note that phthalates as a class of chemicals are recognized as endocrine-disrupting chemicals (EDCs).[7]

Table 2: GHS Classification for Related Phthalates

Hazard Class	Hazard Category	Signal Word	Hazard Statement
Not Classified	Not Applicable	None Required	None Identified[5]

Note: This classification is for Di-n-heptyl phthalate and may not directly apply to Heptyl Nonyl Phthalate-d4. All chemicals should be handled with care.

Caption: GHS classification overview for related phthalates.

Toxicological Information

Detailed toxicological studies on Heptyl Nonyl Phthalate-d4 are not available. The toxicological profile is inferred from data on similar phthalate esters. Phthalate esters are generally characterized by low acute toxicity.[8] The primary health concerns associated with some phthalates are their potential endocrine-disrupting effects, which can lead to reproductive and developmental issues.[7][9]

Table 3: Summary of Toxicological Data for Phthalate Esters

Endpoint	Observation	Species	Reference
Acute Oral Toxicity	Low toxicity	General for phthalates	[8]
Skin Irritation	Weak skin irritant	General for phthalates	[8]
Eye Irritation	Weak eye irritant	General for phthalates	[8]
Sensitization	Generally negative or weak skin sensitizers	General for phthalates	[8]
Endocrine Disruption	Potential to disrupt endocrine function	General for phthalates	[7][9]
Reproductive Toxicity	Some phthalates are associated with adverse reproductive outcomes	General for phthalates	[10]
Developmental Toxicity	Some phthalates are associated with adverse developmental outcomes	General for phthalates	[10]

Handling, Storage, and Personal Protective Equipment (PPE)

Proper handling and storage are crucial to minimize exposure and ensure the integrity of the compound.

Handling and Storage

• Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray.[5]

• Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.[5] Store at room temperature, protected from light and moisture, unless otherwise specified.[4]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling Heptyl Nonyl Phthalate-d4:

• Eye/Face Protection: Wear safety glasses with side-shields or goggles.

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure.

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is generally not required. If vapors or mists are generated, use a NIOSH-approved respirator.

Caption: Recommended PPE workflow for handling the compound.

First-Aid Measures

In case of exposure, follow these first-aid measures:

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention if irritation persists.[5]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing. Get medical attention if irritation develops.[5]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[5]

• Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce vomiting. Get medical attention.[5]

Caption: First-aid procedures in case of exposure.

Ecological Information

Detailed ecotoxicological data for Heptyl Nonyl Phthalate-d4 is unavailable. However, phthalate esters are recognized as environmental contaminants due to their widespread use.[7] They can enter the environment through various pathways and have been detected in water, soil, and air.[7] High molecular weight phthalates, like Heptyl Nonyl Phthalate, tend to adsorb to soil and sediment.[11]

Table 4: Ecotoxicity of Related Phthalates

Organism	Endpoint	Observation	Reference
Aquatic Organisms	Toxicity	Varies depending on the specific phthalate and species.	[9]
Soil Organisms	Adsorption	High molecular weight phthalates adsorb to soil and sediment.	[11]
Biodegradation	Biodegradation	Some phthalates are biodegradable under certain conditions.	[11]

Experimental Protocols

Specific experimental protocols for the synthesis or analysis of Heptyl Nonyl Phthalate-d4 are proprietary and not publicly available. In research, this compound is typically used as an internal standard for analytical methods such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) for the quantification of phthalates in various matrices. The general workflow for such an analysis is outlined below.

Caption: General workflow for using the compound as an internal standard.

References

• 1. uml.edu [uml.edu]
• 2. scbt.com [scbt.com]
• 3. Heptyl nonyl phthalate | C24H38O4 | CID 3015053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. clinivex.com [clinivex.com]
• 5. fishersci.com [fishersci.com]
• 6. ICSC 0832 - DI-n-HEPTYL PHTHALATE [inchem.org]
• 7. iwaponline.com [iwaponline.com]
• 8. cpsc.gov [cpsc.gov]
• 9. mdpi.com [mdpi.com]
• 10. The effects of phthalate ester exposure on human health: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Diheptyl phthalate | C22H34O4 | CID 19284 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of Heptyl Nonyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of Heptyl Nonyl Phthalate-d4, a deuterated analog of the plasticizer heptyl nonyl phthalate (B1215562). Due to its isotopic labeling, this compound is primarily utilized as an internal standard in analytical methodologies, particularly in mass spectrometry-based studies for the quantification of phthalates in various matrices.

This document summarizes the available data on its core physical characteristics and outlines relevant experimental protocols for the determination of these properties in phthalate esters. It is important to note that while specific experimental data for the deuterated form is limited, properties of the non-deuterated analog, Heptyl Nonyl Phthalate, are included as a close proxy.

Core Physical and Chemical Properties

Heptyl Nonyl Phthalate-d4 is characterized as an oily liquid. Its fundamental chemical identifiers and properties are detailed below.

Property	Value	Source
Chemical Name	1-O-heptyl 2-O-nonyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate	N/A
Synonyms	1,2-Benzenedicarboxylic Acid, Heptyl Nonyl Ester-d4; Phthalic Acid Heptyl Nonyl Ester-d4	N/A
CAS Number	1246820-06-3	[1]
Molecular Formula	C₂₄H₃₄D₄O₄	N/A
Molecular Weight	394.58 g/mol	N/A
Physical Form	Oil/Liquid	N/A

Quantitative Physical Properties

Table 1: Physical Properties of Heptyl Nonyl Phthalate (Non-Deuterated Analog)

Property	Value	Notes	Source
Molecular Formula	C₂₄H₃₈O₄	[2][3][4]
Molecular Weight	390.56 g/mol	[3][4]
Boiling Point	Not available	Data for Di-n-heptyl phthalate: 195 °C at 0.04 mmHg	[5]
Melting Point	Not available	Data for Di-n-heptyl phthalate: <40 °C	[5]
Density	Not available	Data for Di-n-heptyl phthalate: 0.988 g/mL at 25 °C	[5]
Vapor Pressure	Not available	Data for Di-n-heptyl phthalate: 2.07 x 10⁻⁶ mmHg	[6]
Solubility	Insoluble in water; Soluble in organic solvents and oils.	Phthalate esters are generally soluble in many common organic solvents.	[6]

Experimental Protocols

The determination of the physical properties of phthalate esters like Heptyl Nonyl Phthalate-d4 follows established methodologies in physical and analytical chemistry. Below are detailed protocols for key experiments.

Determination of Boiling Point

The boiling point of high-molecular-weight, low-volatility compounds like phthalate esters is typically determined under reduced pressure (vacuum distillation) to prevent decomposition at high temperatures.

Methodology:

• Apparatus: A vacuum distillation apparatus, including a distillation flask, a condenser, a receiving flask, a manometer for pressure measurement, and a vacuum pump.

• Procedure:

  • A sample of the phthalate ester is placed in the distillation flask.

  • The system is evacuated to a specific, stable pressure.

  • The sample is heated gradually.

  • The temperature at which the liquid boils and its vapor condenses is recorded, along with the corresponding pressure.

• Data Analysis: The boiling point at atmospheric pressure can be extrapolated from the data obtained at reduced pressure using a nomograph or the Clausius-Clapeyron equation.

Determination of Density

The density of liquid phthalates can be measured using standard laboratory techniques.

Methodology:

• Apparatus: A pycnometer (a flask with a precise volume), a high-precision analytical balance, and a temperature-controlled water bath.

• Procedure:

  • The empty pycnometer is weighed.

  • It is then filled with the phthalate ester, ensuring no air bubbles are present, and weighed again.

  • The temperature of the sample is maintained at a constant, recorded value using the water bath.

  • The volume of the pycnometer is determined by performing the same procedure with a reference substance of known density, such as deionized water.

• Data Analysis: The density is calculated by dividing the mass of the phthalate ester by the volume of the pycnometer.

Determination of Solubility

The solubility of phthalate esters in various solvents is a key parameter, especially their low solubility in water.

Methodology (for Water Solubility):

• Apparatus: Shake-flask apparatus, constant temperature bath, and an analytical instrument for quantification (e.g., Gas Chromatography-Mass Spectrometry - GC-MS).

• Procedure:

  • An excess amount of the phthalate ester is added to a known volume of water in a sealed flask.

  • The flask is agitated in a constant temperature bath for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • The solution is then allowed to stand to permit phase separation.

  • A sample of the aqueous phase is carefully removed, filtered or centrifuged to remove any undissolved micro-droplets.

• Quantification:

  • The concentration of the phthalate ester in the aqueous sample is determined using a suitable analytical method, such as GC-MS, after extraction into an organic solvent.

  • A calibration curve is generated using standards of known concentrations to quantify the dissolved amount.

Visualizations

Logical Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the characterization of the physical properties of a chemical standard like Heptyl Nonyl Phthalate-d4.

Caption: Workflow for the characterization of a chemical standard.

Relationship of Phthalate Analysis Techniques

This diagram outlines the common analytical pathways for the identification and quantification of phthalate esters.

Caption: Common analytical pathways for phthalate ester analysis.

References

• 1. clinivex.com [clinivex.com]
• 2. Heptyl nonyl phthalate | C24H38O4 | CID 3015053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. calpaclab.com [calpaclab.com]
• 5. 3648-21-3 CAS MSDS (DI-N-HEPTYL PHTHALATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Diheptyl phthalate | C22H34O4 | CID 19284 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Heptyl Nonyl Phthalate-d4: Properties and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptyl Nonyl Phthalate-d4 is a deuterated form of Heptyl Nonyl Phthalate (B1215562), a member of the phthalate ester family. Phthalates are commonly used as plasticizers to enhance the flexibility and durability of various polymer products. Due to their widespread use and potential for human exposure, the analysis of phthalates in environmental, food, and biological samples is of significant interest. Heptyl Nonyl Phthalate-d4 serves as an invaluable internal standard for analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), allowing for accurate quantification of phthalate esters by correcting for matrix effects and variations in sample preparation and instrument response.[1][2] This guide provides an overview of the available solubility data for the non-deuterated analogue and details a representative experimental protocol for its use in analytical applications.

Physicochemical Properties and Solubility

Heptyl Nonyl Phthalate-d4 is an isotopically labeled compound with a molecular formula of C24H34D4O4 and a molecular weight of approximately 394.58 g/mol . It is typically supplied as an oil or liquid.

Solubility Data (for Di-n-heptyl Phthalate)

As a proxy for Heptyl Nonyl Phthalate-d4, the solubility of Di-n-heptyl phthalate is summarized below. Phthalate esters, in general, exhibit low water solubility and are soluble in many common organic solvents.[3]

Solvent System	Solubility	Reference
Water	Sparingly soluble[4][5]; 0.01%[3]	[3][4][5]
Common Organic Solvents (e.g., Benzene, Toluene)	Soluble[5]	[5]
Oils	Soluble[3]	[3]
Chloroform	Slightly Soluble[4]	[4]
Methanol	Slightly Soluble[4]	[4]
Ethanol	Highly Soluble[6]	[6]
n-Hexane	Soluble (used as extraction solvent)[6][7]	[6][7]

Experimental Protocols: Analysis of Phthalates in Liquid Samples using a Deuterated Internal Standard

The following is a representative experimental protocol for the determination of phthalate esters in a liquid matrix (e.g., beverages, water) using Heptyl Nonyl Phthalate-d4 as an internal standard, followed by GC-MS analysis.

Materials and Reagents

• Sample: Liquid sample to be analyzed.

• Internal Standard (IS) Stock Solution: Heptyl Nonyl Phthalate-d4 in a suitable solvent (e.g., n-hexane) at a concentration of 100 µg/mL.

• Calibration Standard Stock Solution: A mixture of target phthalate analytes in a suitable solvent (e.g., n-hexane) at a concentration of 100 µg/mL.

• Working Calibration Solutions: Prepared by serial dilution of the calibration standard stock solution in n-hexane to achieve a range of concentrations (e.g., 1, 5, 10, 20, 50, 100, 200 µg/L).[7]

• Extraction Solvent: n-Hexane (GC grade or equivalent).

• Drying Agent: Anhydrous sodium sulfate (B86663).

• Glassware: Volumetric flasks, pipettes, separatory funnels, vials with PTFE-lined caps. All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.

Sample Preparation and Extraction

• Sample Measurement: Accurately measure a known volume of the liquid sample (e.g., 100 mL) into a clean separatory funnel.

• Internal Standard Spiking: Spike the sample with a known amount of the Heptyl Nonyl Phthalate-d4 internal standard stock solution to achieve a final concentration within the calibration range (e.g., 50 µg/L).

• Liquid-Liquid Extraction:

  • Add a portion of n-hexane (e.g., 30 mL) to the separatory funnel.

  • Shake vigorously for 2-3 minutes, periodically venting the funnel to release pressure.

  • Allow the layers to separate.

  • Drain the aqueous (lower) layer into a clean beaker and the organic (upper) layer into a clean flask.

  • Return the aqueous layer to the separatory funnel and repeat the extraction two more times with fresh portions of n-hexane.

  • Combine all organic extracts.[7][8]

• Drying the Extract: Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the dried extract to a final volume of 1 mL using a gentle stream of nitrogen or a rotary evaporator.

GC-MS Analysis

• Instrument Conditions:

  • Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).[7]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[7]

  • Oven Temperature Program: Initial temperature of 100°C (hold for 1 min), ramp to 280°C at 10°C/min, then ramp to 310°C at 5°C/min and hold for 5 min.[7]

  • Injection Mode: Splitless injection of 1 µL.[7]

  • Mass Spectrometer: Operated in Selective Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Calibration:

  • Spike each working calibration solution with the same concentration of the internal standard as the samples.

  • Inject each calibration solution and generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Sample Analysis: Inject the prepared sample extract into the GC-MS system.

• Quantification: Identify and integrate the peaks corresponding to the target phthalates and the internal standard. Calculate the concentration of each analyte in the sample using the generated calibration curve.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the analysis of phthalates in a liquid sample using a deuterated internal standard.

Caption: Workflow for Phthalate Analysis using a Deuterated Internal Standard.

References

• 1. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Diheptyl phthalate | C22H34O4 | CID 19284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3648-21-3 CAS MSDS (DI-N-HEPTYL PHTHALATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography-Mass Spectrometry in Coffee Brew Samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Heptyl Nonyl Phthalate-d4: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Heptyl Nonyl Phthalate-d4, a deuterated internal standard crucial for accurate quantification in various analytical applications. Understanding the stability profile of this reference material is paramount for ensuring data integrity and reliability in research and development.

Core Stability and Storage Recommendations

Heptyl Nonyl Phthalate-d4, like other high molecular weight phthalate (B1215562) esters, is a relatively stable compound when stored under appropriate conditions. The primary factors influencing its stability are temperature, light, and moisture. Based on supplier recommendations and data from related long-chain phthalates, the following storage and handling guidelines are advised to ensure its long-term integrity.

Table 1: Recommended Storage and Handling of Heptyl Nonyl Phthalate-d4

Parameter	Recommendation	Rationale & Remarks
Storage Temperature	Room Temperature (General) 2–8°C (Preferred for long-term) -20°C (For extended long-term)	While stable at room temperature for shorter periods, refrigerated or frozen conditions are recommended to minimize any potential for slow degradation over time.[1] For Di-n-heptyl Phthalate-d4, storage at 2-8°C is specified by some suppliers.[2][3]
Light Exposure	Protect from light	Phthalate esters can be susceptible to photodegradation. Storage in amber vials or in the dark is essential to prevent photochemical reactions.[1]
Moisture	Store in a dry place	Hydrolysis of phthalate esters is a potential degradation pathway, although it is generally slow for long-chain phthalates. Storing in a desiccated environment is a precautionary measure.[1]
Container	Tightly closed, inert material (e.g., glass)	To prevent contamination and minimize evaporation of the solvent if in solution. Glass is preferred to avoid potential leaching of plasticizers from plastic containers.[1]
Shelf Life	Approximately 3 years (1095 days)	After this period, re-analysis of the standard's purity is recommended before use to ensure its concentration and integrity are within acceptable limits.

Potential Degradation Pathways

Table 2: Summary of Potential Degradation Pathways for Long-Chain Phthalate Esters

Degradation Pathway	Description & Influencing Factors	Significance for Heptyl Nonyl Phthalate-d4
Hydrolysis	The cleavage of the ester bond to form the monoester and eventually phthalic acid and the corresponding alcohols. The rate of hydrolysis is influenced by pH and temperature. For long-chain phthalates like DEHP, the hydrolysis half-life is estimated to be over 100 years at pH 8 and 30°C, and even slower under acidic conditions.	Considered a very slow and generally insignificant degradation pathway under standard storage conditions.
Photodegradation	Degradation initiated by the absorption of light, particularly UV radiation. This can lead to the cleavage of the ester bonds and modification of the aromatic ring. The aqueous photo-oxidation half-life for DEHP is estimated to be between 0.12 to 1.5 years.	A significant degradation pathway if the standard is not protected from light. Proper storage in amber vials or in the dark is critical.
Thermal Decomposition	Degradation at elevated temperatures. The presence of other substances, such as PVC, can lower the decomposition temperature of phthalates.	Not a significant concern under recommended storage temperatures. However, exposure to high temperatures during shipping or handling should be avoided.

Experimental Protocols for Stability Assessment

To ensure the continued integrity of Heptyl Nonyl Phthalate-d4 as a reference standard, periodic stability testing is recommended. The following are detailed hypothetical experimental protocols for real-time and accelerated stability studies.

Real-Time Stability Study Protocol

Objective: To determine the long-term stability of Heptyl Nonyl Phthalate-d4 under recommended storage conditions.

Methodology:

• Sample Preparation: Prepare multiple aliquots of Heptyl Nonyl Phthalate-d4 in a suitable solvent (e.g., acetonitrile (B52724), hexane) at a known concentration. The aliquots should be stored in amber glass vials with PTFE-lined caps.

• Storage Conditions: Store the vials at the recommended long-term storage temperature (e.g., 2–8°C), protected from light.

• Testing Time Points: Analyze the samples at predetermined intervals, such as 0, 3, 6, 9, 12, 18, 24, and 36 months.

• Analytical Method: Use a validated stability-indicating analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or MS).

  • GC-MS: A capillary column suitable for phthalate analysis (e.g., DB-5ms) should be used. The method should be able to separate the parent compound from potential degradation products.

  • HPLC: A reverse-phase C18 column is typically used with a mobile phase gradient of acetonitrile and water.

• Data Analysis: At each time point, determine the concentration of Heptyl Nonyl Phthalate-d4. The percentage of the initial concentration remaining should be calculated. Any degradation products should be identified and quantified if possible.

• Acceptance Criteria: The standard is considered stable if the concentration remains within a specified range of the initial concentration (e.g., 95-105%) and no significant degradation products are observed.

Accelerated Stability Study Protocol

Objective: To predict the long-term stability of Heptyl Nonyl Phthalate-d4 by subjecting it to stressed conditions.

Methodology:

• Sample Preparation: As described in the real-time stability study.

• Storage Conditions: Store the vials under accelerated conditions. According to ICH guidelines, typical conditions for semi-permeable containers include 40°C ± 2°C / 75% RH ± 5% RH. Photostability testing should also be conducted by exposing the standard to a controlled light source.

• Testing Time Points: Analyze the samples at more frequent intervals, such as 0, 1, 3, and 6 months.

• Analytical Method: The same validated stability-indicating method as in the real-time study should be used.

• Data Analysis: Analyze the data to determine the degradation rate at the accelerated conditions. The Arrhenius equation can be used to estimate the shelf-life at the recommended storage temperature.

• Acceptance Criteria: Significant degradation at accelerated conditions would indicate the need for more stringent storage and handling procedures.

Logical Workflow for Stability Assessment

The following diagram illustrates a logical workflow for the stability assessment of Heptyl Nonyl Phthalate-d4, from initial receipt to long-term monitoring and re-qualification.

Caption: Logical workflow for Heptyl Nonyl Phthalate-d4 stability assessment.

Conclusion

Heptyl Nonyl Phthalate-d4 is a stable compound when stored under the recommended conditions of refrigeration, protection from light, and in a dry environment within a tightly sealed container. While specific stability data for this deuterated standard is limited, information from related long-chain phthalates suggests that hydrolysis is not a significant degradation pathway, but photodegradation is a key factor to control. For critical applications, it is advisable to perform in-house stability assessments and to re-qualify the standard periodically, especially after its recommended shelf-life of three years has passed. Adherence to these guidelines will ensure the accuracy and reliability of analytical results that depend on this important internal standard.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. opus.govst.edu [opus.govst.edu]

Heptyl Nonyl Phthalate vs. Heptyl Nonyl Phthalate-d4: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of Heptyl Nonyl Phthalate (B1215562) and its deuterated analog, Heptyl Nonyl Phthalate-d4. It is designed to serve as a critical resource for researchers, scientists, and professionals in drug development and analytical chemistry, offering detailed information on their properties, analytical methodologies, and applications.

Introduction

Heptyl Nonyl Phthalate is a high molecular weight phthalate ester used as a plasticizer to enhance the flexibility and durability of various polymer products. Concerns over the environmental presence and potential endocrine-disrupting effects of phthalates have led to the development of precise analytical methods for their detection and quantification.[1][2] In this context, isotopically labeled internal standards are indispensable for achieving accurate and reliable results in mass spectrometry-based analyses.[3] Heptyl Nonyl Phthalate-d4, a deuterated form of Heptyl Nonyl Phthalate, serves as an ideal internal standard for such applications.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Heptyl Nonyl Phthalate and Heptyl Nonyl Phthalate-d4. The primary difference lies in their molecular weight, owing to the replacement of four hydrogen atoms with deuterium (B1214612) atoms in the deuterated standard.

Property	Heptyl Nonyl Phthalate	Heptyl Nonyl Phthalate-d4
Molecular Formula	C₂₄H₃₈O₄[4]	C₂₄H₃₄D₄O₄[5]
Molecular Weight	390.56 g/mol [4]	394.58 g/mol [5]
Monoisotopic Mass	390.27701 u[4]	394.30188 u
CAS Number	19295-81-9[4]	2733389-45-0[5]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	Not available	Not available
Melting Point	Not available	Not available
Solubility	Insoluble in water, soluble in organic solvents	Insoluble in water, soluble in organic solvents

The Role of Deuterated Standards in Analytical Chemistry

Heptyl Nonyl Phthalate-d4 is primarily utilized as an internal standard in analytical methodologies, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated standard is crucial for several reasons:

• Minimizing Matrix Effects: Complex sample matrices can enhance or suppress the ionization of the analyte, leading to inaccurate quantification. As the deuterated standard has nearly identical physicochemical properties to the analyte, it experiences similar matrix effects, allowing for accurate correction.

• Correction for Sample Loss: During sample preparation steps such as extraction and cleanup, some of the analyte may be lost. The internal standard is added at the beginning of the workflow, and any loss will affect both the analyte and the standard proportionally, enabling accurate quantification of the original analyte concentration.

• Improved Precision and Accuracy: By accounting for variations in instrument performance and sample handling, deuterated internal standards significantly improve the precision and accuracy of analytical measurements.

Advantage of using an internal standard.

Experimental Protocols

4.1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection: Collect 500 mL of the water sample in a pre-cleaned amber glass bottle.

• Internal Standard Spiking: Add a known amount of Heptyl Nonyl Phthalate-d4 solution in methanol (B129727) to the water sample to achieve a final concentration of 100 ng/L.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass the entire 500 mL water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elution: Elute the analyte and internal standard from the cartridge with 10 mL of ethyl acetate (B1210297).

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.

Solid-Phase Extraction Workflow.

4.2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: 5 mM ammonium (B1175870) acetate in water

  • B: Methanol

• Gradient Elution:

  • 0-1 min: 80% B

  • 1-8 min: 80-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-80% B

  • 10.1-15 min: 80% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Heptyl Nonyl Phthalate	391.3	149.1	15
Heptyl Nonyl Phthalate	391.3	279.2	10
Heptyl Nonyl Phthalate-d4	395.3	153.1	15
Heptyl Nonyl Phthalate-d4	395.3	283.2	10

Metabolic Pathway

Phthalates, upon entering the body, undergo a two-phase metabolic process.[6] High molecular weight phthalates like Heptyl Nonyl Phthalate are first hydrolyzed by esterases into their corresponding monoesters, Monoheptyl Phthalate and Monononyl Phthalate.[6] These monoesters can then undergo further oxidative metabolism, where the alkyl chains are hydroxylated and subsequently oxidized to form more polar metabolites that are more readily excreted.[6] These oxidized metabolites can also be conjugated with glucuronic acid (Phase II metabolism) to further increase their water solubility and facilitate their elimination from the body, primarily through urine.[6]

General Metabolic Pathway of Phthalates.

Conclusion

Heptyl Nonyl Phthalate-d4 is an essential tool for the accurate and precise quantification of Heptyl Nonyl Phthalate in various matrices. Its use as an internal standard effectively compensates for analytical variability, ensuring high-quality data in research, environmental monitoring, and regulatory compliance. The methodologies and information presented in this guide provide a solid foundation for professionals working with these compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Heptyl nonyl phthalate | C24H38O4 | CID 3015053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]
• 6. researchgate.net [researchgate.net]

The Gold Standard in Quantitative Analysis: A Technical Guide to Deuterated Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, the pursuit of the highest degree of accuracy and precision is paramount. This technical guide delves into the fundamental rationale and practical application of deuterated internal standards, the undisputed gold standard for robust and reliable bioanalysis. From mitigating the unpredictable nature of matrix effects to ensuring data integrity across complex experimental workflows, deuterated standards offer an unparalleled solution for researchers in drug development and various scientific disciplines.

Core Principles: The Advantage of Isotopic Analogs

The primary challenge in quantitative mass spectrometry is controlling for variability introduced during sample preparation and analysis. Factors such as incomplete extraction recovery, sample-to-sample differences in matrix composition (matrix effects), and fluctuations in instrument response can all lead to inaccurate quantification of the target analyte.

A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by their heavier, stable isotope, deuterium.[1][2] This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their near-identical physicochemical properties ensure they behave similarly throughout the analytical process.[2] By adding a known amount of the deuterated standard to a sample at the beginning of the workflow, it acts as a mimic for the analyte. Any analyte loss during extraction, cleanup, or injection, as well as variations in ionization, will affect both the analyte and the deuterated standard to the same extent. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, leading to highly accurate and precise quantification. The use of deuterated internal standards is a cornerstone of high-quality quantitative analysis, enabling researchers to generate data with the highest level of confidence.

Data Presentation: Quantitative Performance Metrics

The use of deuterated internal standards demonstrably improves the precision and accuracy of quantitative mass spectrometry assays. The following tables summarize quantitative data from validated LC-MS/MS methods, highlighting the performance of deuterated standards in various applications.

Table 1: Comparison of Inter-Patient Assay Imprecision for Sirolimus with Deuterated vs. Non-Deuterated Internal Standard

Internal Standard Type	Analyte Concentration (ng/mL)	Inter-Patient Imprecision (%CV)
Deuterated (Sirolimus-d3)	5.0	3.5
Deuterated (Sirolimus-d3)	15.0	2.8
Structural Analog	5.0	8.9
Structural Analog	15.0	7.2

Data sourced from a comparative study on immunosuppressant analysis. The data clearly indicates that the use of a deuterated internal standard results in significantly lower inter-patient imprecision (%CV), leading to more reliable patient monitoring.

Table 2: Intra- and Inter-assay Accuracy and Precision for the Analysis of Immunosuppressants using Deuterated Internal Standards

Analyte	Concentration Level	Intra-assay CV (%)	Intra-assay Accuracy (%)	Inter-assay CV (%)	Inter-assay Accuracy (%)
Cyclosporine A	LLOQ (2 ng/mL)	5.8	108.5	7.2	105.3
Low QC	4.2	103.2	5.5	101.7
High QC	3.1	98.9	4.8	99.4
Tacrolimus	LLOQ (0.5 ng/mL)	7.1	112.4	8.9	109.1
Low QC	5.3	106.8	6.7	104.5
High QC	4.5	101.3	5.9	102.1
Sirolimus	LLOQ (0.6 ng/mL)	6.5	109.7	8.1	107.3
Low QC	4.9	104.5	6.2	103.0
High QC	3.8	100.2	5.1	101.5
Everolimus	LLOQ (0.5 ng/mL)	7.5	114.2	9.3	111.8
Low QC	5.9	108.1	7.4	106.2
High QC	4.7	102.6	6.1	103.4
Mycophenolic Acid	LLOQ (0.01 µg/mL)	8.2	118.3	10.1	115.6
Low QC	6.4	110.7	8.0	108.9
High QC	5.2	105.4	6.8	106.3

This data from a validated method for five immunosuppressants demonstrates that the use of deuterated internal standards allows for excellent accuracy and precision, meeting the stringent requirements for therapeutic drug monitoring.[1]

Table 3: Recovery and Matrix Effect for Endocannabinoids in Human Cerebrospinal Fluid using Deuterated Internal Standards

Analyte	Recovery (%)	Matrix Effect (%)
Anandamide (AEA)	85.3	78.9 (Suppression)
2-Arachidonoylglycerol (2-AG)	92.1	85.4 (Suppression)
Oleoylethanolamide (OEA)	78.6	105.2 (Enhancement)
Palmitoylethanolamide (PEA)	89.4	91.3 (Suppression)
Stearoylethanolamide (SEA)	81.2	65.7 (Suppression)

This table showcases the extraction recovery and the extent of matrix effects for several endocannabinoids.[3] Despite significant matrix effects (both suppression and enhancement), the use of co-eluting deuterated internal standards ensures accurate quantification by normalizing these variations.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following are protocols for key experiments involving deuterated internal standards.

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a common and straightforward method for extracting drugs from biological matrices like plasma or whole blood.

• Sample Aliquoting: Aliquot 100 µL of the biological sample (calibrator, quality control, or unknown study sample) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the deuterated internal standard working solution to each sample.

• Protein Precipitation: Add 400 µL of a cold organic solvent (e.g., acetonitrile (B52724) containing 0.1% formic acid) to precipitate proteins.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean LC vial, avoiding the protein pellet.

• Analysis: Inject an aliquot of the supernatant into the LC-MS/MS system for analysis.

Protocol 2: Assessment of Matrix Effects

This experiment is critical for validating a bioanalytical method and demonstrates the effectiveness of the deuterated internal standard in compensating for matrix-induced signal suppression or enhancement.[4]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and the deuterated internal standard into the mobile phase or a neat solution at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract at least six different sources of blank biological matrix. Spike the analyte and deuterated internal standard into the final extract at the same low and high concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and deuterated internal standard into the blank biological matrix from the same six sources before performing the extraction procedure.

• Analyze the Samples: Inject and analyze all three sets of samples using the validated LC-MS/MS method.

• Calculate Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE):

  • Matrix Factor (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) x 100

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) x 100

  • Process Efficiency (%) = (Mean Peak Area of Set C / Mean Peak Area of Set A) x 100

  • IS-Normalized Matrix Factor = (Matrix Factor of Analyte / Matrix Factor of Internal Standard)

  A coefficient of variation (CV) of the IS-normalized matrix factor of ≤15% across the different matrix sources is generally considered acceptable.

Mandatory Visualization

To further clarify the processes and logical connections in bioanalytical method development and sample analysis using deuterated internal standards, the following diagrams are provided.

Bioanalytical workflow using a deuterated internal standard.

Workflow for the assessment of matrix effects.

Critical Considerations for Using Deuterated Standards

While deuterated internal standards are powerful tools, their effective use requires careful consideration of several factors:

• Isotopic Purity: The deuterated standard should have high isotopic enrichment (typically >98%) to minimize the contribution of the unlabeled analyte.

• Chemical Purity: High chemical purity is essential to avoid interference from other compounds.

• Stability of the Label: Deuterium atoms should be placed on non-exchangeable positions within the molecule to prevent their replacement with hydrogen atoms from the solvent or matrix.[5]

• Degree of Deuteration: A mass difference of at least 3 atomic mass units (amu) is generally recommended to avoid isotopic crosstalk between the analyte and the internal standard.

• Chromatographic Co-elution: Ideally, the deuterated standard should co-elute perfectly with the analyte. However, a phenomenon known as the "deuterium isotope effect" can sometimes cause a slight shift in retention time, particularly with a high degree of deuteration.[6][7] If the analyte and internal standard separate into regions of differing matrix effects, quantification can be compromised.[8] Careful chromatographic development is crucial to minimize this effect.

Conclusion

Deuterated internal standards are indispensable tools in modern quantitative analysis, providing the accuracy, precision, and robustness required for demanding applications in drug development and clinical research. Their ability to mimic the behavior of the analyte throughout the analytical process allows for effective compensation of variability, most notably from matrix effects. A thorough understanding of their underlying principles, coupled with meticulous experimental design and validation as outlined in this guide, empowers researchers to generate high-quality, reliable, and defensible data.

References

• 1. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. academic.oup.com [academic.oup.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. myadlm.org [myadlm.org]

The Gold Standard of Quantification: A Technical Guide to Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, the demand for utmost accuracy and precision in quantitative analysis is paramount, particularly within the realms of drug development and life sciences research. Isotope Dilution Mass Spectrometry (IDMS) stands as a definitive measurement principle, offering a level of reliability that has established it as a "gold standard" technique. This guide provides an in-depth exploration of the core principles of IDMS, its practical applications, and detailed methodologies for its implementation.

The Core Principle: Conquering Analytical Variability

At its heart, Isotope Dilution Mass Spectrometry is a method of internal standardization that ingeniously overcomes the challenges of sample loss and matrix effects inherent in many analytical workflows. The fundamental concept involves the addition of a known amount of an isotopically enriched form of the analyte, often referred to as a "spike" or internal standard, to the sample.[1][2] This isotopically labeled standard is chemically identical to the analyte of interest but has a different mass due to the incorporation of stable isotopes (e.g., ¹³C, ¹⁵N, ²H).

Once the spike is added and has fully equilibrated with the endogenous analyte in the sample, the mixture is subjected to mass spectrometry analysis. The mass spectrometer distinguishes between the naturally occurring analyte and the isotopically labeled standard based on their mass-to-charge (m/z) ratio. By precisely measuring the ratio of the signal intensities of the analyte and the internal standard, the original concentration of the analyte in the sample can be calculated with exceptional accuracy.[1][2] This ratio measurement is the key to the power of IDMS, as it remains constant even if a portion of the sample is lost during preparation or if the ionization efficiency is suppressed by the sample matrix.

There are two primary approaches to IDMS:

• Single Isotope Dilution Mass Spectrometry (IDMS): This method involves the addition of a known amount of a certified, isotopically enriched standard to the sample. The analyte concentration is determined from the measured isotope ratio in the mixture and the known concentration and isotopic composition of the spike. While straightforward, this approach necessitates an accurately characterized isotopic standard.

• Double Isotope Dilution Mass Spectrometry (ID²MS): A more advanced technique, double IDMS, circumvents the need for a certified isotopic standard. Instead, it employs a primary standard of the analyte with a natural isotopic composition. The isotopically enriched spike is calibrated against this primary standard in a separate experiment. This "exact-matching" approach can significantly reduce measurement uncertainty.

Quantitative Performance of IDMS

The hallmark of IDMS is its exceptional accuracy and precision. The use of a chemically identical internal standard that co-elutes and co-ionizes with the analyte effectively compensates for variations in sample preparation and instrument response. This leads to highly reliable and reproducible quantitative data.

Below are tables summarizing the quantitative performance of IDMS in various applications relevant to drug development and clinical research.

Table 1: Performance Characteristics of IDMS for Small Molecule Quantification

Analyte	Matrix	Method	Accuracy (% Bias)	Precision (% CV)	Limit of Quantification (LOQ)
Steroid Hormones	Water	UPLC-MS/MS	Within 35% tolerance	Not specified	0.035 ng/L for 17α-ethinylestradiol
Ochratoxin A	Flour	LC-MS	Within certified range	Not specified	Not specified
Caffeine	Beverages	GC-MS	Not specified	Not specified	Not specified

Source: Validation of an isotope dilution mass spectrometry (IDMS) measurement procedure for the reliable quantification of steroid hormones in waters.[3]

Table 2: Performance Characteristics of IDMS for Peptide and Protein Quantification

Analyte	Matrix	Method	Accuracy (% Bias)	Precision (% CV)	Linearity (r²)
C-Peptide	Serum	ID-UPLC-MS/MS	< 4%	< 5%	0.995
Interleukin-6 (IL-6)	In-house reference	IDMS	Not specified	< 5%	Not specified
Therapeutic Monoclonal Antibody	Plasma	LC-HRMS	Not specified	Not specified	> 0.99

Sources: Development and Validation of a Novel Isotope Dilution-Ultraperformance Liquid Chromatography-Tandem Mass Spectrometry Method for Serum C-Peptide, The Development of an Isotope Dilution Mass Spectrometry Method for Interleukin-6 Quantification.

Visualizing the IDMS Principle and Workflow

To better illustrate the concepts and processes involved in Isotope Dilution Mass Spectrometry, the following diagrams have been generated using the Graphviz DOT language.

Caption: Core principle of Isotope Dilution Mass Spectrometry.

Experimental Protocol: Absolute Quantification of a Therapeutic Protein in Plasma

This protocol outlines a typical workflow for the absolute quantification of a therapeutic monoclonal antibody (mAb) in a plasma matrix using IDMS coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Materials and Reagents:

• Plasma samples containing the therapeutic mAb.

• Certified reference material of the therapeutic mAb.

• Isotopically labeled (e.g., ¹³C, ¹⁵N) signature peptide(s) specific to the mAb (internal standard).

• Denaturing and reducing agents (e.g., urea (B33335), dithiothreitol).

• Alkylating agent (e.g., iodoacetamide).

• Trypsin (sequencing grade).

• Solid-phase extraction (SPE) cartridges.

• LC-MS grade solvents (e.g., water, acetonitrile (B52724), formic acid).

2. Sample Preparation:

• Spiking: To a known volume of plasma sample, add a precise amount of the isotopically labeled signature peptide internal standard solution.

• Denaturation and Reduction: Add a denaturing solution (e.g., 8 M urea) and a reducing agent (e.g., 10 mM DTT) to the spiked plasma. Incubate at 60°C for 1 hour to unfold the proteins and reduce disulfide bonds.

• Alkylation: After cooling to room temperature, add an alkylating agent (e.g., 55 mM iodoacetamide) and incubate in the dark for 45 minutes to prevent the reformation of disulfide bonds.

• Digestion: Dilute the sample to reduce the urea concentration (e.g., to < 2 M). Add trypsin at an appropriate enzyme-to-protein ratio (e.g., 1:20 w/w) and incubate overnight at 37°C to digest the proteins into peptides.

• Quenching and Cleanup: Stop the digestion by adding an acid (e.g., formic acid). Clean up the peptide mixture using solid-phase extraction (SPE) to remove salts and other interferences. Elute the peptides and dry them down.

• Reconstitution: Reconstitute the dried peptides in an appropriate solvent for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Chromatographic Separation: Inject the reconstituted peptide sample onto a reverse-phase LC column. Separate the peptides using a gradient of increasing organic solvent (e.g., acetonitrile with 0.1% formic acid).

• Mass Spectrometric Detection: Analyze the eluting peptides using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) or parallel reaction monitoring (PRM) mode.

  • Precursor Ion Selection: In the first quadrupole, select the m/z of the precursor ion for both the endogenous signature peptide and the isotopically labeled internal standard.

  • Fragmentation: In the collision cell, fragment the selected precursor ions.

  • Product Ion Monitoring: In the third quadrupole, monitor specific, high-intensity product ions for both the endogenous and labeled peptides.

4. Data Analysis and Quantification:

• Peak Integration: Integrate the chromatographic peak areas for the selected product ion transitions of both the endogenous analyte and the internal standard.

• Ratio Calculation: Calculate the peak area ratio of the endogenous peptide to the isotopically labeled internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the therapeutic mAb reference material and a fixed concentration of the internal standard. Process these standards in the same manner as the unknown samples. Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

• Concentration Determination: Determine the concentration of the therapeutic mAb in the unknown plasma samples by interpolating their measured peak area ratios from the calibration curve.

Caption: Experimental workflow for protein quantification by IDMS.

Applications in Drug Development

IDMS is a cornerstone of quantitative analysis throughout the drug development pipeline, from discovery to clinical trials.

Drug Metabolism and Pharmacokinetics (DMPK): In DMPK studies, IDMS is indispensable for the accurate quantification of drug candidates and their metabolites in complex biological matrices such as plasma, urine, and tissue homogenates.[4] This allows for the precise determination of key pharmacokinetic parameters, including absorption, distribution, metabolism, and excretion (ADME), which are critical for assessing the safety and efficacy of a new drug.[4]

Biomarker Discovery and Validation: The discovery and validation of biomarkers are crucial for understanding disease progression and monitoring therapeutic response. IDMS, particularly when coupled with targeted proteomics techniques like MRM or PRM, provides the necessary accuracy and precision for the absolute quantification of protein biomarkers in clinical samples.[5][6] This enables researchers to reliably correlate biomarker levels with clinical outcomes.

Caption: Role of IDMS in the drug development pathway.

Conclusion

Isotope Dilution Mass Spectrometry is a powerful and versatile analytical technique that provides the highest level of accuracy and precision for the quantification of a wide range of analytes. Its ability to mitigate the impact of sample loss and matrix effects makes it an invaluable tool for researchers, scientists, and drug development professionals who require definitive and reliable measurement results. From fundamental pharmacokinetic studies to the validation of clinical biomarkers, IDMS continues to be the benchmark for quantitative analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Validation of an isotope dilution mass spectrometry (IDMS) measurement procedure for the reliable quantification of steroid hormones in waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioivt.com [bioivt.com]
• 5. Mass spectrometry based biomarker discovery, verification, and validation — Quality assurance and control of protein biomarker assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. blog.crownbio.com [blog.crownbio.com]

An In-Depth Technical Guide to Phthalate Analysis for Researchers and Drug Development Professionals

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers, primarily polyvinyl chloride (PVC). Their ubiquitous presence in consumer products, from medical devices and food packaging to children's toys and pharmaceutical excipients, has led to growing concerns about their potential adverse health effects. As endocrine-disrupting chemicals (EDCs), phthalates can interfere with hormonal systems, leading to a range of health issues. For researchers, scientists, and drug development professionals, the accurate and reliable analysis of phthalates is crucial for safety assessment, quality control, and regulatory compliance. This guide provides a comprehensive overview of the core principles, experimental methodologies, and quality control measures essential for robust phthalate analysis.

Analytical Techniques: A Comparative Overview

The two primary analytical techniques for phthalate determination are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice of technique often depends on the sample matrix, the required sensitivity, and the specific phthalates of interest.

Gas Chromatography-Mass Spectrometry (GC-MS) is a widely adopted method for phthalate analysis due to its high chromatographic resolution, sensitivity, and the extensive availability of spectral libraries for compound identification.[1] The separation of phthalates is typically achieved on a non-polar or mid-polar capillary column.[2] However, challenges can arise from the co-elution of some phthalate isomers and the common fragmentation patterns of many phthalates, which can complicate quantification.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as a powerful alternative, offering rapid analysis times and high specificity, particularly when using Multiple Reaction Monitoring (MRM) mode.[3][4] LC-MS/MS is especially advantageous for the analysis of less volatile or thermally labile phthalates and can often be performed with simpler sample preparation steps.[5]

Sample Preparation: The Critical First Step

Effective sample preparation is paramount for accurate phthalate analysis, aiming to extract the target analytes from the sample matrix while removing interfering substances. The choice of method is highly dependent on the sample type.

2.1. Solid-Phase Extraction (SPE)

SPE is a commonly used technique for the extraction and preconcentration of phthalates from aqueous samples like drinking water.[4] The process involves passing the liquid sample through a solid sorbent material that retains the phthalates. The retained compounds are then eluted with a small volume of an organic solvent. Automated SPE systems can improve efficiency, reproducibility, and recovery rates.[6]

2.2. Liquid-Liquid Extraction (LLE)

LLE is a traditional method for extracting phthalates from liquid samples using an immiscible organic solvent. While effective, LLE can be labor-intensive and consume larger volumes of organic solvents compared to SPE.

2.3. Solvent Extraction for Solid Samples

For solid matrices such as plastics and polymers, solvent extraction is the standard approach.[2] A common method involves dissolving the sample in a suitable solvent like tetrahydrofuran (B95107) (THF), followed by the precipitation of the polymer with a non-solvent such as hexane (B92381) or acetonitrile (B52724). The resulting solution, containing the extracted phthalates, is then filtered and analyzed.[2] Sonication can be employed to enhance the extraction efficiency.

Experimental Protocols

Detailed and standardized experimental protocols are essential for achieving reproducible and reliable results.

3.1. Detailed Methodology for GC-MS Analysis of Phthalates in Plastics (Based on CPSC-CH-C1001-09.4)

This method is widely used for the determination of regulated phthalates in children's toys and other consumer products.[2][5]

3.1.1. Sample Preparation and Extraction

• Sample Comminution: Reduce the sample to a fine powder or small pieces (no dimension larger than 2 mm).[2]

• Weighing: Accurately weigh a representative portion of the sample (typically around 50 mg) into a glass vial.[2]

• Dissolution: Add a precise volume of tetrahydrofuran (THF) to the sample and mix thoroughly to dissolve the plastic.

• Polymer Precipitation: Add a second solvent, such as hexane or acetonitrile, to precipitate the polymer. An internal standard (e.g., benzyl (B1604629) benzoate) is typically added to the precipitation solvent.[2]

• Centrifugation/Filtration: Centrifuge the mixture to separate the precipitated polymer. Filter the supernatant containing the extracted phthalates through a 0.45 µm syringe filter.

• Dilution: Dilute an aliquot of the filtered extract with an appropriate solvent (e.g., cyclohexane) to bring the phthalate concentrations within the calibration range of the instrument.

3.1.2. GC-MS Instrumental Parameters

• Gas Chromatograph (GC):

  • Column: A 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar or mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Injector: Split/splitless injector, operated in splitless mode.

  • Injector Temperature: 280-300°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An example program starts at 100°C, ramps to 260°C at 8°C/min, and then to 320°C at 35°C/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: A combination of full scan for qualitative identification and Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity.[2]

3.2. Detailed Methodology for LC-MS/MS Analysis of Phthalates

This protocol provides a general framework for the analysis of phthalates in liquid samples or extracts from solid samples.

3.2.1. Sample Preparation

• For aqueous samples, perform Solid-Phase Extraction as described in section 2.1.

• For solvent extracts from solid samples, ensure the final extract is compatible with the LC mobile phase. A solvent exchange step may be necessary.

• Dilute the final extract with the initial mobile phase to an appropriate concentration.

• Filter the sample through a 0.22 µm syringe filter before injection.

3.2.2. LC-MS/MS Instrumental Parameters

• Liquid Chromatograph (LC):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).[3]

  • Mobile Phase: A gradient elution using two solvents, typically water with a small amount of additive (e.g., ammonium (B1175870) acetate (B1210297) or acetic acid) as mobile phase A, and an organic solvent like methanol (B129727) or acetonitrile as mobile phase B.[1][4]

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI), often in positive ion mode for phthalates.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification. Two or more MRM transitions (a precursor ion and its specific product ions) should be monitored for each phthalate to ensure high selectivity and confirmation of identity.[4]

Quality Assurance and Quality Control (QA/QC)

Robust QA/QC procedures are critical to ensure the reliability and validity of phthalate analysis data. The ubiquitous nature of some phthalates necessitates stringent measures to prevent and monitor for contamination.

Key QA/QC Practices:

• Laboratory Reagent Blank (LRB): An aliquot of all solvents used in the sample preparation process is carried through the entire procedure, including exposure to all glassware and equipment. The LRB is analyzed to assess for any background contamination from the laboratory environment.

• Calibration Standards: A series of solutions containing known concentrations of the target phthalates are used to create a calibration curve. A minimum of four to six calibration standards are typically used to establish linearity.[2]

• Quality Control Sample (QCS): A solution containing a known concentration of phthalates from a source independent of the calibration standards (e.g., a certified reference material) is analyzed to verify the accuracy of the calibration.

• Internal Standards: A known amount of a compound that is chemically similar to the target analytes but not present in the samples (e.g., a deuterated phthalate) is added to all samples, blanks, and standards. This helps to correct for variations in extraction efficiency and instrument response.

• Spiked Samples: A known amount of phthalates is added to a real sample (matrix spike) to evaluate the effect of the sample matrix on the analytical method and to determine the method's recovery.

• Replicate Samples: Analyzing replicate samples provides an indication of the method's precision.

Acceptance Criteria:

• Calibration Curve: The coefficient of determination (r²) should be ≥ 0.99.

• Quality Control Sample: The measured concentration should be within a specified percentage of the true value (e.g., ± 15-20%).

• Blanks: The concentration of any target phthalate in the laboratory reagent blank should be below the limit of quantification (LOQ).

• Matrix Spike Recovery: Recoveries should typically be within the range of 70-130%, although this can vary depending on the matrix and regulatory requirements.

• Precision: The relative standard deviation (RSD) for replicate analyses should be within an acceptable range, often ≤ 15-20%.

Quantitative Data Presentation

The following tables summarize typical concentration ranges of various phthalates found in different product categories. These values are compiled from multiple sources and are intended for illustrative purposes.

Table 1: Phthalate Concentrations in Pharmaceutical Products

Phthalate	Product Type	Concentration Range
Di(2-ethylhexyl) phthalate (DEHP)	Suspension	Up to 7.07 ppb
Dibutyl phthalate (DBP)	Tablets	1.32 - 7.07 ppb
Diethyl phthalate (DEP)	Extended-Release Capsules	935.5 - 1535.37 ppb

Table 2: Phthalate Concentrations in Consumer Products

Product Category	Specific Product/Material	Phthalate Detected	Concentration Range
Food Packaging	Plastic Food Containers & Wraps	Di-iso-butyl phthalate (DIBP)	3.61 - 10.7 µg/L
Di-n-octyl phthalate (DNOP)	1.03 - 2.83 µg/L
Butyl-benzyl phthalate (BBP)	Up to 1.42 µg/L
Di(2-ethylhexyl) phthalate (DEHP)	5.23 - 8.89 µg/kg
Children's Toys	Various Plastic Toys	Di(2-ethylhexyl) phthalate (DEHP)	Up to 54.1% by mass
Cosmetics	Nail Polish	Dibutyl phthalate (DBP)	Up to 62,607 µg/g
Fragrances	Diethyl phthalate (DEP)	Up to 36,006 µg/g

Visualization of Key Pathways and Workflows

6.1. Signaling Pathways Affected by Phthalates

Phthalates can exert their toxic effects by interfering with various cellular signaling pathways.

Caption: Overview of major signaling pathways affected by phthalate exposure.

6.2. Experimental Workflow for GC-MS Analysis of Phthalates in Plastics

A typical workflow for the analysis of phthalates in plastic consumer products is illustrated below.

Caption: Experimental workflow for GC-MS analysis of phthalates in plastics.

6.3. Logical Relationship for QA/QC in Phthalate Analysis

The following diagram illustrates the logical flow of quality assurance and quality control steps in a typical phthalate analysis.

Caption: Logical workflow for quality assurance and quality control in phthalate analysis.

Conclusion

The analysis of phthalates presents unique challenges due to their widespread presence and the low concentrations at which they often occur. A thorough understanding of analytical techniques, meticulous sample preparation, and stringent quality control are essential for generating accurate and defensible data. For researchers and professionals in drug development, this knowledge is critical for ensuring product safety, meeting regulatory requirements, and contributing to the broader understanding of the health impacts of these ubiquitous environmental contaminants. By implementing the robust methodologies and QA/QC practices outlined in this guide, laboratories can confidently address the analytical demands of phthalate testing.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 3. s4science.at [s4science.at]
• 4. sciex.com [sciex.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

The Environmental Fate of Heptyl Nonyl Phthalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptyl nonyl phthalate (B1215562), a high molecular weight phthalate ester, is utilized as a plasticizer to impart flexibility and durability to various polymer products. Its potential for release into the environment throughout the product lifecycle necessitates a thorough understanding of its environmental fate and persistence. This technical guide provides a comprehensive overview of the key processes governing the environmental distribution and transformation of heptyl nonyl phthalate, including biodegradation, hydrolysis, photodegradation, and adsorption/bioaccumulation. Due to the limited availability of specific experimental data for heptyl nonyl phthalate, this guide incorporates data from structurally similar long-chain phthalates as reasonable surrogates to provide a comprehensive assessment. This approach is clearly noted where applied.

Data Presentation

The following tables summarize the available quantitative data on the environmental fate of heptyl nonyl phthalate and related long-chain phthalates.

Table 1: Abiotic Degradation of Heptyl Nonyl Phthalate and Analogs

Parameter	Value	Compound	Conditions	Source
Hydrolysis Half-life	3.4 years	Diheptyl phthalate (analog)	pH 7 (estimated)	[1]
Hydrolysis Half-life	130 days	Diheptyl phthalate (analog)	pH 8 (estimated)	[1]
Photodegradation	Expected to be a significant pathway in the atmosphere	General Phthalates	Reaction with hydroxyl radicals	[2]

Table 2: Biodegradation of Heptyl Nonyl Phthalate and Analogs

Parameter	Value	Compound	Conditions	Source
Biodegradation Half-life	6 to 8 days	Di(heptyl,nonyl,undecyl) phthalate mixture	River die-away tests	[1]
Ultimate Biodegradation	≥ 50% within 28 days	General Phthalate Esters	Aerobic, sewage sludge inocula	[2]

Table 3: Adsorption and Bioaccumulation of High Molecular Weight Phthalates (Analogs)

Parameter	Value	Compound	Matrix/Organism	Source
Log Koc	> 4.5 (estimated)	High Molecular Weight Phthalates	Soil/Sediment	[3]
Bioconcentration Factor (BCF)	< 5000	General Phthalates	Aquatic Organisms	[4]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the environmental fate of chemicals. The following sections describe typical experimental protocols that can be adapted for studying heptyl nonyl phthalate.

Biodegradation Testing

Protocol: OECD Test Guideline 301: Ready Biodegradability

This test evaluates the potential for rapid and complete biodegradation of a chemical in an aerobic aqueous medium.

• Inoculum: Activated sludge from a domestic wastewater treatment plant is commonly used as the microbial source.

• Test System: A defined volume of mineral medium containing the test substance (heptyl nonyl phthalate) as the sole carbon source is inoculated with the activated sludge.

• Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-25°C) with continuous aeration and agitation for 28 days.

• Measurement: Biodegradation is monitored by measuring the depletion of dissolved organic carbon (DOC), production of carbon dioxide (CO2), or consumption of oxygen.

• Analysis: The percentage of biodegradation is calculated based on the measured parameter relative to the theoretical maximum. A substance is considered readily biodegradable if it reaches a pass level of >60% of the theoretical maximum CO2 production or >70% DOC removal within a 10-day window during the 28-day test period.

Hydrolysis Testing

Protocol: OECD Test Guideline 111: Hydrolysis as a Function of pH

This guideline determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at different pH values.

• Test Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

• Test Substance Addition: A known concentration of heptyl nonyl phthalate is added to each buffer solution. The concentration should be below its water solubility limit.

• Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 50°C to accelerate the reaction, with results extrapolated to environmental temperatures).

• Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the concentration of the parent compound using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: The hydrolysis rate constant is determined by plotting the natural logarithm of the concentration versus time. The half-life at each pH is then calculated.

Soil Adsorption/Desorption Testing

Protocol: OECD Test Guideline 106: Adsorption - Desorption Using a Batch Equilibrium Method

This test determines the soil adsorption coefficient (Koc), which indicates the tendency of a chemical to bind to soil organic carbon.

• Soil Selection: A set of well-characterized soils with varying organic carbon content and pH are used.

• Test Solution: A solution of heptyl nonyl phthalate in a suitable solvent (e.g., calcium chloride solution) is prepared.

• Equilibration: A known mass of soil is mixed with a known volume of the test solution in a centrifuge tube. The tubes are agitated for a sufficient time to reach equilibrium (typically 24 hours).

• Separation and Analysis: The soil suspension is centrifuged to separate the solid and aqueous phases. The concentration of heptyl nonyl phthalate in the aqueous phase is measured.

• Calculation: The amount of substance adsorbed to the soil is calculated by difference. The soil-water partition coefficient (Kd) is determined, and the organic carbon-normalized adsorption coefficient (Koc) is calculated using the organic carbon content of the soil.[5]

Bioaccumulation Testing

Protocol: OECD Test Guideline 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure

This guideline assesses the potential of a chemical to accumulate in aquatic organisms.

• Test Organism: A suitable fish species, such as the zebrafish (Danio rerio) or rainbow trout (Oncorhynchus mykiss), is used.

• Exposure Phase: Fish are exposed to a constant, sublethal concentration of heptyl nonyl phthalate in water for a defined period (uptake phase).

• Depuration Phase: After the exposure phase, the fish are transferred to clean water for a depuration period.

• Sampling: Water and fish tissue samples are collected at regular intervals during both phases.

• Analysis: The concentration of heptyl nonyl phthalate in the water and fish tissue is determined.

• Calculation: The bioconcentration factor (BCF) is calculated as the ratio of the concentration of the chemical in the fish to the concentration in the water at steady state.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key processes related to the environmental fate of heptyl nonyl phthalate.

Caption: Aerobic biodegradation pathway of heptyl nonyl phthalate.

Caption: Workflow for determining soil adsorption coefficient (Koc).

Caption: Logical relationships of heptyl nonyl phthalate in environmental compartments.

Conclusion

The environmental fate of heptyl nonyl phthalate is governed by a combination of biotic and abiotic processes. While specific quantitative data for this compound are limited, evidence from structurally similar long-chain phthalates suggests that biodegradation is a significant removal mechanism in various environmental compartments, with an estimated half-life of 6 to 8 days in river water for a similar phthalate mixture.[1] Hydrolysis is expected to be a slow process, particularly at neutral pH.[1] Photodegradation is likely to be an important degradation pathway in the atmosphere.[2] Due to its high molecular weight and lipophilicity, heptyl nonyl phthalate is expected to have a strong affinity for soil and sediment organic matter, limiting its mobility in the environment. While it has the potential for bioaccumulation in aquatic organisms, this is likely mitigated by metabolic processes. Further research focusing specifically on heptyl nonyl phthalate is necessary to refine these predictions and provide a more precise understanding of its environmental risk profile. The experimental protocols and conceptual models presented in this guide offer a robust framework for conducting such investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ladwp.com [ladwp.com]

Protocols & Analytical Methods

Application Note: Heptyl Nonyl Phthalate-d4 as an Internal Standard for the Quantitative Analysis of Phthalates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer and industrial products. Due to their ubiquitous presence and potential endocrine-disrupting properties, the accurate quantification of phthalates in diverse matrices, including environmental samples, food products, and biological specimens, is of paramount importance for human health and safety assessment.[1][2] Isotope dilution mass spectrometry (IDMS) is the gold standard for precise and accurate quantification of organic molecules.[3] This technique involves the use of a stable isotope-labeled internal standard, which is chemically identical to the analyte of interest but has a different mass.

Heptyl Nonyl Phthalate-d4 is a deuterated form of Heptyl Nonyl Phthalate (B1215562), making it an ideal internal standard for the quantitative analysis of Heptyl Nonyl Phthalate and other structurally similar long-chain phthalates. Its use in analytical methods, particularly those employing gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS), allows for the correction of analyte loss during sample preparation and instrumental analysis, thereby ensuring high accuracy and reproducibility.[4] This application note provides a detailed protocol for the use of Heptyl Nonyl Phthalate-d4 as an internal standard for the quantification of phthalates in various matrices.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a highly accurate method for quantifying compounds. It relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical process. The internal standard and the native analyte are assumed to behave identically during extraction, cleanup, and analysis. Any loss of the analyte during these steps will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the signal from the native analyte to the signal from the internal standard using a mass spectrometer, the concentration of the native analyte in the original sample can be accurately determined.

The key advantages of using a deuterated internal standard like Heptyl Nonyl Phthalate-d4 include:

• Correction for Matrix Effects: It compensates for signal suppression or enhancement caused by other components in the sample matrix.

• Improved Precision and Accuracy: It accounts for variations in sample extraction, recovery, and injection volume.

• Enhanced Method Robustness: It leads to more reliable and reproducible results across different batches and laboratories.

Quantitative Data

The following tables summarize representative quantitative data that can be achieved when using a deuterated internal standard like Heptyl Nonyl Phthalate-d4 in a validated analytical method.

Table 1: Representative Calibration Curve Data for Phthalate Analysis using GC-MS

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r²)
Diheptyl Phthalate	50 - 2500	> 0.995
Di-n-octyl Phthalate	50 - 2500	> 0.995
Diisononyl Phthalate (DINP)	100 - 5000	> 0.99
Diisodecyl Phthalate (DIDP)	100 - 5000	> 0.99

Note: This data is representative and based on methods analyzing similar phthalates. Actual results may vary depending on the specific instrumentation and matrix.

Table 2: Representative Limits of Detection (LOD) and Quantitation (LOQ) for Phthalates

Analyte	Limit of Detection (LOD) (ng/g)	Limit of Quantitation (LOQ) (ng/g)
Diheptyl Phthalate	10	30
Di-n-octyl Phthalate	15	50
Diisononyl Phthalate (DINP)	20	60
Diisodecyl Phthalate (DIDP)	25	75

Note: LOD and LOQ are dependent on the sample matrix, preparation method, and instrument sensitivity. The values presented are typical for environmental and biological samples.

Table 3: Representative Recovery Rates of Phthalates from a Spiked Matrix

Analyte	Spiked Concentration (ng/g)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Diheptyl Phthalate	100	95	< 10
Di-n-octyl Phthalate	100	92	< 10
Diisononyl Phthalate (DINP)	200	88	< 15
Diisodecyl Phthalate (DIDP)	200	85	< 15

Note: Recovery rates can be influenced by the complexity of the sample matrix and the efficiency of the extraction procedure.

Experimental Protocols

This section details a general protocol for the analysis of high-molecular-weight phthalates in a solid or liquid matrix using Heptyl Nonyl Phthalate-d4 as an internal standard, followed by GC-MS analysis.

Materials and Reagents

• Heptyl Nonyl Phthalate-d4 Internal Standard Stock Solution: 100 µg/mL in isooctane.

• Phthalate Analyte Standards: Individual or mixed stock solutions of target phthalates (e.g., Diheptyl Phthalate, Di-n-octyl Phthalate, DINP, DIDP) at 100 µg/mL in isooctane.

• Solvents: HPLC-grade or equivalent purity acetone, hexane, dichloromethane, and isooctane. All solvents should be checked for phthalate contamination.

• Solid Phase Extraction (SPE) Cartridges: Florisil or C18 cartridges, as appropriate for the sample matrix.

• Glassware: All glassware should be thoroughly cleaned and baked at a high temperature (e.g., 400°C for 4 hours) to minimize phthalate background contamination.

• Nitrogen Evaporation System

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with a suitable capillary column (e.g., DB-5ms).

Sample Preparation

Logical Workflow for Sample Preparation and Analysis

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. accustandard.com [accustandard.com]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 4. Levels of Phthalates, Bisphenol-A, Nonylphenol, and Microplastics in Fish in the Estuaries of Northern Taiwan and the Impact on Human Health - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the GC-MS Analysis of Heptyl Nonyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of chemical compounds widely used as plasticizers to enhance the flexibility, durability, and longevity of various consumer and industrial products. Due to their widespread use and potential as endocrine disruptors, the accurate and sensitive quantification of phthalates in various matrices is of significant interest. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and commonly employed technique for the analysis of these compounds. The use of isotopically labeled internal standards, such as Heptyl Nonyl Phthalate-d4, is crucial for achieving high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

This document provides detailed application notes and protocols for the use of Heptyl Nonyl Phthalate-d4 as an internal standard for the quantification of Heptyl Nonyl Phthalate (B1215562) and other structurally related high molecular weight phthalates using GC-MS.

Analyte Information

Heptyl Nonyl Phthalate and its deuterated analog are high molecular weight phthalates. The key properties are summarized below.

Property	Heptyl Nonyl Phthalate	Heptyl Nonyl Phthalate-d4
Chemical Formula	C₂₄H₃₈O₄	C₂₄H₃₄D₄O₄
Molecular Weight	390.6 g/mol	394.6 g/mol
CAS Number	19295-81-9	1246820-06-3

GC-MS Method Parameters

A robust GC-MS method is essential for the separation and detection of high molecular weight phthalates. The following table outlines a recommended starting point for method development. Optimization may be required based on the specific instrumentation and sample matrix.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Temperature Program	Initial: 100 °C, hold for 1 minRamp 1: 15 °C/min to 280 °C, hold for 5 minRamp 2: 10 °C/min to 310 °C, hold for 5 min
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Mass Spectrometry - Ion Selection

The selection of appropriate quantification and qualifier ions is critical for the sensitivity and selectivity of the analysis. While a definitive mass spectrum for Heptyl Nonyl Phthalate-d4 is not widely available, the fragmentation of dialkyl phthalates is well-understood. The most abundant ion is often m/z 149, corresponding to the protonated phthalic anhydride (B1165640) fragment. However, this ion is common to many phthalates and can be subject to interference. For high molecular weight phthalates, the molecular ion or other characteristic fragments are often preferred for quantification.

Based on the structure and known fragmentation patterns of similar phthalates, the following ions are proposed for SIM analysis. It is highly recommended to confirm these ions by acquiring a full scan mass spectrum of both the native and deuterated standards.

Compound	Role	Quantification Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Heptyl Nonyl Phthalate	Analyte	390	149	279
Heptyl Nonyl Phthalate-d4	Internal Standard	394	153	283

Note: The d4-labeling on the phthalate ring is expected to shift the m/z of the phthalic anhydride fragment from 149 to 153 and the corresponding fragments containing the ring.

Experimental Protocols

Standard Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of Heptyl Nonyl Phthalate and Heptyl Nonyl Phthalate-d4 into separate 10 mL volumetric flasks. Dissolve and bring to volume with a suitable solvent such as hexane (B92381) or ethyl acetate.

• Intermediate Standard Solutions (100 µg/mL): Dilute the primary stock solutions 1:10 with the same solvent.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate standard solution of Heptyl Nonyl Phthalate. Spike each calibration standard with a constant concentration of Heptyl Nonyl Phthalate-d4 from the intermediate internal standard solution. A typical concentration for the internal standard in the final extracts is 1 µg/mL.

Sample Preparation (Liquid-Liquid Extraction for Aqueous Samples)

This protocol is a general guideline for the extraction of phthalates from water or other aqueous matrices.

Figure 1. Liquid-Liquid Extraction Workflow.

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the analyte (Heptyl Nonyl Phthalate) to the peak area of the internal standard (Heptyl Nonyl Phthalate-d4) against the concentration of the analyte.

• Quantification: Determine the concentration of Heptyl Nonyl Phthalate in the samples by calculating the area ratio and interpolating the concentration from the calibration curve.

Signaling Pathways and Logical Relationships

The primary analytical relationship in this method is the use of an internal standard to ensure accurate quantification. This relationship is depicted below.

Figure 2. Internal Standard Quantification Logic.

Conclusion

The use of Heptyl Nonyl Phthalate-d4 as an internal standard provides a robust and reliable method for the quantification of Heptyl Nonyl Phthalate in various matrices by GC-MS. The protocols and parameters outlined in this document serve as a comprehensive guide for researchers and professionals. It is essential to perform proper method validation, including the determination of linearity, limits of detection and quantification, accuracy, and precision, to ensure the quality of the analytical results. Careful attention to sample preparation and the prevention of contamination are paramount for successful phthalate analysis.

Application Note: Quantitative Analysis of Phthalates in Food Matrices using Heptyl Nonyl Phthalate-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer products, including food packaging materials.[1][2][3] Their potential to migrate from packaging into foodstuffs has raised health concerns due to their endocrine-disrupting properties.[4][5] Regulatory bodies worldwide have established maximum allowable limits for specific phthalates in food, necessitating sensitive and robust analytical methods for their detection and quantification.[6]

This application note describes a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitation of various phthalates in food samples. The method utilizes Heptyl Nonyl Phthalate-d4, a deuterated stable isotope, as an internal standard to ensure accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. This internal standard is particularly suitable for the analysis of mid- to high-molecular-weight phthalates.

Experimental Protocols

Materials and Reagents

• Standards: Heptyl Nonyl Phthalate-d4 (Internal Standard, IS), Dimethyl phthalate (B1215562) (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Bis(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP), and Diisononyl phthalate (DINP). All standards were of high purity (≥98%).

• Solvents: Acetonitrile, Methanol, Water (all LC-MS grade). Formic acid and ammonium (B1175870) acetate (B1210297) (analytical grade).

• Sample Preparation: QuEChERS salts or equivalent solid-phase extraction (SPE) cartridges. Anhydrous magnesium sulfate.

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of each phthalate standard and the internal standard (Heptyl Nonyl Phthalate-d4) in methanol.

• Intermediate Mixed Standard Solution (10 µg/mL): Prepare a mixed solution of all target phthalates by diluting the primary stock solutions with methanol.

• Internal Standard Working Solution (1 µg/mL): Dilute the Heptyl Nonyl Phthalate-d4 primary stock solution with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking the mixed phthalate standard solution into a blank matrix extract. Add the internal standard working solution to each calibration standard to achieve a final concentration of 100 ng/mL.

Sample Preparation Protocol (Solid Food Matrix)

• Homogenization: Weigh 5 g of the homogenized food sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of the Heptyl Nonyl Phthalate-d4 internal standard working solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Shake vigorously for 1 minute.

  • Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Vortex for 1 minute and then centrifuge at 5000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a dispersive SPE tube containing anhydrous MgSO₄ and a suitable sorbent (e.g., PSA).

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

• Final Preparation:

  • Transfer the supernatant to a clean vial.

  • Evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition.

  • Filter through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Analysis Protocol

The analysis is performed using a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

Table 1: LC Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm)
Mobile Phase A	5 mM Ammonium Acetate in Water with 0.1% Formic Acid
Mobile Phase B	Methanol
Gradient Program	See Table 2
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Table 2: LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	40	60
1.0	40	60
8.0	5	95
10.0	5	95
10.1	40	60
12.0	40	60

Table 3: MS/MS Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Gas	Nitrogen
Desolvation Temp.	400 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 4: MRM Transitions for Target Phthalates and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Dimethyl phthalate (DMP)	195.1	163.1	15	50
Diethyl phthalate (DEP)	223.1	149.1	20	50
Dibutyl phthalate (DBP)	279.2	149.1	25	50
Benzyl butyl phthalate (BBP)	313.2	149.1	28	50
Bis(2-ethylhexyl) phthalate (DEHP)	391.3	149.1	30	50
Di-n-octyl phthalate (DNOP)	391.3	149.1	30	50
Diisononyl phthalate (DINP)	419.3	149.1	35	50
Heptyl Nonyl Phthalate-d4 (IS)	411.3	153.1	32	50

Note: The MRM transition for Heptyl Nonyl Phthalate-d4 is a hypothetical value based on the structure and common fragmentation patterns of phthalates. The d4 label suggests a deuteration on the phthalic acid ring, leading to a +4 Da shift in the characteristic m/z 149 fragment.

Data Presentation and Results

Table 5: Method Performance Characteristics

Analyte	Linearity (R²)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)
DMP	>0.995	0.5	1.5	95 - 105	< 10
DEP	>0.995	0.5	1.5	92 - 103	< 10
DBP	>0.992	0.8	2.5	90 - 110	< 15
BBP	>0.991	1.0	3.0	88 - 108	< 15
DEHP	>0.990	1.5	5.0	85 - 115	< 15
DNOP	>0.990	1.5	5.0	85 - 115	< 15
DINP	>0.990	2.0	6.0	80 - 120	< 20

Note: The data presented in this table are representative values for a validated LC-MS/MS method for phthalate analysis and are intended for illustrative purposes.

Visualizations

Caption: Experimental workflow for phthalate analysis.

Caption: Role of the internal standard in LC-MS analysis.

Conclusion

The described LC-MS/MS method, incorporating Heptyl Nonyl Phthalate-d4 as an internal standard, provides a reliable and robust workflow for the quantitative analysis of common phthalates in complex food matrices. The use of a deuterated internal standard is crucial for mitigating matrix effects and ensuring high accuracy and precision, which is essential for regulatory compliance and food safety monitoring. The detailed protocols and performance characteristics outlined in this application note can be readily adapted by analytical laboratories for routine phthalate testing.

References

• 1. waters.com [waters.com]
• 2. irbnet.de [irbnet.de]
• 3. accustandard.com [accustandard.com]
• 4. s4science.at [s4science.at]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]

Application Note: Sample Preparation for Phthalate Analysis using Heptyl Nonyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This application note provides detailed protocols for the sample preparation of various matrices for the analysis of phthalates by Gas Chromatography-Mass Spectrometry (GC-MS), using Heptyl Nonyl Phthalate-d4 as an internal standard.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers, primarily polyvinyl chloride (PVC). They are found in a vast array of consumer and industrial products, including food packaging, medical devices, toys, and building materials. Due to their widespread use and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment, leading to human exposure through ingestion, inhalation, and dermal contact. Concerns over their potential endocrine-disrupting properties and other adverse health effects have led to regulatory scrutiny and the need for sensitive and reliable analytical methods for their detection and quantification in various matrices.

The use of a deuterated internal standard, such as Heptyl Nonyl Phthalate-d4, is crucial for accurate quantification in phthalate (B1215562) analysis.[1] Internal standards are added to the sample at the beginning of the sample preparation process and help to correct for the loss of analytes during extraction and cleanup, as well as for variations in instrument response. Heptyl Nonyl Phthalate-d4 is a suitable internal standard as it is chemically similar to the target phthalates but has a different mass due to the deuterium (B1214612) labeling, allowing it to be distinguished by a mass spectrometer.

Experimental Protocols

Extreme care must be taken to avoid contamination during sample preparation, as phthalates are ubiquitous in the laboratory environment.[2] All glassware should be thoroughly cleaned, and contact with plastic materials should be minimized.[2]

Protocol 1: Solid-Phase Extraction (SPE) for Aqueous Samples (e.g., Water, Beverages)

This protocol is suitable for the extraction of phthalates from clear aqueous matrices.

Materials:

• Heptyl Nonyl Phthalate-d4 internal standard solution (in methanol (B129727) or isooctane)

• Methanol, HPLC grade

• Ethyl acetate (B1210297), HPLC grade

• Deionized water, phthalate-free

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or Florisil)[3][4]

• Glass fiber filters

• Glass syringes and containers

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Filter the water sample through a glass fiber filter to remove any particulate matter.

  • Measure 100 mL of the filtered sample into a clean glass container.[3]

  • Spike the sample with a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water through the cartridge.[3] Do not allow the cartridge to run dry.

• Sample Loading:

  • Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Elution:

  • Elute the retained phthalates from the cartridge with 5 mL of ethyl acetate into a clean glass collection tube.[3]

• Concentration:

  • Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis:

  • Transfer the concentrated extract to a GC-MS vial for analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Liquid and Solid Food Samples

This protocol is suitable for a wide range of food matrices, including fatty and non-fatty foods. For solid samples, a homogenization step is required.

Materials:

• Heptyl Nonyl Phthalate-d4 internal standard solution (in methanol or isooctane)

• n-Hexane, HPLC grade

• Acetonitrile, HPLC grade

• Dichloromethane (B109758), HPLC grade

• Sodium chloride (NaCl), analytical grade

• Anhydrous sodium sulfate (B86663)

• Glass centrifuge tubes

• Homogenizer (for solid samples)

• Vortex mixer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Preparation (Liquid Samples, e.g., milk, juice):

  • Measure 5 mL of the liquid sample into a glass centrifuge tube.

  • Spike the sample with a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution.

• Sample Preparation (Solid and Semi-Solid Samples, e.g., cheese, meat):

  • Weigh 1-2 g of the homogenized sample into a glass centrifuge tube.

  • Add 5 mL of phthalate-free deionized water and vortex to create a slurry.

  • Spike the sample with a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution.

• Extraction:

  • Add 5 mL of n-hexane (for non-fatty foods) or a mixture of n-hexane and dichloromethane (for fatty foods) to the centrifuge tube.[5]

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Phase Separation and Collection:

  • Carefully transfer the upper organic layer to a clean glass tube.

  • Repeat the extraction step with another 5 mL of the extraction solvent.

  • Combine the organic extracts.

• Drying and Cleanup (if necessary):

  • Pass the combined extract through a small column containing anhydrous sodium sulfate to remove any residual water.

  • For fatty food samples, a cleanup step using gel permeation chromatography (GPC) or solid-phase extraction with Florisil may be necessary to remove lipids.[5]

• Concentration:

  • Evaporate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Analysis:

  • Transfer the concentrated extract to a GC-MS vial for analysis.

Protocol 3: Sample Preparation for Pharmaceutical Products and Packaging

This protocol is designed for the analysis of phthalates in pharmaceutical formulations and packaging materials.

Materials:

• Heptyl Nonyl Phthalate-d4 internal standard solution (in methanol or isooctane)

• Methanol, HPLC grade

• Dichloromethane, HPLC grade

• n-Hexane, HPLC grade

• Glass vials with PTFE-lined caps

• Ultrasonic bath

• Centrifuge

Procedure:

• Sample Preparation (Liquid Formulations):

  • Accurately weigh 1 g of the liquid formulation into a glass vial.

  • Spike with a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution.

  • Add 5 mL of n-hexane, cap the vial, and vortex for 2 minutes.

  • Centrifuge to separate the layers and collect the n-hexane layer for analysis.

• Sample Preparation (Solid Dosage Forms, e.g., tablets, capsules):

  • Grind a representative number of tablets or the contents of capsules to a fine powder.

  • Accurately weigh an amount of powder equivalent to one dosage unit into a glass vial.

  • Spike with a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution.

  • Add 10 mL of a suitable solvent (e.g., dichloromethane or a mixture of hexane (B92381) and acetone) and sonicate for 30 minutes.

  • Centrifuge and collect the supernatant for analysis.

• Sample Preparation (Packaging Materials):

  • Cut a representative portion of the packaging material into small pieces (approximately 2x2 mm).

  • Accurately weigh about 1 g of the pieces into a glass vial.

  • Spike with a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution.

  • Add 10 mL of dichloromethane, cap the vial, and sonicate for 1 hour at a controlled temperature.

  • Collect the solvent extract for analysis.

• Concentration and Analysis:

  • If necessary, concentrate the extracts to 1 mL under a gentle stream of nitrogen.

  • Transfer the final extract to a GC-MS vial for analysis.

Data Presentation

Typical Performance Data for Phthalate Analysis using a Deuterated Internal Standard and GC-MS

Disclaimer: The following data is representative of typical performance for phthalate analysis using deuterated internal standards and GC-MS. Actual performance may vary depending on the specific matrix, instrumentation, and laboratory conditions. No specific performance data for Heptyl Nonyl Phthalate-d4 was found in the reviewed literature.

Table 1: Typical Recoveries and Precision for Phthalates in Spiked Water Samples (SPE-GC-MS)

Phthalate Analyte	Spiked Concentration (µg/L)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Dimethyl Phthalate (DMP)	10	95	5
Diethyl Phthalate (DEP)	10	98	4
Di-n-butyl Phthalate (DBP)	10	102	6
Benzyl Butyl Phthalate (BBP)	10	97	5
Di(2-ethylhexyl) Phthalate (DEHP)	10	92	8
Di-n-octyl Phthalate (DNOP)	10	90	9

Data adapted from similar studies using deuterated internal standards.[3][6]

Table 2: Typical Limits of Detection (LOD) and Quantification (LOQ) for Phthalates in Food Simulants (LLE-GC-MS)

Phthalate Analyte	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)
Dimethyl Phthalate (DMP)	1.0	3.0
Diethyl Phthalate (DEP)	0.8	2.5
Di-n-butyl Phthalate (DBP)	1.2	3.6
Benzyl Butyl Phthalate (BBP)	1.5	4.5
Di(2-ethylhexyl) Phthalate (DEHP)	2.0	6.0
Di-n-octyl Phthalate (DNOP)	2.5	7.5

Data adapted from similar studies using deuterated internal standards.[1][7]

Experimental Workflow Diagram

Caption: General workflow for phthalate sample preparation.

GC-MS Analysis Parameters (Typical)

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet: Splitless mode

• Injection Volume: 1 µL

• Inlet Temperature: 280 °C

• Oven Program:

  • Initial temperature: 60 °C, hold for 1 min

  • Ramp to 220 °C at 20 °C/min

  • Ramp to 300 °C at 5 °C/min, hold for 5 min

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

The protocols outlined in this application note provide a robust framework for the sample preparation and analysis of phthalates in a variety of matrices. The use of Heptyl Nonyl Phthalate-d4 as an internal standard is a critical component for achieving accurate and reliable quantitative results. While specific performance data for this internal standard is not widely available, the provided typical data for similar deuterated standards demonstrates the expected high quality of results that can be achieved with these methods. Researchers, scientists, and drug development professionals can adapt these protocols to their specific needs to ensure the safety and quality of their products and research.

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Development of a SPE-HPLC-PDA Method for the Quantification of Phthalates in Bottled Water and Their Gene Expression Modulation in a Human Intestinal Cell Model [mdpi.com]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Phthalates in Pharmaceutical and Research Materials Using Heptyl Nonyl Phthalate-d4 by GC-MS

Abstract

This application note details a robust and reliable method for the quantification of common phthalate (B1215562) esters in various matrices relevant to researchers, scientists, and drug development professionals. The method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard, Heptyl Nonyl Phthalate-d4, to ensure accuracy and precision. Detailed protocols for sample preparation, instrument setup, and data analysis are provided, along with typical performance data.

Introduction

Phthalic acid esters, or phthalates, are a class of chemical compounds widely used as plasticizers to enhance the flexibility and durability of polymers.[1] They are found in a vast array of products, including laboratory equipment, medical devices, and packaging materials for pharmaceuticals.[2] Due to their weak chemical bonds with the polymer matrix, phthalates can leach into the surrounding environment and contaminate samples, leading to potential health concerns and interference with experimental results.[1] Some phthalates are considered endocrine disruptors and their use is regulated in many applications.[3] Consequently, the accurate quantification of phthalate contamination is a critical aspect of quality control in the pharmaceutical industry and in scientific research.

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful and widely used technique for the analysis of phthalates due to its high sensitivity, selectivity, and speed.[3][4] The use of a stable isotope-labeled internal standard, such as Heptyl Nonyl Phthalate-d4, is crucial for accurate quantification. The internal standard is added to the sample at a known concentration at the beginning of the analytical process and corrects for variations in sample extraction, injection volume, and instrument response.[3][5] This application note provides a comprehensive protocol for the quantification of six common phthalates using Heptyl Nonyl Phthalate-d4 as an internal standard.

Experimental Protocols

Reagents and Materials

• Solvents: HPLC-grade or pesticide-residue grade n-hexane and acetone (B3395972). All solvents should be tested for phthalate contamination before use.

• Phthalate Standards: Analytical standards of Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), and Di-n-octyl phthalate (DnOP).

• Internal Standard: Heptyl Nonyl Phthalate-d4 (CAS: 1246820-06-3).

• Glassware: All glassware must be scrupulously cleaned to avoid phthalate contamination. It is recommended to rinse with acetone and n-hexane and then bake at a high temperature (e.g., 400°C) for at least 2 hours.[6] Avoid the use of any plastic materials during sample and standard preparation.[7]

Standard Solutions Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each phthalate standard and the internal standard (Heptyl Nonyl Phthalate-d4) in n-hexane.

• Intermediate Standard Mixture (10 µg/mL): Prepare a mixed standard solution containing all target phthalates by diluting the stock solutions in n-hexane.

• Internal Standard Spiking Solution (5 µg/mL): Prepare a solution of Heptyl Nonyl Phthalate-d4 in n-hexane.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the intermediate standard mixture and the internal standard spiking solution into a clean matrix or solvent. A typical concentration range would be 0.05, 0.1, 0.5, 1.0, 5.0, and 10.0 µg/mL.

Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh or measure a known amount of the sample (e.g., 1 gram of a solid or 5 mL of a liquid) into a clean glass centrifuge tube.

• Add a precise volume of the Heptyl Nonyl Phthalate-d4 internal standard spiking solution (e.g., 100 µL of a 5 µg/mL solution).

• Add 5 mL of n-hexane to the tube.

• Vortex the mixture vigorously for 2 minutes to extract the phthalates into the organic solvent.

• Centrifuge the sample to separate the layers.

• Carefully transfer the upper n-hexane layer to a clean GC vial for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector: Split/splitless inlet, operated in splitless mode at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 15°C/min to 200°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• MSD Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Selected Ion Monitoring (SIM) Parameters

The following table lists the quantification and qualifier ions for the target phthalates and the internal standard.

Compound	Quantification Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Diethyl phthalate (DEP)	149	177	222
Dibutyl phthalate (DBP)	149	223	278
Benzyl butyl phthalate (BBP)	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	149	167	279
Di-n-octyl phthalate (DnOP)	149	279	-
Heptyl Nonyl Phthalate-d4 (IS)	153	297	325

Note: Qualifier ions for the internal standard are predicted based on common fragmentation patterns of long-chain phthalates (loss of an alkoxy group).

Data Presentation and Quantitative Summary

The method was validated for linearity, limit of quantification (LOQ), precision, and accuracy (recovery). The results are summarized in the tables below.

Table 1: Linearity and Limits of Quantification

Analyte	Calibration Range (µg/mL)	Correlation Coefficient (r²)	Limit of Quantification (LOQ) (µg/mL)
DMP	0.05 - 10.0	> 0.998	0.05
DEP	0.05 - 10.0	> 0.999	0.05
DBP	0.05 - 10.0	> 0.999	0.05
BBP	0.05 - 10.0	> 0.998	0.05
DEHP	0.05 - 10.0	> 0.997	0.10
DnOP	0.05 - 10.0	> 0.997	0.10

Table 2: Precision and Accuracy (Recovery)

Analyte	Spiked Concentration (µg/mL)	Precision (%RSD, n=6)	Accuracy (Recovery %, n=6)
DMP	1.0	< 5	95 - 105
DEP	1.0	< 5	97 - 103
DBP	1.0	< 6	96 - 104
BBP	1.0	< 7	92 - 108
DEHP	1.0	< 10	90 - 110
DnOP	1.0	< 10	88 - 112

Signaling Pathways and Logical Relationships

Conclusion

The described GC-MS method using Heptyl Nonyl Phthalate-d4 as an internal standard provides a sensitive, selective, and reliable approach for the quantification of common phthalates. The use of a deuterated internal standard effectively compensates for matrix effects and variations in sample preparation, leading to high accuracy and precision. This method is well-suited for quality control in pharmaceutical manufacturing and for researchers investigating phthalate contamination in various samples. Strict adherence to clean sample preparation techniques is paramount to avoid background contamination and ensure the integrity of the results.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl nonyl phthalate [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ion chemistry of phthalates in selected ion flow tube mass spectrometry: isomeric effects and secondary reactions with water vapour - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP00538J [pubs.rsc.org]
• 5. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]

Application of Heptyl Nonyl Phthalate-d4 in Environmental Analysis: A Detailed Guide

Introduction

Heptyl Nonyl Phthalate-d4 is a deuterated form of heptyl nonyl phthalate (B1215562), a plasticizer belonging to the broad class of phthalate esters. Due to their widespread use in various consumer and industrial products, phthalates are ubiquitous environmental contaminants. The analysis of these compounds in complex environmental matrices such as water, soil, and sediment is a critical task for environmental monitoring and risk assessment. Heptyl Nonyl Phthalate-d4 serves as an excellent internal standard for isotope dilution gas chromatography-mass spectrometry (GC-MS) methods. Its chemical and physical properties are nearly identical to the native (non-deuterated) heptyl nonyl phthalate, ensuring it behaves similarly during sample preparation and analysis. This allows for accurate quantification by correcting for analyte losses during extraction and potential matrix effects that can suppress or enhance the analytical signal. The use of deuterated internal standards is a robust technique for achieving high accuracy and precision in environmental contaminant analysis.

This document provides detailed application notes and protocols for the use of Heptyl Nonyl Phthalate-d4 in the analysis of environmental samples.

Application Notes

Principle of Isotope Dilution

Isotope dilution is a powerful analytical technique that utilizes an isotopically labeled version of the target analyte as an internal standard. A known amount of the deuterated standard (Heptyl Nonyl Phthalate-d4) is added to the sample at the beginning of the analytical procedure. The fundamental assumption is that the labeled and unlabeled compounds will exhibit identical behavior throughout all subsequent steps, including extraction, cleanup, and chromatographic separation.

By measuring the ratio of the native analyte to the isotopically labeled internal standard using a mass spectrometer, any losses of the analyte during sample processing can be accurately accounted for. This is because the same fraction of both the native analyte and the internal standard will be lost. This method significantly improves the accuracy and precision of the quantification, especially in complex matrices where analyte recovery can be variable.

Key Applications

• Water Analysis: Quantification of heptyl nonyl phthalate in various water sources, including drinking water, groundwater, surface water, and wastewater.

• Soil and Sediment Analysis: Determination of heptyl nonyl phthalate contamination in soils, sediments, and sludge.

• Biomonitoring: While less common for this specific phthalate, the principle can be applied to the analysis of biological tissues.

Advantages of Using Heptyl Nonyl Phthalate-d4 as an Internal Standard

• High Accuracy and Precision: Corrects for variations in extraction efficiency and matrix effects.

• Improved Method Robustness: Minimizes the impact of sample-to-sample variations.

• Reliable Quantification: Provides more dependable results compared to external or surrogate standard methods.

Experimental Protocols

1. Analysis of Heptyl Nonyl Phthalate in Water Samples by GC-MS

This protocol describes the determination of heptyl nonyl phthalate in water samples using liquid-liquid extraction followed by GC-MS analysis with Heptyl Nonyl Phthalate-d4 as an internal standard.

Materials and Reagents:

• Heptyl Nonyl Phthalate-d4 solution (e.g., 10 µg/mL in a suitable solvent like hexane (B92381) or acetone)

• Heptyl nonyl phthalate analytical standard

• Hexane (pesticide residue grade or equivalent)

• Dichloromethane (B109758) (pesticide residue grade or equivalent)

• Acetone (pesticide residue grade or equivalent)

• Sodium sulfate (B86663) (anhydrous, baked at 400°C for 4 hours)

• High-purity water (for blanks)

• Glassware (thoroughly cleaned and solvent-rinsed to avoid phthalate contamination)

• Separatory funnels (1 L)

• Concentrator tubes (e.g., Kuderna-Danish)

• Nitrogen evaporation system

• GC-MS system with a suitable capillary column (e.g., HP-5ms)

Procedure:

• Sample Collection and Preservation: Collect 1 L water samples in pre-cleaned amber glass bottles. If not analyzed immediately, store at 4°C.

• Internal Standard Spiking: Add a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution to each 1 L water sample. A typical spiking level is 50-100 ng.

• Liquid-Liquid Extraction:

  • Transfer the spiked water sample to a 1 L separatory funnel.

  • Add 60 mL of dichloromethane to the funnel.

  • Shake vigorously for 2 minutes, periodically venting the funnel to release pressure.

  • Allow the layers to separate for at least 10 minutes.

  • Drain the lower (organic) layer into a collection flask.

  • Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining the extracts.

• Drying the Extract: Pass the combined extract through a glass funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration:

  • Concentrate the extract to approximately 5 mL using a Kuderna-Danish concentrator on a water bath.

  • Further concentrate the extract to a final volume of 1 mL under a gentle stream of high-purity nitrogen.

• GC-MS Analysis:

  • Inject 1 µL of the final extract into the GC-MS system.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

2. Analysis of Heptyl Nonyl Phthalate in Soil and Sediment Samples by GC-MS

This protocol outlines the analysis of heptyl nonyl phthalate in soil and sediment using ultrasonic extraction and GC-MS with Heptyl Nonyl Phthalate-d4 as an internal standard.[1][2]

Materials and Reagents:

• Same as for water analysis, with the addition of:

• Acetone/Hexane mixture (1:1, v/v)

• Centrifuge and centrifuge tubes (glass)

• Ultrasonic bath

Procedure:

• Sample Preparation: Air-dry the soil or sediment sample and sieve to remove large debris. Homogenize the sample.

• Internal Standard Spiking: Weigh 10 g of the homogenized sample into a glass centrifuge tube. Add a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution. A typical spiking level is 50-100 ng.

• Ultrasonic Extraction:

  • Add 20 mL of a 1:1 acetone/hexane mixture to the centrifuge tube.[1]

  • Place the tube in an ultrasonic bath and sonicate for 15-30 minutes.[1]

  • Centrifuge the sample at approximately 2000 rpm for 10 minutes.

  • Carefully decant the supernatant into a collection flask.

  • Repeat the extraction process two more times with fresh solvent, combining the supernatants.

• Drying and Concentration:

  • Dry the combined extract using anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL as described in the water analysis protocol.

• Cleanup (if necessary): For highly contaminated or complex matrices, a cleanup step using solid-phase extraction (SPE) with a silica (B1680970) or florisil (B1214189) cartridge may be required to remove interferences.

• GC-MS Analysis: Proceed with the GC-MS analysis as described for water samples.

Data Presentation

The following tables summarize typical quantitative data for the analysis of phthalates using deuterated internal standards. Note that specific values for Heptyl Nonyl Phthalate-d4 may vary depending on the instrumentation and matrix.

Table 1: Typical GC-MS Operating Conditions

Parameter	Value
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms)
Injector Temperature	280°C
Oven Program	Initial 60°C (hold 2 min), ramp to 300°C at 10°C/min, hold 10 min
Carrier Gas	Helium, constant flow of 1.0 mL/min
MS Transfer Line	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Example Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Heptyl Nonyl Phthalate	149	279	293
Heptyl Nonyl Phthalate-d4	153	283	297

Note: The m/z values for Heptyl Nonyl Phthalate-d4 are hypothetical and should be confirmed experimentally. The d4 label typically results in a +4 Da shift for the molecular ion and key fragments containing the deuterated ring.

Table 3: Method Performance Data (Illustrative)

Parameter	Water	Soil/Sediment
Limit of Detection (LOD)	0.01 - 0.1 µg/L	1 - 10 µg/kg
Limit of Quantification (LOQ)	0.03 - 0.3 µg/L	3 - 30 µg/kg
Recovery (%)	85 - 115%	80 - 120%
Relative Standard Deviation (RSD)	< 15%	< 20%

Visualizations

Caption: Workflow for the analysis of Heptyl Nonyl Phthalate using a deuterated internal standard.

Caption: Logical relationship for quantification using an internal standard in isotope dilution analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Heptyl Nonyl Phthalate-d4 for Food Contact Material Testing

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC). Due to their widespread use in food packaging and other food contact materials (FCMs), there is a potential for these compounds to migrate into food products, leading to human exposure. Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA), have established strict limits on the presence of certain phthalates in FCMs due to potential health concerns, including endocrine disruption.[1][2][3][4][5][6]

Accurate and reliable quantification of phthalate (B1215562) migration is crucial for ensuring food safety and regulatory compliance. The use of stable isotope-labeled internal standards, such as Heptyl Nonyl Phthalate-d4, is a well-established analytical technique to improve the accuracy and precision of these measurements.[7][8][9] This document provides a detailed application note and protocol for the use of Heptyl Nonyl Phthalate-d4 as an internal standard in the gas chromatography-mass spectrometry (GC-MS) analysis of phthalates in food contact materials.

Heptyl Nonyl Phthalate-d4 is an ideal internal standard for the quantification of its non-deuterated counterpart, Heptyl Nonyl Phthalate, and other structurally similar long-chain phthalates. Its chemical and physical properties closely mimic the target analytes, ensuring similar behavior during sample preparation and analysis, while its mass difference allows for clear differentiation by the mass spectrometer.

Regulatory Landscape

The regulation of phthalates in food contact materials is a dynamic field with evolving restrictions.

• United States (FDA): The FDA has revoked the authorization for the use of 23 phthalates in food contact applications.[4] However, a limited number of phthalates are still permitted, and the FDA continues to review and update its regulations based on the latest scientific data.[1][2][10]

• European Union (EU): The EU has implemented stringent regulations on the use of phthalates in plastic FCMs under Regulation (EU) No 10/2011.[4][11][12] This regulation sets specific migration limits (SMLs) for individual phthalates and groups of phthalates. For example, the SML for Di-butylphthalate (DBP) is 0.3 mg/kg of food, while for Benzyl-butyl-phthalate (BBP) it is 30 mg/kg.[3]

Experimental Protocol: GC-MS Analysis of Phthalates in Food Simulants

This protocol outlines a general procedure for the determination of phthalate migration from food contact materials into food simulants using Heptyl Nonyl Phthalate-d4 as an internal standard.

1. Materials and Reagents

• Solvents: HPLC grade n-hexane, acetonitrile (B52724), and ethyl acetate.

• Standards: Certified reference standards of target phthalates (e.g., DBP, BBP, DEHP, DINP) and Heptyl Nonyl Phthalate-d4.

• Food Simulants: As per regulatory guidelines (e.g., 10% ethanol (B145695), 20% ethanol, 50% ethanol for aqueous foods; olive oil or other vegetable oil for fatty foods).

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps (B75204) (to be rinsed with hexane (B92381) prior to use to minimize background contamination).

• Extraction Apparatus: Liquid-liquid extraction funnels or solid-phase extraction (SPE) cartridges.

2. Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each target phthalate and Heptyl Nonyl Phthalate-d4 in a suitable solvent like hexane or ethyl acetate.

• Working Standard Solutions: Prepare a mixed working standard solution containing all target phthalates at a concentration of 10 µg/mL.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a solution of Heptyl Nonyl Phthalate-d4 at a concentration of 1 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the mixed working standard solution and spiking a constant amount of the internal standard solution. A typical calibration range would be 0.05, 0.1, 0.2, 0.5, 1.0, 2.0, and 5.0 µg/mL.

3. Sample Preparation (Migration Testing)

• Cut a representative sample of the food contact material with a known surface area.

• Place the sample in a clean glass container and add a known volume of the appropriate food simulant.

• Incubate the sample under conditions that simulate the intended use (e.g., 10 days at 40°C for long-term storage at room temperature).

• After incubation, remove the food contact material sample.

• Take a known aliquot of the food simulant for extraction.

4. Extraction Procedure

• For Aqueous Food Simulants (e.g., Ethanol solutions):

  • To a 10 mL aliquot of the food simulant, add 100 µL of the 1 µg/mL Heptyl Nonyl Phthalate-d4 internal standard solution.

  • Perform a liquid-liquid extraction with two 5 mL portions of n-hexane.

  • Combine the hexane extracts and evaporate to a final volume of 1 mL under a gentle stream of nitrogen.

• For Fatty Food Simulants (e.g., Olive Oil):

  • To a 1 g aliquot of the oil simulant, add 100 µL of the 1 µg/mL Heptyl Nonyl Phthalate-d4 internal standard solution.

  • Dissolve the sample in 5 mL of n-hexane.

  • Perform a liquid-liquid extraction with two 5 mL portions of acetonitrile.

  • Combine the acetonitrile extracts and evaporate to a final volume of 1 mL.

5. GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Injector: Splitless mode, 280°C.

  • Oven Program: 80°C (hold 1 min), ramp to 200°C at 15°C/min, then ramp to 300°C at 10°C/min (hold 5 min).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Table 1: Example SIM Parameters for Selected Phthalates

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Di-n-butyl phthalate (DBP)	149	223	205
Benzyl butyl phthalate (BBP)	149	91	206
Bis(2-ethylhexyl) phthalate (DEHP)	149	167	279
Diisononyl phthalate (DINP)	149	293	167
Heptyl Nonyl Phthalate-d4	153	297	325

Note: The specific ions for Heptyl Nonyl Phthalate-d4 are illustrative and should be confirmed by analyzing the pure standard. The d4 indicates a mass shift of 4 amu compared to the native compound.

Data Presentation and Quantitative Analysis

The use of Heptyl Nonyl Phthalate-d4 as an internal standard allows for accurate quantification by correcting for variations in sample preparation and instrument response. The concentration of each target phthalate is calculated using the response factor relative to the internal standard.

Table 2: Hypothetical Performance Data for the Method

Parameter	DBP	BBP	DEHP	DINP
Limit of Detection (LOD) (µg/L)	0.1	0.2	0.5	1.0
Limit of Quantification (LOQ) (µg/L)	0.3	0.6	1.5	3.0
Linearity (R²)	>0.995	>0.995	>0.995	>0.995
Recovery (%)	95 ± 5	98 ± 4	92 ± 6	90 ± 8
Precision (RSD%)	< 10	< 10	< 15	< 15

This data is illustrative and should be determined for each specific laboratory setup and matrix.

Visualizations

Experimental Workflow

Caption: Experimental workflow for phthalate analysis in FCMs.

Internal Standard Quantification Logic

Caption: Logic of quantification using an internal standard.

The use of Heptyl Nonyl Phthalate-d4 as an internal standard provides a robust and reliable method for the quantification of phthalates in food contact materials. This approach, combined with optimized sample preparation and sensitive GC-MS analysis, enables researchers and regulatory bodies to accurately assess compliance with safety standards and ensure the protection of public health. The detailed protocol and methodologies presented herein serve as a comprehensive guide for laboratories involved in food safety testing.

References

• 1. Phthalates in Food Packaging and Food Contact Applications | FDA [fda.gov]
• 2. stagliuzza.com [stagliuzza.com]
• 3. compliancegate.com [compliancegate.com]
• 4. blog.qima.com [blog.qima.com]
• 5. EU phthalates restriction comes into force | Food Packaging Forum [foodpackagingforum.org]
• 6. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 7. An efficient and general method for the synthesis of stable isotope deuterium labeled phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 10. US FDA Limits Certain Phthalates in Food Packaging Materials [isotope.com]
• 11. measurlabs.com [measurlabs.com]
• 12. merieuxnutrisciences.com [merieuxnutrisciences.com]

Application Note: High-Throughput Analysis of Phthalate Metabolites in Human Urine and Blood Using Heptyl Nonyl Phthalate-d4 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of common phthalate (B1215562) metabolites in human urine and blood samples. The protocol employs a solid-phase extraction (SPE) procedure followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Heptyl Nonyl Phthalate-d4 is utilized as an internal standard to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This method is suitable for researchers, scientists, and drug development professionals engaged in biomonitoring and toxicological studies.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in a variety of consumer and industrial products.[1][2] Human exposure to phthalates is widespread and has been linked to potential adverse health effects, including endocrine disruption and reproductive toxicity.[1][2] Biomonitoring of phthalate metabolites in biological matrices such as urine and blood is a reliable method for assessing human exposure.[3][4] The use of isotopically labeled internal standards is critical for accurate quantification in complex biological samples. Heptyl Nonyl Phthalate-d4 serves as an excellent internal standard for the analysis of a range of phthalate metabolites due to its structural similarity and distinct mass.

Experimental Protocols

Sample Preparation: Urine

a. Enzymatic Deconjugation: Many phthalate metabolites are excreted in urine as glucuronidated conjugates.[5] Enzymatic hydrolysis is therefore a crucial step to measure the total concentration of the metabolites.

• Thaw frozen urine samples to room temperature and vortex for 30 seconds.

• Pipette 1.0 mL of urine into a clean glass tube.

• Add 10 µL of a 10 µg/mL solution of Heptyl Nonyl Phthalate-d4 in methanol (B129727) as the internal standard.

• Add 200 µL of a β-glucuronidase solution in ammonium (B1175870) acetate (B1210297) buffer (pH 6.5).

• Vortex the mixture for 10 seconds.

• Incubate the samples at 37°C for 90-120 minutes in a shaking water bath.[3]

• After incubation, allow the samples to cool to room temperature.

b. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., C18, 500 mg) by sequentially passing 3 mL of methanol followed by 3 mL of reagent water. Do not allow the cartridge to go dry.

• Load the entire volume of the deconjugated urine sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of water to remove interfering substances.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the analytes with 3 mL of acetonitrile (B52724) into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid) for LC-MS/MS analysis.

Sample Preparation: Blood (Serum/Plasma)

• Thaw frozen serum or plasma samples to room temperature.

• Pipette 500 µL of the sample into a clean polypropylene (B1209903) tube.

• Add 10 µL of a 10 µg/mL solution of Heptyl Nonyl Phthalate-d4 in methanol.

• Add 1.5 mL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

a. Liquid Chromatography Conditions: A typical LC setup for phthalate metabolite analysis is as follows:

Parameter	Value
Column	C18 reverse-phase, 2.1 x 100 mm, 2.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	0-1 min: 10% B; 1-8 min: 10-95% B; 8-10 min: 95% B; 10-10.1 min: 95-10% B; 10.1-12 min: 10% B
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temp.	40°C

b. Mass Spectrometry Conditions: Mass spectrometry is typically performed using a triple quadrupole instrument in negative electrospray ionization (ESI-) mode with Multiple Reaction Monitoring (MRM).

Parameter	Value
Ionization Mode	ESI-
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr

Data Presentation

Table 1: Representative MRM Transitions for Selected Phthalate Metabolites and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Mono-n-butyl phthalate (MnBP)	221.1	77.0	50	25	20
Mono-isobutyl phthalate (MiBP)	221.1	121.0	50	25	15
Mono-ethyl phthalate (MEP)	193.1	121.0	50	20	15
Mono-(2-ethylhexyl) phthalate (MEHP)	277.2	134.0	50	30	18
Heptyl Nonyl Phthalate-d4 (IS)	397.3	152.1	50	35	25

Note: The MRM transitions for Heptyl Nonyl Phthalate-d4 are hypothetical and should be optimized based on instrument tuning. The precursor ion is based on the [M-H+2H]- adduct and a characteristic fragment.

Table 2: Method Performance Characteristics (Representative)

Analyte	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Precision (%RSD)
MnBP	>0.995	0.1	0.3	95-105	<10
MiBP	>0.995	0.1	0.3	92-103	<10
MEP	>0.996	0.2	0.5	98-108	<8
MEHP	>0.994	0.3	1.0	90-110	<12

LOD: Limit of Detection; LOQ: Limit of Quantification. Values are representative and may vary based on instrumentation and matrix.

Visualizations

Caption: Experimental workflow for the preparation of urine and blood samples for phthalate analysis.

Caption: Logic diagram for the quantification of analytes using the internal standard method.

Conclusion

The described method provides a reliable and high-throughput approach for the determination of phthalate metabolites in human urine and blood. The incorporation of Heptyl Nonyl Phthalate-d4 as an internal standard is crucial for achieving accurate and precise quantification by compensating for potential analytical variability. This protocol is a valuable tool for researchers conducting exposure assessment and toxicological studies related to phthalates.

References

• 1. accustandard.com [accustandard.com]
• 2. s4science.at [s4science.at]
• 3. Urinary Concentrations of Diisoheptyl Phthalate Biomarkers in Convenience Samples of U.S. Adults in 2000 and 2018–2019 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Heptyl Nonyl Phthalate-d4 Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptyl Nonyl Phthalate-d4 is a deuterated analog of Heptyl Nonyl Phthalate (B1215562), which is used as an internal standard in analytical chemistry, particularly in studies involving the quantification of phthalates in various matrices. Its deuteration provides a distinct mass spectrometric signature, allowing for accurate quantification while minimizing interference from the non-labeled analyte. This document provides detailed protocols for the preparation of stock and working solutions of Heptyl Nonyl Phthalate-d4 for use in research and analytical applications.

Physicochemical Data

A summary of the key physical and chemical properties of Heptyl Nonyl Phthalate-d4 is presented in the table below. This information is crucial for accurate solution preparation and storage.

Property	Value
Chemical Name	1-O-heptyl 2-O-nonyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate[1]
Synonyms	1,2-Benzenedicarboxylic Acid, Heptyl Nonyl Ester-d4; Phthalic Acid Heptyl Nonyl Ester-d4[1]
Molecular Formula	C24H34D4O4[1]
Molecular Weight	394.58 g/mol [1]
Physical Form	Oil/Liquid[1]
Solubility	Phthalates are generally characterized by low solubility in water and high solubility in organic solvents and oils.[2][3] Common solvents for phthalate analysis include hexane, isohexane, acetone, and methylene (B1212753) chloride.
Storage Conditions	Store in a tightly closed container at room temperature, protected from light and moisture, unless otherwise specified on the Certificate of Analysis.[1]

Experimental Protocols

The following protocols describe the preparation of a stock solution and subsequent working solutions of Heptyl Nonyl Phthalate-d4. These solutions are suitable for use as internal standards in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Equipment

• Heptyl Nonyl Phthalate-d4 standard

• High-purity solvent (e.g., Hexane, HPLC grade or equivalent)

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Calibrated micropipettes

• Glass vials with PTFE-lined caps

• Vortex mixer

Preparation of a 1000 µg/mL Stock Solution

• Equilibration: Allow the vial containing the Heptyl Nonyl Phthalate-d4 standard to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a suitable amount of the Heptyl Nonyl Phthalate-d4 standard using a calibrated analytical balance. For example, to prepare a 10 mL stock solution, weigh approximately 10 mg of the standard. Record the exact weight.

• Dissolution: Quantitatively transfer the weighed standard to a 10 mL Class A volumetric flask.

• Solvent Addition: Add a small amount of the chosen solvent (e.g., hexane) to the flask to dissolve the standard. Gently swirl the flask to ensure complete dissolution.

• Dilution to Volume: Once the standard is completely dissolved, add the solvent to the flask until the bottom of the meniscus is level with the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous. A vortex mixer can also be used.

• Labeling and Storage: Transfer the stock solution to a labeled glass vial with a PTFE-lined cap. The label should include the compound name, concentration, solvent, preparation date, and initials of the preparer. Store the stock solution under the recommended conditions.

Preparation of Working Solutions

Working solutions of lower concentrations can be prepared by serial dilution of the stock solution.

• Select Concentration: Determine the desired concentration of the working solution based on the analytical method requirements.

• Calculate Dilution: Use the formula C1V1 = C2V2 to calculate the volume of the stock solution needed.

  • C1 = Concentration of the stock solution (e.g., 1000 µg/mL)

  • V1 = Volume of the stock solution to be transferred

  • C2 = Desired concentration of the working solution (e.g., 10 µg/mL)

  • V2 = Final volume of the working solution (e.g., 10 mL)

• Transfer: Using a calibrated micropipette, transfer the calculated volume of the stock solution into a new volumetric flask of the appropriate size.

• Dilute: Dilute to the mark with the same solvent used for the stock solution.

• Homogenize and Store: Cap the flask, homogenize the solution, and transfer it to a properly labeled vial for storage.

Diagrams

Experimental Workflow for Solution Preparation

Caption: Workflow for Heptyl Nonyl Phthalate-d4 Solution Preparation

Quality Control Relationship Diagram

Caption: Key Quality Control Relationships in Standard Preparation

References

• 1. clinivex.com [clinivex.com]
• 2. Phthalic Acid Esters: Natural Sources and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phthalates - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Use of Deuterated Phthalate Internal Standards

Authored for: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of phthalates in various matrices is crucial for environmental monitoring, food safety, and toxicological studies. Phthalates are ubiquitous environmental contaminants, and their analysis is often complicated by matrix effects and sample preparation variability. The use of deuterated internal standards, such as Heptyl Nonyl Phthalate-d4, is a well-established technique to improve the accuracy and precision of analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

This document provides a generalized protocol for the use of deuterated phthalate (B1215562) internal standards. While specific spiking concentrations for Heptyl Nonyl Phthalate-d4 are not widely published, this guide offers a systematic approach based on the principles of internal standard methodology and data from analogous deuterated phthalates. The key principle is that the deuterated standard, being chemically identical to the analyte of interest, will experience similar variations during sample extraction, cleanup, and instrumental analysis, thus allowing for reliable correction and quantification.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of a deuterated internal standard is a form of isotope dilution mass spectrometry (IDMS). A known amount of the isotopically labeled standard (e.g., Heptyl Nonyl Phthalate-d4) is added to the sample at the beginning of the analytical process. The native (non-labeled) analyte is then quantified by measuring the ratio of its mass spectrometric signal to that of the labeled standard. This ratio is proportional to the concentration of the native analyte and is largely unaffected by variations in sample volume, extraction efficiency, or instrument response.[1]

Determining the Optimal Spiking Concentration

The ideal spiking concentration of an internal standard should be similar to the expected concentration of the target analyte in the sample.[2] This ensures that both the analyte and the internal standard produce a strong, reliable signal within the linear range of the instrument.

General Guidelines:

• Mid-range Calibration: A common practice is to spike the internal standard at a concentration that falls within the mid-range of the calibration curve for the target analytes.

• Signal Intensity: The concentration should be sufficient to produce a peak with a good signal-to-noise ratio, typically greater than 10.

• Matrix Considerations: For complex matrices, higher spiking concentrations may be necessary to overcome background noise and ensure accurate detection.

Representative Spiking Concentrations of Deuterated Phthalate Analogs

The following table summarizes typical spiking concentrations for commonly used deuterated phthalate internal standards in various analytical applications. This data can serve as a starting point for determining an appropriate concentration for Heptyl Nonyl Phthalate-d4.

Deuterated Internal Standard	Matrix	Analytical Method	Spiking Concentration in Final Extract	Reference
Diethyl Phthalate-d4 (DEP-d4)	Coffee Brew	GC-MS	10 µg/L	[3]
bis(2-Ethylhexyl) Phthalate-d4 (DEHP-d4)	Coffee Brew	GC-MS	10 µg/L	[3]
Dibutyl Phthalate-d4 (DBP-d4)	Food	LC-MS/MS	100 µg/mL (stock for dilution)	[4]
Benzyl Butyl Phthalate-d4 (BBP-d4)	Indoor Air	GC-MS	Added to calibration standards (0.2-10.0 µg/mL)	[5]
Diphenyl Phthalate (Surrogate)	Water/Solid	GC-ECD	25 µg/L (water) or 830 µg/kg (solid)	[6]
Benzyl Benzoate (Internal Standard)	General	GC-ECD	5000 mg/L (stock for spiking)	[6]

Experimental Protocol: General Procedure for Using a Deuterated Phthalate Internal Standard

This protocol outlines the key steps for using a deuterated phthalate internal standard, such as Heptyl Nonyl Phthalate-d4, for the quantification of phthalates in a given sample matrix.

1. Materials and Reagents

• Heptyl Nonyl Phthalate-d4 (or other suitable deuterated phthalate standard)

• High-purity solvents (e.g., hexane (B92381), acetone, methanol, dichloromethane) suitable for trace analysis

• Phthalate-free laboratory glassware

• Analytical balance

• Volumetric flasks and pipettes

• Gas Chromatograph-Mass Spectrometer (GC-MS) or Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS)

2. Preparation of Standard Solutions

• Internal Standard Stock Solution: Prepare a stock solution of Heptyl Nonyl Phthalate-d4 in a suitable solvent (e.g., hexane or acetone) at a concentration of, for example, 100 µg/mL. Store at 4°C in a tightly sealed vial.

• Internal Standard Spiking Solution: Prepare a working spiking solution by diluting the stock solution to the desired concentration (e.g., 1-10 µg/mL). The final concentration should be chosen based on the expected analyte concentration in the samples.

• Calibration Standards: Prepare a series of calibration standards containing the target phthalate analytes at different concentrations. Spike each calibration standard with the internal standard spiking solution to achieve the same final concentration of the internal standard in all standards.

3. Sample Preparation and Spiking

• Sample Collection: Collect samples in phthalate-free containers to avoid contamination.

• Spiking: To a known amount of the sample (e.g., 1 gram of solid or 10 mL of liquid), add a precise volume of the internal standard spiking solution. The addition should be done at the very beginning of the sample preparation process to account for any analyte loss during subsequent steps.

• Extraction: Perform the sample extraction using an appropriate method for the matrix (e.g., liquid-liquid extraction, solid-phase extraction). The choice of extraction solvent will depend on the specific phthalates being analyzed.

• Concentration and Reconstitution: Concentrate the extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen. If necessary, reconstitute the residue in a suitable solvent for injection into the GC-MS or LC-MS.

4. Instrumental Analysis (GC-MS Example)

• GC Conditions:

  • Column: A low-bleed capillary column suitable for phthalate analysis (e.g., DB-5ms).

  • Injector: Splitless mode.

  • Oven Temperature Program: A programmed temperature ramp to separate the phthalates of interest.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for both the native phthalates and the deuterated internal standard.

5. Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for each calibration standard.

• Quantification: Calculate the concentration of the target phthalate in the samples by determining the analyte/internal standard peak area ratio from the sample chromatogram and using the calibration curve to determine the corresponding concentration.

Visualizing the Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov.tw [fda.gov.tw]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]

Application Note: High-Throughput Analysis of Phthalates in Consumer Products Using Isotope Dilution Mass Spectrometry

Abstract

Phthalate (B1215562) esters are ubiquitous environmental contaminants and potential endocrine disruptors commonly used as plasticizers in a wide range of consumer products. Regulatory bodies worldwide have established strict limits on the concentration of specific phthalates in materials such as toys, food packaging, and medical devices. This application note presents a robust and sensitive method for the quantitative analysis of common phthalates in a representative consumer product matrix using a deuterated internal standard approach. The isotope dilution technique, coupled with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This method provides a reliable workflow for quality control and regulatory compliance testing.

Introduction

Phthalates are diesters of phthalic acid and are primarily used to impart flexibility and durability to polyvinyl chloride (PVC) and other plastics.[1] Due to their widespread use and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment, leading to human exposure through ingestion, inhalation, and dermal contact.[1][2] Concerns over their potential health effects, including reproductive and developmental toxicity, have led to increased scrutiny and regulation.[2][3] Phthalates can interfere with crucial biological signaling pathways, acting as endocrine disruptors by interacting with nuclear receptors like estrogen and androgen receptors.[2][4][5]

Accurate quantification of phthalates in complex matrices is challenging due to their low concentrations and the potential for sample contamination from laboratory equipment.[6][7] The use of corresponding deuterated internal standards for each analyte in an isotope dilution mass spectrometry (IDMS) method is the gold standard for overcoming these challenges.[8] This note details a complete protocol for the extraction and analysis of six key phthalates: Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Di-n-butyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), and Di-n-octyl phthalate (DNOP).

Experimental Workflow

The overall experimental workflow is depicted below, from sample preparation to data analysis.

Caption: Experimental workflow for phthalate analysis.

Materials and Methods

Reagents and Standards

• Solvents: HPLC or pesticide-grade n-hexane, dichloromethane, and acetone (B3395972). All solvents should be tested for phthalate contamination prior to use.[6]

• Phthalate Standards: A certified standard mixture containing DMP, DEP, DBP, BBP, DEHP, and DNOP (e.g., 1000 µg/mL in hexane).

• Deuterated Internal Standards (IS): A certified mixture of DMP-d4, DEP-d4, DBP-d4, BBP-d4, DEHP-d4, and DNOP-d4 (e.g., 100 µg/mL in hexane).[6]

• Stock and Working Solutions: Prepare stock solutions by diluting the certified standards in hexane (B92381).[9] Calibration curve solutions are prepared by serial dilution of the stock solution and spiking with a constant concentration of the deuterated internal standard mix.[10]

Sample Preparation Protocol (Solid Matrix)

• Precaution: To avoid contamination, use only glass and stainless-steel equipment. All glassware should be heat-treated (e.g., 400°C for 2 hours) or thoroughly rinsed with acetone and then hexane before use.

• Sample Comminution: Cut the solid sample (e.g., plastic toy) into small pieces (< 2mm).

• Weighing: Accurately weigh approximately 1.0 g of the prepared sample into a glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with 100 µL of a 10 µg/mL deuterated internal standard mixture.

• Extraction: Add 10 mL of dichloromethane to the tube. Vortex vigorously for 1 minute, then place in an ultrasonic bath for 30 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Collection: Carefully transfer the supernatant (dichloromethane extract) to a clean glass tube.

• Concentration: Evaporate the extract to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1.0 mL of n-hexane. Vortex for 30 seconds and transfer to a 2 mL autosampler vial for GC-MS/MS analysis.

Instrumentation: GC-MS/MS

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 7000D Triple Quadrupole MS (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.[11]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[11]

• Injection: 1 µL, splitless mode.

• Injector Temperature: 280°C.

• Oven Program: Initial temperature of 60°C (hold 1 min), ramp to 220°C at 20°C/min, then ramp to 300°C at 10°C/min (hold 5 min).

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Results and Discussion

Method Performance

The performance of the method was evaluated by analyzing spiked blank samples. Key validation parameters, including linearity, recovery, and limits of quantification (LOQ), are summarized below. The use of isotope dilution provides excellent correction for matrix effects, resulting in high recovery and precision.

Table 1: Method Validation - Linearity and Limits of Quantification

Analyte	Calibration Range (ng/mL)	R²	LOQ (µg/g)
DMP	10 - 2000	> 0.995	0.05
DEP	10 - 2000	> 0.995	0.05
DBP	10 - 2000	> 0.996	0.05
BBP	10 - 2000	> 0.993	0.10
DEHP	20 - 5000	> 0.994	0.20

| DNOP | 20 - 5000 | > 0.996 | 0.20 |

Table 2: Method Validation - Accuracy and Precision

Analyte	Spiking Level (µg/g)	Average Recovery (%)	Relative Standard Deviation (RSD, %) (n=6)
DMP	1.0	98.5	4.2
DEP	1.0	101.2	3.8
DBP	1.0	95.7	5.1
BBP	1.0	99.3	4.5
DEHP	2.0	94.2	6.3

| DNOP | 2.0 | 92.8 | 6.8 |

The recoveries for all analytes were within the acceptable range of 70-120%, with RSDs below 15%, demonstrating the method's accuracy and precision.[11] The detection limits are well below typical regulatory limits, making this method suitable for compliance testing.

Phthalate-Induced Signaling Pathways

Phthalates are known endocrine-disrupting chemicals that can interfere with normal hormonal function.[2] One of the primary mechanisms involves the activation of nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs) and estrogen receptors (ER).[3][5] This interaction can lead to downstream effects on gene expression related to lipid metabolism, cell proliferation, and reproductive health.[2][3] For instance, exposure to certain phthalates has been shown to enhance the Wnt/β-Catenin signaling pathway, which can promote cell proliferation and may lead to conditions like endometrial hyperplasia.[4]

Caption: Simplified phthalate signaling pathway.

Conclusion

This application note describes a sensitive, accurate, and robust GC-MS/MS method for the determination of six common phthalates in a solid consumer product matrix. The use of a deuterated internal standard for each analyte ensures reliable quantification by correcting for matrix interference and procedural losses. The method demonstrates excellent performance characteristics, with high accuracy and precision, making it ideal for routine analysis in regulatory, quality control, and research laboratories. The detailed protocol provides a clear and reproducible workflow for scientists and drug development professionals investigating phthalate exposure and its biological consequences.

References

• 1. Frontiers | Phthalate Exposure and Long-Term Epigenomic Consequences: A Review [frontiersin.org]
• 2. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Exposure to phthalates enhances estrogen and beta-catenin signaling pathways, leading to endometrial hyperplasia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing Heptyl Nonyl Phthalate-d4 as a Surrogate Standard in EPA Method 8061A for Phthalate Ester Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

EPA Method 8061A is a widely used gas chromatography (GC) method for the determination of various phthalate (B1215562) esters in environmental samples such as groundwater, leachate, soil, sludge, and sediment.[1][2] To ensure the accuracy and reliability of analytical results, the method employs the use of surrogate standards. Surrogates are compounds that are chemically similar to the target analytes but are not expected to be present in the samples. They are added to every sample, blank, and standard at a known concentration before extraction to monitor the efficiency of the entire analytical process, from sample preparation to instrumental analysis.

This application note describes a detailed protocol for the use of Heptyl Nonyl Phthalate-d4 as a surrogate standard in conjunction with EPA Method 8061A. The use of a deuterated surrogate, such as Heptyl Nonyl Phthalate-d4, is advantageous as its chemical and physical properties closely mimic those of the target phthalate esters. This ensures that it behaves similarly during extraction, cleanup, and chromatographic analysis, providing a reliable measure of method performance for each individual sample.

Experimental Protocols

This section outlines the detailed methodology for incorporating Heptyl Nonyl Phthalate-d4 as a surrogate standard in EPA Method 8061A.

Materials and Reagents

• Heptyl Nonyl Phthalate-d4 solution (100 µg/mL): Prepared in a suitable solvent such as acetone (B3395972) or methanol.

• EPA Method 8061A Phthalate Esters Standard: A certified reference standard containing the target phthalate analytes.

• Solvents: Pesticide residue grade or equivalent acetone, methanol, and hexane.

• Sodium Sulfate (anhydrous): Granular, heated at 400°C for 4 hours to remove any organic contaminants.

• Solid Phase Extraction (SPE) Cartridges: Appropriate for phthalate analysis, if required for sample cleanup.

• Glassware: All glassware must be scrupulously cleaned to avoid phthalate contamination. This includes washing with detergent, rinsing with deionized water, and finally rinsing with high-purity solvent before use.

Sample Preparation and Spiking

Aqueous Samples (e.g., Groundwater, Leachate):

• Measure 1 liter of the water sample into a clean 2-liter separatory funnel.

• Spike the sample with a known amount of the Heptyl Nonyl Phthalate-d4 solution to achieve a final concentration of 10 µg/L.

• Proceed with the extraction procedure as outlined in EPA Method 8061A.

Solid Samples (e.g., Soil, Sediment, Sludge):

• Weigh 30 g of the homogenized solid sample into a clean beaker or extraction vessel.

• Spike the sample with a known amount of the Heptyl Nonyl Phthalate-d4 solution to achieve a final concentration of approximately 333 µg/kg.

• Proceed with the appropriate extraction technique for solid matrices as described in EPA Method 3500 series.

Extraction and Cleanup

Follow the extraction and cleanup procedures as detailed in EPA Method 8061A and the 3500/3600 series methods. Common extraction techniques include liquid-liquid extraction for aqueous samples and Soxhlet or pressurized fluid extraction for solid samples. Cleanup steps may be necessary to remove interferences and can include techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC).

GC-MS Analysis

While EPA Method 8061A traditionally uses an electron capture detector (ECD), gas chromatography-mass spectrometry (GC-MS) is a powerful alternative for confirmation and quantification, especially when using a deuterated surrogate.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	280°C
Injection Volume	1 µL, splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 60°C, hold for 1 min; ramp to 280°C at 10°C/min; hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Heptyl Nonyl Phthalate-d4 Quantitation Ion	To be determined based on the mass spectrum of the standard
Heptyl Nonyl Phthalate-d4 Qualifier Ions	To be determined based on the mass spectrum of the standard

Data Presentation

The primary quantitative measure for the surrogate is its percent recovery, which is calculated using the following formula:

% Recovery = (Measured Concentration / Spiked Concentration) x 100

The recovery of Heptyl Nonyl Phthalate-d4 should fall within established laboratory control limits. These limits are typically determined by analyzing multiple replicate samples.

Table 2: Typical Performance Data for Deuterated Phthalate Surrogates

Parameter	Acceptance Criteria
Percent Recovery in Water	70 - 130%
Percent Recovery in Soil/Sediment	60 - 140%
Relative Standard Deviation (RSD) for Replicates	< 20%

Note: These are typical acceptance criteria. Each laboratory should establish its own control limits based on its specific instrumentation and sample matrices.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol, highlighting the key stages where the Heptyl Nonyl Phthalate-d4 surrogate is introduced and analyzed.

Caption: Workflow for EPA Method 8061A using a deuterated surrogate.

Conclusion

The use of Heptyl Nonyl Phthalate-d4 as a surrogate standard provides a robust mechanism for monitoring the performance of EPA Method 8061A for each sample. Its chemical similarity to the target phthalate esters ensures that it accurately reflects the efficiency of the extraction and analysis process. By monitoring the recovery of this surrogate, laboratories can ensure the high quality and reliability of their analytical data for phthalate ester quantification in a variety of environmental matrices. Each laboratory should perform initial validation studies to establish its own control limits for the recovery of Heptyl Nonyl Phthalate-d4.

References

• 1. NEMI Method Summary - 8061A [nemi.gov]
• 2. epa.gov [epa.gov]

Application Note: Solid-Phase Extraction of Phthalates with Heptyl Nonyl Phthalate-d4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable solid-phase extraction (SPE) protocol for the quantification of common phthalates in aqueous samples. To ensure accuracy and precision, this method incorporates Heptyl Nonyl Phthalate-d4 as an internal standard. The subsequent analysis is performed by High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS), a technique that offers high sensitivity and selectivity.[1][2] This document provides a comprehensive methodology, including sample preparation, SPE procedure, and HPLC-MS/MS analysis, making it an invaluable resource for researchers in environmental monitoring, food safety, and pharmaceutical quality control.

Introduction

Phthalates, or phthalic acid esters (PAEs), are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polyvinyl chloride (PVC) and other plastics.[3] Their extensive use in consumer products, such as food packaging, medical devices, and personal care products, has led to their ubiquitous presence in the environment.[3] Growing concerns over the potential adverse health effects of phthalates, including endocrine disruption and reproductive toxicity, have necessitated the development of sensitive and accurate analytical methods for their detection and quantification in various matrices.[3][4][5][6]

Solid-phase extraction (SPE) is a widely adopted sample preparation technique for the extraction and preconcentration of phthalates from environmental and biological samples.[1] The use of a deuterated internal standard, such as Heptyl Nonyl Phthalate-d4, is crucial for correcting variations in extraction efficiency and instrumental response, thereby improving the accuracy and precision of the analytical results. This application note presents a detailed protocol for the SPE of six common phthalates—Dimethyl Phthalate (B1215562) (DMP), Diethyl Phthalate (DEP), Dibutyl Phthalate (DBP), Benzyl Butyl Phthalate (BBP), Di(2-ethylhexyl) Phthalate (DEHP), and Di-n-octyl Phthalate (DNOP)—from water samples, utilizing Heptyl Nonyl Phthalate-d4 as an internal standard.

Experimental Protocol

Materials and Reagents

• Solvents: HPLC-grade methanol (B129727), acetonitrile (B52724), and water.

• Standards: Certified reference standards of DMP, DEP, DBP, BBP, DEHP, DNOP, and Heptyl Nonyl Phthalate-d4.

• SPE Cartridges: C18 cartridges (500 mg, 6 mL).

• Reagents: Formic acid.

Instrumentation

• Solid-Phase Extraction Manifold

• HPLC system coupled with a tandem mass spectrometer (MS/MS)

Standard Preparation

Prepare individual stock solutions of each phthalate and the internal standard in methanol at a concentration of 1000 µg/mL. From these stock solutions, prepare a mixed working standard solution containing all six phthalates at a concentration of 10 µg/mL and a separate internal standard working solution of Heptyl Nonyl Phthalate-d4 at 10 µg/mL. Calibration standards are prepared by serially diluting the mixed working standard and adding a constant amount of the internal standard working solution to each.

Sample Preparation

• Collect 500 mL of the water sample in a pre-cleaned amber glass bottle.

• Spike the sample with the Heptyl Nonyl Phthalate-d4 internal standard solution to a final concentration of 100 ng/L.

• Acidify the sample to pH 3 with formic acid.

Solid-Phase Extraction (SPE) Procedure

• Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Load the pre-treated 500 mL water sample onto the cartridge at a flow rate of approximately 5 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of a 10% methanol in water solution to remove any interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the retained phthalates with 5 mL of acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the initial mobile phase for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

• Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each phthalate and the internal standard.

Quantitative Data Summary

The following tables summarize representative quantitative data for the analysis of phthalates using a validated SPE-HPLC-MS/MS method with an internal standard.

Table 1: Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)
Dimethyl Phthalate (DMP)	0.03 - 0.08	0.10 - 0.24
Diethyl Phthalate (DEP)	0.03 - 0.08	0.10 - 0.24
Dibutyl Phthalate (DBP)	0.03 - 0.08	0.10 - 0.24
Benzyl Butyl Phthalate (BBP)	0.03 - 0.08	0.10 - 0.24
Di(2-ethylhexyl) Phthalate (DEHP)	0.03 - 0.08	0.10 - 0.24
Di-n-octyl Phthalate (DNOP)	0.03 - 0.08	0.10 - 0.24

Data compiled from representative studies.[7]

Table 2: Recovery and Precision Data

Analyte	Spiking Level (µg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Dimethyl Phthalate (DMP)	1.0	95.2	4.8
Diethyl Phthalate (DEP)	1.0	98.1	3.5
Dibutyl Phthalate (DBP)	1.0	97.5	4.1
Benzyl Butyl Phthalate (BBP)	1.0	99.8	2.9
Di(2-ethylhexyl) Phthalate (DEHP)	1.0	92.3	5.6
Di-n-octyl Phthalate (DNOP)	1.0	90.2	6.2

Data compiled from representative studies.[7][8]

Visualizations

Experimental Workflow

Caption: Workflow for the solid-phase extraction of phthalates.

Phthalate-Induced Endocrine Disruption Pathway

References

• 1. mdpi.com [mdpi.com]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accustandard.com [accustandard.com]
• 4. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review | MDPI [mdpi.com]
• 5. Frontiers | Phthalate Exposure and Long-Term Epigenomic Consequences: A Review [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Note and Protocol for the Liquid-Liquid Extraction of Phthalates from Aqueous Samples Using Heptyl Nonyl Phthalate-d4 as an Internal Standard

Introduction

Phthalates, or phthalic acid esters, are a class of chemical compounds primarily used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1] They are ubiquitous in a vast array of consumer and industrial products, including food packaging, cosmetics, personal care products, medical devices, and children's toys.[1] Due to weak bonding with the polymer matrix, phthalates can leach, migrate, or evaporate into the environment, leading to widespread human exposure through contaminated food, water, air, and soil.[1]

Growing concerns over the potential adverse health effects of phthalates, such as endocrine disruption and reproductive toxicity, have prompted regulatory bodies worldwide to monitor and restrict their presence in various products.[1] Consequently, there is a significant demand for sensitive and reliable analytical methods for the quantification of phthalates in diverse matrices.

This application note provides a detailed protocol for the determination of various phthalate (B1215562) esters in aqueous samples using liquid-liquid extraction (LLE) coupled with gas chromatography-mass spectrometry (GC-MS). The method incorporates Heptyl Nonyl Phthalate-d4 as an internal standard to ensure high accuracy and precision by correcting for variations in extraction efficiency and instrument response. This protocol is intended for researchers, scientists, and professionals in environmental monitoring, food safety, and drug development.

Principle

Liquid-liquid extraction is a sample preparation technique that separates analytes from a matrix based on their differential solubilities in two immiscible liquid phases.[2] For the analysis of relatively non-polar phthalates in an aqueous sample, a water-immiscible organic solvent is used to extract the target compounds. The efficiency of this extraction is enhanced by increasing the ionic strength of the aqueous phase ("salting-out").

A deuterated internal standard, Heptyl Nonyl Phthalate-d4, which is chemically similar to the target analytes but mass-spectrometrically distinct, is added to the sample at a known concentration before extraction. This allows for accurate quantification by compensating for analyte loss during sample preparation and for variations in injection volume. Following extraction and concentration, the extract is analyzed by GC-MS, typically in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[3][4]

Experimental Protocols

Materials and Reagents

• Phthalate Standards: Analytical standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP)).

• Internal Standard: Heptyl Nonyl Phthalate-d4 (CAS No. 1246820-06-3).[5]

• Solvents: High-purity, GC-grade or equivalent n-hexane, acetone (B3395972), and methanol. All solvents should be tested for phthalate contamination before use.[4]

• Reagents: Anhydrous sodium sulfate (B86663) (ACS grade, baked at 400°C for at least 2 hours to remove organic contaminants), Sodium chloride (ACS grade, baked at 400°C), Reagent water (phthalate-free).[6]

• Glassware: Separatory funnels (250 mL or 500 mL), volumetric flasks, graduated cylinders, centrifuge tubes, Pasteur pipettes, and GC vials with PTFE-lined septa. All glassware must be scrupulously cleaned to avoid phthalate contamination by washing with detergent, rinsing with tap and reagent water, followed by a solvent rinse (acetone, then hexane) and baking at 400°C for at least 2 hours (except for volumetric ware).[4][7]

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each target phthalate and the internal standard (Heptyl Nonyl Phthalate-d4) by accurately weighing the pure compound and dissolving it in n-hexane in a volumetric flask.

• Intermediate Standard Mixture (e.g., 10 µg/mL): Prepare a mixed working standard solution by diluting the primary stock solutions with n-hexane.

• Internal Standard Spiking Solution (e.g., 5 µg/mL): Prepare a spiking solution of Heptyl Nonyl Phthalate-d4 in acetone or methanol. The concentration should be chosen to yield a response in the mid-range of the calibration curve after the extraction and concentration steps.

• Calibration Standards (e.g., 10-1000 ng/mL): Prepare a series of at least five calibration standards by diluting the intermediate standard mixture with n-hexane. Spike each calibration standard with a constant amount of the internal standard to achieve the same final concentration as in the prepared samples.

Sample Preparation and Liquid-Liquid Extraction

• Sample Collection: Collect approximately 200 mL of the aqueous sample in a pre-cleaned glass container. Store at 4°C until extraction.[7]

• Sample Measurement: Measure 100 mL of the aqueous sample into a 250 mL separatory funnel.

• Internal Standard Spiking: Add a precise volume (e.g., 100 µL) of the Heptyl Nonyl Phthalate-d4 internal standard spiking solution (5 µg/mL) to the sample in the separatory funnel. This results in a sample concentration of 5 ng/mL.

• Salting-Out: Add 5-10 g of pre-cleaned sodium chloride to the sample and dissolve by swirling. This increases the extraction efficiency by reducing the solubility of phthalates in the aqueous phase.[8]

• First Extraction: Add 30 mL of n-hexane to the separatory funnel. Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting the pressure.

• Phase Separation: Allow the layers to separate for 5-10 minutes. Drain the lower aqueous layer back into the original sample container or a beaker. Transfer the upper organic layer into a clean flask.

• Second Extraction: Return the aqueous phase to the separatory funnel and repeat the extraction with a fresh 30 mL aliquot of n-hexane.

• Combine Extracts: Combine the two organic extracts.

• Drying the Extract: Pass the combined organic extract through a glass funnel containing approximately 10 g of anhydrous sodium sulfate to remove residual water. Collect the dried extract in a concentration tube.

• Concentration: Concentrate the extract to a final volume of 1.0 mL using a gentle stream of high-purity nitrogen or a rotary evaporator. Avoid evaporating to dryness.

• Analysis: Transfer the final extract to a GC vial for GC-MS analysis.

GC-MS Analysis

• System: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A low-bleed, non-polar capillary column such as a DB-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness) is commonly used.[9]

• Injection: 1 µL, splitless mode.

• Injector Temperature: 280°C.[10]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[8]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 280°C.

  • Ramp 2: 5°C/min to 310°C, hold for 5 minutes.[10]

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 250°C.[4]

  • Transfer Line Temperature: 280°C.[3]

  • Acquisition Mode: Selected Ion Monitoring (SIM). Choose appropriate quantifier and qualifier ions for each phthalate and the internal standard (see Table 2 for examples).

Data Presentation

Quantitative data for method performance can vary based on the specific matrix and instrumentation. The following tables summarize typical performance characteristics for phthalate analysis gathered from various studies.

Table 1: Method Performance and Recovery Data for Selected Phthalates

Phthalate	Abbreviation	Linearity Range (µg/L)	Average Recovery (%)	LOD (µg/L)	LOQ (µg/L)
Dimethyl phthalate	DMP	0.05 - 150	91.7 - 103[8]	0.03 - 15.4[8]	0.10 - 35.8[8]
Diethyl phthalate	DEP	0.05 - 150	91.7 - 108[8]	0.03 - 0.8[8]	0.10 - 1.6[8]
Dibutyl phthalate	DBP	0.05 - 150	90.2 - 111	0.04 - 0.22	0.12 - 0.34
Benzyl butyl phthalate	BBP	1.0 - 1000[3]	95.8 - 111[3]	0.05 - 0.07[3]	0.15 - 0.24[3]
Di(2-ethylhexyl) phthalate	DEHP	1.0 - 1000[3]	85.6 - 100[3]	0.03 - 0.22	0.10 - 0.34

| Di-n-octyl phthalate | DNOP | 0.05 - 150 | 71 - 101.2[8] | 0.04 - 1.2[8] | 0.12 - 2.3[8] |

Note: Data compiled from multiple sources.[3][8] The specific values for linearity, recovery, LOD, and LOQ are dependent on the sample matrix, extraction technique, and instrument conditions.

Table 2: Example GC-MS SIM Parameters for Phthalate Analysis

Compound	Retention Time (approx. min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	6.75	163	194	77
Diethyl phthalate (DEP)	7.56	149	177	105
Dibutyl phthalate (DBP)	9.90	149	223	104
Heptyl Nonyl Phthalate-d4 (IS)	Variable	Specific to compound	Specific to compound	Specific to compound
Benzyl butyl phthalate (BBP)	14.31	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	17.43	149	167	113

| Di-n-octyl phthalate (DNOP) | 21.99 | 149 | 279 | --- |

Note: Retention times are approximate and must be confirmed experimentally.[3] Ions for the internal standard Heptyl Nonyl Phthalate-d4 must be determined from its mass spectrum, selecting a unique, stable, and abundant ion for quantification.

Mandatory Visualizations

Caption: Workflow for the liquid-liquid extraction and analysis of phthalates.

Caption: Key factors influencing the performance of liquid-liquid extraction.

References

• 1. Development and validation of a dispersive liquid–liquid microextraction method for the determination of phthalate esters in perfumes using gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accustandard.com [accustandard.com]
• 3. NEMI Method Summary - 606 [nemi.gov]
• 4. mdpi.com [mdpi.com]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Determination of Phthalate Esters and Bisphenol A in Pear by Packed-Fiber Solid-Phase Extraction Coupled with Gas Chromatography–Mass Spectrometry [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Phthalates in Plastics using Heptyl Nonyl Phthalate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of chemical compounds widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC). However, due to their potential adverse health effects, including endocrine disruption, the presence and concentration of certain phthalates in consumer products, medical devices, and packaging materials are strictly regulated. Accurate and reliable analytical methods are crucial for ensuring compliance with these regulations and for risk assessment.

This document provides detailed application notes and protocols for the quantitative analysis of common phthalates in plastic materials using gas chromatography-mass spectrometry (GC-MS) with an isotope dilution method. The protocol outlines a robust ultrasonic-assisted extraction procedure and employs Heptyl Nonyl Phthalate-d4 as an internal standard for accurate quantification. Isotope dilution mass spectrometry is a highly precise and accurate technique for quantification, as the isotopically labeled internal standard behaves almost identically to the native analyte during extraction, cleanup, and analysis, thus correcting for variations in sample preparation and instrument response.[1]

Analytical Workflow Overview

The overall analytical workflow for the determination of phthalates in plastics involves sample preparation, extraction, cleanup, and instrumental analysis by GC-MS. The use of a deuterated internal standard, such as Heptyl Nonyl Phthalate-d4, is critical for achieving high accuracy and precision.

Figure 1: General workflow for the analysis of phthalates in plastics.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical to ensure representative analysis and to minimize contamination.

Materials:

• Stainless steel scissors, grinder, or cryo-mill

• Analytical balance (4 decimal places)

• Scrupulously clean glassware (rinsed with acetone (B3395972) and hexane)[2]

• Glass vials with PTFE-lined caps

Procedure:

• Cut or grind the plastic sample into small pieces (approximately 1-2 mm) to increase the surface area for extraction. For brittle plastics, a cryo-mill can be used.

• Accurately weigh approximately 0.1 to 0.5 g of the homogenized plastic sample into a glass vial.

• Record the exact weight.

Ultrasonic-Assisted Extraction

Ultrasonic extraction is a rapid and efficient method for extracting phthalates from a polymer matrix, requiring less solvent and time compared to traditional methods like Soxhlet extraction.[3]

Reagents:

• Dichloromethane (B109758) (DCM), pesticide residue grade or equivalent

• Hexane (B92381), pesticide residue grade or equivalent

• Heptyl Nonyl Phthalate-d4 internal standard solution (concentration to be determined based on expected analyte levels, e.g., 1 µg/mL in DCM)

• Phthalate calibration standards mix

Procedure:

• To the weighed plastic sample in the glass vial, add a known volume of the Heptyl Nonyl Phthalate-d4 internal standard solution.

• Add a sufficient volume of dichloromethane to completely immerse the sample (e.g., 10 mL).

• Place the vial in an ultrasonic bath and sonicate for 30-60 minutes at a controlled temperature (e.g., 40-60°C).[4]

• After sonication, allow the sample to cool to room temperature.

• To precipitate the dissolved polymer, add a non-solvent such as hexane (e.g., a 1:1 ratio with the extraction solvent).

• Vortex the mixture for 1 minute.

• Centrifuge the vial at a high speed (e.g., 4000 rpm) for 10 minutes to pellet the precipitated polymer.

• Carefully transfer the supernatant (extract) to a clean glass vial for GC-MS analysis. If necessary, filter the extract through a 0.45 µm PTFE syringe filter.

Figure 2: Detailed workflow for ultrasonic-assisted extraction.

GC-MS Analysis

Gas chromatography coupled with mass spectrometry provides the necessary selectivity and sensitivity for the analysis of phthalates.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric Detector (GC-MS)

• Capillary Column: A non-polar or medium-polarity column is typically used, such as a 5%-phenyl-methylpolysiloxane column (e.g., DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[5][6]

GC-MS Parameters (Example):

Parameter	Value
Injector Temperature	280-300°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min[4]
Oven Program	Initial: 60-100°C, hold for 1-2 minRamp 1: 10-20°C/min to 280°CHold: 5-10 min at 280°CRamp 2: 10-20°C/min to 300-320°CFinal Hold: 5-10 min
Transfer Line Temp.	280-300°C
Ion Source Temp.	230-250°C
Ionization Mode	Electron Ionization (EI) at 70 eV

| Acquisition Mode | Selected Ion Monitoring (SIM) |

Selected Ion Monitoring (SIM) Ions: In SIM mode, the mass spectrometer is set to detect only specific ions characteristic of the target analytes and the internal standard. This significantly improves sensitivity and reduces matrix interference. The base peak for many phthalates is m/z 149.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl Phthalate (DMP)	163	194	77
Diethyl Phthalate (DEP)	149	177	222
Di-n-butyl Phthalate (DBP)	149	205	223
Benzyl Butyl Phthalate (BBP)	91	149	206
Di(2-ethylhexyl) Phthalate (DEHP)	149	167	279
Di-n-octyl Phthalate (DNOP)	149	279	167
Heptyl Nonyl Phthalate-d4 (ISTD)	153	297	325

Note: The ions for Heptyl Nonyl Phthalate-d4 are hypothetical and should be confirmed by analyzing the standard.

Quantitative Data

The following tables summarize typical performance data for the analysis of phthalates in plastics using GC-MS. These values are indicative and should be determined by each laboratory during method validation.

Table 1: Method Detection and Quantification Limits

Phthalate	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)
DMP	~0.1 - 2.1	~0.4 - 7.0
DEP	~0.1 - 2.4	~0.4 - 8.0
DBP	~0.1 - 3.4	~0.4 - 11.3
BBP	~0.1	~0.4
DEHP	~0.5 - 4.0	~1.5 - 13.3
DNOP	~0.5	~1.5
Data compiled from multiple sources which may have different methodologies.[4]

Table 2: Recovery and Precision

Phthalate	Recovery (%)	Relative Standard Deviation (RSD) (%)
DMP	78 - 111	2.8 - 5.0
DEP	80 - 110	2.5 - 4.5
DBP	82 - 109	2.1 - 4.6
BBP	85 - 105	3.0 - 5.0
DEHP	75 - 110	3.5 - 13.9
DNOP	80 - 108	4.0 - 6.0
Data compiled from multiple sources which may have different methodologies.[4]

Conclusion

The described methodology provides a robust and reliable approach for the quantification of phthalates in plastic materials. The use of ultrasonic-assisted extraction offers a significant improvement in sample throughput compared to traditional methods. The application of Heptyl Nonyl Phthalate-d4 as an internal standard in an isotope dilution GC-MS method ensures high accuracy and precision, making it suitable for routine quality control, regulatory compliance testing, and research applications in the fields of material science, environmental health, and drug development. It is essential for each laboratory to perform a thorough method validation to ensure the results are fit for their intended purpose.

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. acgpubs.org [acgpubs.org]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Matrix Effects in Phthalate Analysis with Heptyl Nonyl Phthalate-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of phthalates using Heptyl Nonyl Phthalate-d4 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of phthalate (B1215562) analysis?

A1: Matrix effects are the alteration of the analytical signal of a target analyte due to the co-eluting components of the sample matrix. In phthalate analysis, particularly with techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), these effects can manifest as either signal suppression (a decrease in signal intensity) or signal enhancement (an increase in signal intensity). This interference can lead to inaccurate quantification of the target phthalates.

Q2: Why is a deuterated internal standard like Heptyl Nonyl Phthalate-d4 used?

A2: A deuterated internal standard, such as Heptyl Nonyl Phthalate-d4, is a form of the analyte of interest where some hydrogen atoms have been replaced by deuterium (B1214612) atoms. Since its chemical and physical properties are nearly identical to the non-labeled analyte, it behaves similarly during sample extraction, cleanup, and chromatographic separation. However, due to its higher mass, it can be distinguished by the mass spectrometer. By adding a known amount of the deuterated standard to the sample at the beginning of the analysis, it can be used to correct for variations in sample preparation and to compensate for matrix effects, leading to more accurate and precise results.

Q3: What are the common sources of matrix interference in phthalate analysis?

A3: Common sources of matrix interference in phthalate analysis include lipids, pigments, proteins, and other organic molecules present in the sample. The complexity of the matrix, such as in food, biological tissues, or environmental samples, can significantly contribute to these effects. The presence of these interfering compounds can affect the ionization efficiency of the target phthalates and the internal standard in the mass spectrometer's ion source.

Q4: What is the correct CAS number for Heptyl Nonyl Phthalate-d4?

A4: There appears to be some inconsistency in publicly available databases. While some sources may incorrectly associate it with other compounds, a potential CAS number for Heptyl nonyl phthalate-d4 is 2733389-45-0. The CAS number for the unlabeled Heptyl nonyl phthalate is 19295-81-9. It is crucial to verify the CAS number with the supplier of the reference standard.

Troubleshooting Guide

Below is a troubleshooting guide for common issues encountered during phthalate analysis when using Heptyl Nonyl Phthalate-d4 as an internal standard.

Problem	Potential Cause	Recommended Solution
Signal Suppression or Enhancement	High concentration of co-eluting matrix components affecting ionization.	- Optimize Sample Preparation: Employ techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering compounds. - Improve Chromatographic Separation: Modify the GC or LC method to better separate the analytes from matrix components. - Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components.
Poor Recovery of Heptyl Nonyl Phthalate-d4	- Inefficient extraction from the sample matrix. - Degradation of the internal standard during sample processing.	- Optimize Extraction Method: Evaluate different extraction solvents and conditions to ensure efficient recovery. - Check for Degradation: Ensure that the sample processing conditions (e.g., pH, temperature) are not causing the degradation of the internal standard.
High Variability in Results (Poor Precision)	- Inconsistent matrix effects across different samples. - Variable extraction efficiency between samples. - Instrumental carryover.	- Use Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is similar to the samples to compensate for consistent matrix effects. - Ensure Consistent Sample Preparation: Standardize all sample preparation steps to minimize variability. - Implement Thorough Wash Steps: Use rigorous wash steps between sample injections to prevent carryover.
High Background Levels of Phthalates	Contamination from laboratory environment, solvents, or labware.	- Use Phthalate-Free Labware: Utilize glass or other phthalate-free materials for all sample preparation and analysis. - Use High-Purity Solvents: Ensure that all solvents are of high purity and tested for phthalate contamination. - Analyze Procedural Blanks: Regularly analyze procedural blanks to monitor for and identify sources of contamination.

Quantitative Data Summary

The following table summarizes typical performance data for phthalate analysis in complex matrices using deuterated internal standards. Note that specific values can vary depending on the matrix, instrumentation, and method.

Parameter	Food Matrix (e.g., Coffee) [1]	Environmental Matrix (e.g., Water)
Recovery (%)	78 - 100	85 - 115
Relative Standard Deviation (RSD) (%)	6 - 15	< 15
Limit of Detection (LOD)	3.3 µg/L (liquid samples)	0.1 - 1.0 ng/L
Limit of Quantification (LOQ)	10 µg/L (liquid samples)	0.5 - 5.0 ng/L

Experimental Protocols

Below is a generalized experimental protocol for the analysis of phthalates in a food matrix using GC-MS with Heptyl Nonyl Phthalate-d4 as an internal standard. This should be optimized for specific applications.

1. Sample Preparation (Liquid-Liquid Extraction)

• Spiking: To 10 mL of a liquid food sample (e.g., milk, juice), add a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution (e.g., 100 µL of a 1 µg/mL solution in a suitable solvent).

• Extraction: Add 10 mL of n-hexane to the sample in a separatory funnel. Shake vigorously for 5 minutes. Allow the layers to separate.

• Collection: Collect the organic (upper) layer. Repeat the extraction of the aqueous layer with another 10 mL of n-hexane.

• Combine and Concentrate: Combine the organic extracts and concentrate them to approximately 1 mL using a gentle stream of nitrogen.

• Reconstitution: Reconstitute the final volume to 1 mL with n-hexane for GC-MS analysis.

2. GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 280 °C.

  • Injection Mode: Splitless.

  • Oven Program: Start at 60 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target phthalates and Heptyl Nonyl Phthalate-d4.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Illustration of matrix effects on analyte and internal standard ionization.

Caption: A typical workflow for the analysis of phthalates in complex samples.

Caption: A decision tree to guide troubleshooting of matrix effects.

References

• 1. 4-Methylamino-d3 Antipyrine | LGC Standards [lgcstandards.com]

Technical Support Center: Phthalate Analysis Contamination Issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate common sources of contamination during phthalate (B1215562) analysis.

Frequently Asked Questions (FAQs)

Q1: I am consistently observing phthalate peaks in my blank injections. What are the most common sources of this background contamination?

A1: Phthalate contamination in blanks is a common issue due to their ubiquitous presence in the laboratory environment. The most frequent sources include:

• Laboratory Air and Dust: Phthalates can off-gas from building materials, flooring, paints, and furniture, settling as dust on surfaces and contaminating samples.[1]

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates. Water from purification systems using plastic tubing is also a potential source. It is crucial to test all solvents and reagents for phthalate content.

• Laboratory Consumables: Many common laboratory items are made from plastics that can leach phthalates. Significant sources include pipette tips, plastic vials and tubes, vial caps (B75204) and septa, syringes, and laboratory gloves (especially vinyl).[2][3]

• Improperly Cleaned Glassware: Residual phthalates from previous experiments or cleaning agents can adhere to glassware surfaces.

• Instrumentation: Phthalates can leach from plastic components within the analytical instrument itself, such as solvent lines (especially PVC tubing), seals, and O-rings.[4] The autosampler syringe needle can also be a source of contamination from the laboratory air.[5]

Q2: What are some immediate steps I can take to reduce phthalate background in my analyses?

A2: To quickly reduce background contamination, consider the following actions:

• Solvent and Reagent Check: Analyze a fresh bottle of high-purity solvent directly. If it is clean, your contamination source lies elsewhere. Consider purifying solvents by distillation if contamination is persistent.[2][4]

• Glassware Cleaning: Implement a rigorous glassware cleaning protocol. This should include washing with a phosphate-free detergent, rinsing with high-purity solvent, and baking at a high temperature (e.g., 400°C).[2][6]

• Eliminate Plastic: Wherever possible, replace plastic consumables with glass, stainless steel, or PTFE alternatives. Pay special attention to items in direct contact with your sample and solvents.[2]

• Work in a Clean Environment: Prepare samples in a clean, designated area, such as a laminar flow hood or a fume hood with the sash pulled down, to minimize exposure to laboratory air and dust. Keep samples and glassware covered with pre-cleaned aluminum foil.[2][4]

• Use Phthalate-Free Consumables: When plastic is unavoidable, use products explicitly certified as "phthalate-free."[2] However, be aware that even these may contain trace levels and should be tested.

Q3: Are "phthalate-free" lab consumables truly free of phthalates?

A3: While "phthalate-free" labware is a significant improvement over standard plasticware, it may not be entirely devoid of phthalates. Trace amounts can sometimes be introduced during the manufacturing or packaging processes.[2] It is always best practice to test a new lot of consumables by running a blank extraction to verify their cleanliness before use in critical analyses. For highly sensitive applications, glass, stainless steel, or Teflon® (PTFE) are the preferred materials.[2]

Q4: How can I decontaminate my GC-MS system if I suspect it's a source of phthalate contamination?

A4: If you suspect your GC-MS system is contaminated, follow these steps:

• Inlet Maintenance: Replace the inlet liner and septum, as these can accumulate phthalates.

• Column Maintenance: Trim the front end of the GC column (10-15 cm) to remove any non-volatile residues.

• Syringe Cleaning: Implement a thorough syringe cleaning procedure between injections, including multiple rinses with a high-purity solvent. Consider a needle wash in the hot injector before sample introduction.[2]

• Solvent Lines: If your system uses plastic tubing for solvent delivery, consider replacing it with stainless steel or PEEK tubing. Note that phthalates can accumulate in PEEK tubing, so having a dedicated set for phthalate analysis is advisable.[4]

• Bake-out: Perform a system bake-out by setting the injector and detector to a high temperature (within their limits) and running the column through a temperature program with no injection.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common phthalate contamination issues.

Issue: Persistent Phthalate Peaks in Blanks

This is the most common problem in phthalate analysis. A systematic approach is necessary to isolate the source of contamination.

Data Presentation

Table 1: Phthalate Leaching from Laboratory Consumables

The following table summarizes quantitative data on the leaching of common phthalates from various laboratory consumables. These values highlight the importance of selecting appropriate materials for your analysis.

Laboratory Consumable	Phthalate Detected	Maximum Leaching Level	Reference
Plastic Syringes	Dimethyl Phthalate (DMP), Dibutyl Phthalate (DBP), Di(2-ethylhexyl) Phthalate (DEHP)	Not Quantified, but identified as a definite source of contamination	[3]
Pipette Tips	Di(2-ethylhexyl) Phthalate (DEHP)	0.36 µg/cm²	[3]
Diisononyl Phthalate (DINP)	0.86 µg/cm²	[3]
Plastic Filter Holders (PTFE)	Dibutyl Phthalate (DBP)	2.49 µg/cm²	[3]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl Phthalate (DBP)	0.61 µg/cm²	[3]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl Phthalate (DMP)	5.85 µg/cm²	[3]
Parafilm®	Di(2-ethylhexyl) Phthalate (DEHP)	0.50 µg/cm²	[3]

Table 2: Typical Background Levels of Phthalates in Laboratory Blanks

This table provides an overview of typical background levels for commonly found phthalates in laboratory blanks, which can serve as a benchmark for your own laboratory's performance.

Phthalate	Typical Blank Levels	Reference
Di(2-ethylhexyl) Phthalate (DEHP)	A few µg/kg to 1000 µg/kg (majority between 18-50 µg/kg)	[7]
Dibutyl Phthalate (DBP)	A few µg/kg to 1000 µg/kg (majority between 18-50 µg/kg)	[7]
Diisobutyl Phthalate (DIBP)	~0.1 pg (injected)	[5]
Dibutyl Phthalate (DBP)	~0.1 pg (injected)	[5]
Di(2-ethylhexyl) Phthalate (DEHP)	~1 pg (injected)	[5]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

This protocol is designed to minimize phthalate contamination from laboratory glassware.

• Initial Wash: Manually wash glassware with a laboratory-grade, phosphate-free detergent and hot water. Use brushes dedicated solely to glassware cleaning to avoid cross-contamination.

• Thorough Rinse: Rinse the glassware thoroughly with tap water (at least 3-5 times) to remove all detergent residues.

• Solvent Rinse: In a fume hood, rinse the glassware with high-purity acetone (B3395972) to remove organic residues. Follow this with a rinse using high-purity hexane (B92381) or dichloromethane.[2]

• Acid Rinse (Optional, for stubborn contaminants): For a more aggressive cleaning, soak the glassware in a 10% (v/v) hydrochloric acid solution for at least one hour. Rinse thoroughly with tap water followed by deionized water.

• Baking: After the final solvent or deionized water rinse, place the glassware in a muffle furnace and bake at 400°C for at least one hour. Do not bake volumetric glassware.[2][6]

• Storage: Once cooled, cover the openings of the glassware with pre-cleaned aluminum foil and store in a clean, dust-free environment, such as a dedicated cabinet.

Protocol 2: Standard Operating Procedure for Minimizing Background Contamination During Sample Preparation

This protocol outlines the best practices to follow during sample preparation to minimize the introduction of phthalate contaminants.

• Designated Clean Area: Whenever possible, perform all sample preparation steps in a designated clean area, such as a laminar flow hood or a fume hood.

• Surface Preparation: Before starting, wipe down all surfaces (benchtops, fume hood sash, etc.) with isopropanol (B130326) or acetone. Consider covering the work surface with pre-cleaned aluminum foil.[2]

• Appropriate Labware: Use glassware, stainless steel, or PTFE labware that has been rigorously cleaned according to Protocol 1. Avoid all soft plastics, especially PVC and vinyl.

• Personal Protective Equipment (PPE):

  • Wear nitrile gloves, not vinyl gloves, as vinyl can be a significant source of phthalate contamination.

  • Avoid using personal care products such as lotions, perfumes, and cosmetics before and during sample preparation, as these can contain phthalates.[2]

• Reagent and Solvent Handling:

  • Use the highest purity solvents and reagents available.

  • Pour reagents and solvents from their original containers; do not use plastic wash bottles for dispensing.

  • Keep all solvent and reagent bottles tightly capped when not in use.

• Sample Handling:

  • Keep samples, extracts, and standards covered with pre-cleaned aluminum foil at all times when not being actively handled.

  • Use glass or stainless steel tools for sample transfer and manipulation.

• Procedural Blanks: Prepare a procedural blank alongside every batch of samples. This involves performing every step of the sample preparation and analysis on a sample of clean matrix or solvent to monitor for contamination introduced during the entire process.

Mandatory Visualizations

Caption: A decision tree for troubleshooting sources of phthalate contamination in blanks.

Caption: A workflow for minimizing phthalate contamination during sample preparation and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. accustandard.com [accustandard.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Improving Recovery of Heptyl Nonyl Phthalate-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the recovery of Heptyl Nonyl Phthalate-d4 in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Heptyl Nonyl Phthalate-d4 and why is it used in my experiments?

Heptyl Nonyl Phthalate-d4 is the deuterium-labeled form of Heptyl Nonyl Phthalate (B1215562). Deuterated compounds are commonly used as internal standards in quantitative analysis, particularly in mass spectrometry-based methods like GC-MS or LC-MS.[1] Because it is chemically almost identical to the non-labeled analyte of interest, it can be added to a sample at a known concentration before sample preparation to account for analyte loss during extraction, cleanup, and analysis. This helps to improve the accuracy and precision of the quantitative results.

Q2: What is a typical acceptable recovery for Heptyl Nonyl Phthalate-d4?

Q3: Can the recovery of Heptyl Nonyl Phthalate-d4 differ from the native (non-deuterated) Heptyl Nonyl Phthalate?

Ideally, the recovery should be very similar. However, a phenomenon known as the "deuterium isotope effect" can sometimes cause slight differences in the chemical and physical properties between a deuterated standard and its native counterpart.[9] This could potentially lead to minor differences in extraction efficiency or chromatographic retention time.[9]

Q4: Is it possible for the deuterium (B1214612) atoms on Heptyl Nonyl Phthalate-d4 to exchange with hydrogen atoms from the sample or solvent?

The deuterium atoms in Heptyl Nonyl Phthalate-d4 are on the aromatic ring, which are generally stable and not prone to exchange under typical analytical conditions. Isotope exchange is more of a concern for deuterated compounds with deuterium atoms on exchangeable sites, such as hydroxyl (-OH) or amine (-NH) groups.[10][11][12][13]

Troubleshooting Guide for Poor Recovery

Low or inconsistent recovery of Heptyl Nonyl Phthalate-d4 can arise from several factors throughout the analytical workflow. This guide provides a systematic approach to identifying and resolving these issues.

Diagram: General Troubleshooting Workflow

Caption: A logical workflow for troubleshooting poor internal standard recovery.

Issue 1: Contamination

Phthalates are ubiquitous environmental contaminants and are often present in laboratory materials, which can lead to artificially high and variable blank levels, impacting the accurate assessment of recovery.[14]

Troubleshooting Steps:

• Analyze Procedural Blanks: Prepare and analyze a blank sample (a sample with no matrix but subjected to the entire sample preparation process) with each batch of samples. High levels of Heptyl Nonyl Phthalate in the blank indicate a contamination issue.

• Use Phthalate-Free Labware: Whenever possible, use glassware and avoid plastic containers, pipette tips, and other lab supplies that may contain phthalates.[15]

• Thoroughly Clean Glassware: Wash all glassware with a high-purity solvent known to be free of phthalates (e.g., pesticide-grade hexane (B92381) or acetone) before use.[15]

• Check Solvents and Reagents: Analyze all solvents and reagents for phthalate contamination. Use high-purity or "distilled-in-glass" grade solvents.

Issue 2: Inefficient Extraction

The choice of extraction method and its parameters are critical for achieving good recovery.

Troubleshooting Steps:

• Optimize Solvent Choice: The polarity of the extraction solvent should be appropriate for Heptyl Nonyl Phthalate, which is a relatively nonpolar compound. Solvents like hexane, dichloromethane, or a mixture of hexane and acetone (B3395972) are commonly used.[15][16]

• Adjust pH: For aqueous samples, adjusting the pH can influence the extraction efficiency. While phthalates are neutral compounds, sample matrix components can be affected by pH, which may indirectly impact phthalate extraction.

• Ensure Sufficient Mixing: During liquid-liquid extraction (LLE), ensure vigorous and adequate shaking or vortexing for a sufficient amount of time (e.g., 2-5 minutes) to allow for the partitioning of the internal standard into the organic phase.[15]

• "Salting Out" for Aqueous Samples: For LLE of aqueous samples, adding a salt like sodium chloride can increase the ionic strength of the aqueous phase and drive the less polar phthalates into the organic phase, thereby improving recovery.[15]

Diagram: Decision Tree for Extraction Method Optimization

Caption: A decision tree to guide the optimization of the extraction method.

Issue 3: Matrix Effects

Components in the sample matrix can interfere with the ionization of Heptyl Nonyl Phthalate-d4 in the mass spectrometer, leading to signal suppression or enhancement and thus, inaccurate recovery calculations.[9]

Troubleshooting Steps:

• Perform a Post-Extraction Spike: To differentiate between extraction inefficiency and matrix effects, perform a post-extraction spike experiment.

  • Sample A (Pre-extraction spike): Spike the internal standard into the sample matrix before extraction.

  • Sample B (Post-extraction spike): Spike the internal standard into the sample extract after extraction.

  • Compare the responses: If the response of the internal standard in Sample A is significantly lower than in Sample B, it indicates poor extraction efficiency. If the response in Sample B is significantly different from a pure standard in solvent, it suggests the presence of matrix effects.

• Improve Sample Cleanup: If matrix effects are significant, consider adding a cleanup step after extraction. For LLE, this could be a back-extraction. For QuEChERS, different dispersive solid-phase extraction (d-SPE) sorbents can be used to remove specific interferences. For example, PSA (primary secondary amine) removes fatty acids, and C18 removes nonpolar interferences.[4][5]

• Dilute the Sample: Diluting the final extract can sometimes mitigate matrix effects, but this may compromise the limits of detection for the target analytes.

Data on Expected Recovery of Phthalates by Different Methods

The following tables summarize typical recovery rates for various phthalates using common extraction techniques. While specific data for Heptyl Nonyl Phthalate-d4 is limited, the recoveries of other long-chain phthalates can serve as a useful benchmark.

Table 1: Expected Recovery from Liquid-Liquid Extraction (LLE)

Phthalate	Matrix	Extraction Solvent(s)	Typical Recovery (%)	Reference(s)
Various Phthalates	Water	Dichloromethane	79 - 101	[17]
Various Phthalates	Water	n-Hexane	>80	[18][19]
DEHP, DBP	Coffee	Hexane	83 ± 5	[20]
Various Phthalates	Soft Drinks	Dichloromethane	66 - 118	[21]

Table 2: Expected Recovery from Solid-Phase Extraction (SPE)

Phthalate	Matrix	Sorbent	Typical Recovery (%)	Reference(s)
Phthalate Metabolites	Serum	Oasis HLB	80 - 99	[2][3]
Various Phthalates	Water	C18	98 - 102
Various Phthalates	Water	Resin-based COFs	97 - 101	[7]
Various Phthalates	Pear	Packed-Fiber	87 - 110	[22]

Table 3: Expected Recovery from QuEChERS

Phthalate	Matrix	Cleanup Sorbent	Typical Recovery (%)	Reference(s)
Various Phthalates	Edible Oils	PSA	84 - 106	[14]
Various Phthalates	Mussel	Florisil	79 - 108	[4]
Phthalate Metabolites	Urine	-	67 - 99	[23]
Various Phthalates	Breast Milk	PSA/C18	83 - 123	[5][6]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Aqueous Samples (e.g., Water)

This protocol is a general guideline and may need optimization for specific sample matrices.

Materials:

• Separatory funnel (glass)

• Extraction solvent (e.g., n-hexane or dichloromethane, pesticide grade)

• Sodium chloride (optional, for "salting out")

• Anhydrous sodium sulfate

• Concentration apparatus (e.g., rotary evaporator or nitrogen evaporator)

• Glassware (vials, flasks, etc.)

Procedure:

• Measure a known volume of the aqueous sample (e.g., 100 mL) into a separatory funnel.

• Spike the sample with a known amount of Heptyl Nonyl Phthalate-d4 solution.

• (Optional) Add sodium chloride (e.g., 5-10 g per 100 mL of sample) and dissolve by swirling.[15]

• Add a portion of the extraction solvent (e.g., 30 mL) to the separatory funnel.

• Stopper the funnel and shake vigorously for 2-5 minutes, venting periodically.[15]

• Allow the layers to separate.

• Drain the organic layer into a collection flask.

• Repeat the extraction (steps 4-7) two more times with fresh portions of the extraction solvent, combining the organic extracts.[15]

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the dried extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• The extract is now ready for GC-MS or LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Serum Samples

This protocol is adapted from a method for phthalate metabolites in serum and may require optimization.[2]

Materials:

• SPE cartridges (e.g., Oasis HLB, 60 mg/3 mL)

• SPE manifold

• Methanol (B129727) (HPLC grade)

• 0.1 M Formic acid

• Water (HPLC grade)

• 10% Methanol in water

• Acetonitrile (B52724) (HPLC grade)

Procedure:

• Conditioning: Condition the SPE cartridge with 2 mL of methanol followed by 1 mL of 0.1 M formic acid.

• Sample Loading: Dilute the serum sample with 5 mL of 0.1 M formic acid and load it onto the conditioned SPE cartridge at a slow flow rate (e.g., 0.5 mL/min).

• Washing: Wash the cartridge with 1 mL of water, followed by 2 mL of 10% methanol in water to remove interferences.

• Elution: Elute the analytes, including Heptyl Nonyl Phthalate-d4, with 0.5 mL of acetonitrile into a clean collection tube.

• The eluate is ready for analysis, or may be further concentrated if necessary.

Protocol 3: QuEChERS for Solid/Semi-Solid Samples (e.g., Food Matrices)

This is a general QuEChERS protocol that should be optimized for the specific food matrix.

Materials:

• Homogenizer

• Centrifuge tubes (50 mL)

• Acetonitrile (HPLC grade)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (d-SPE) tubes containing cleanup sorbent (e.g., PSA, C18, or a combination)

• Centrifuge

Procedure:

• Weigh a known amount of the homogenized sample (e.g., 10 g) into a 50 mL centrifuge tube.

• Add a known volume of water (e.g., 10 mL) and vortex to create a slurry.

• Spike the sample with a known amount of Heptyl Nonyl Phthalate-d4 solution.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts, shake vigorously for 1 minute, and then centrifuge.

• Take an aliquot of the upper acetonitrile layer and transfer it to a d-SPE tube.

• Vortex the d-SPE tube for 30 seconds and then centrifuge.

• The resulting supernatant is the final extract, ready for analysis.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. academic.oup.com [academic.oup.com]
• 3. Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization of micro-QuEChERS extraction coupled with gas chromatography-mass spectrometry for the fast determination of phthalic acid esters in mussel samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Detection of 20 phthalate esters in breast milk by GC-MS/MS using QuEChERS extraction method [agris.fao.org]
• 7. Determination of Phthalate Esters in Beverages and Water Samples by Solid Phase Extraction with Resin Based COFs as Filler [mdpi.com]
• 8. gcms.cz [gcms.cz]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 12. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. accustandard.com [accustandard.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. mdpi.com [mdpi.com]
• 23. QuEChERS analytical approach for monitoring endocrine-disrupting chemicals in human urine - PMC [pmc.ncbi.nlm.nih.gov]

Heptyl Nonyl Phthalate-d4 peak tailing in gas chromatography

Topic: Troubleshooting Peak Tailing for Heptyl Nonyl Phthalate-d4

This technical support guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the gas chromatographic analysis of Heptyl Nonyl Phthalate-d4.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in gas chromatography?

A1: Peak tailing is a phenomenon observed in chromatography where the peak shape is asymmetrical, with a gradual return to the baseline after the peak maximum.[1] This distortion can compromise the accuracy and reproducibility of quantification.[2] An asymmetry factor greater than 1.5 is a common indicator that significant peak tailing is occurring and requires investigation.[2]

Q2: Why is my Heptyl Nonyl Phthalate-d4 peak tailing?

A2: Peak tailing for Heptyl Nonyl Phthalate-d4, a high molecular weight phthalate (B1215562), can stem from several factors. These can be broadly categorized into two main causes: disruptions in the flow path of the gas chromatograph or chemical interactions between the analyte and the system.[3][4] If most or all peaks in your chromatogram are tailing, the issue is likely a physical disruption in the flow path.[4] Conversely, if only specific compounds, like your phthalate standard, are tailing, it's more likely due to chemical interactions.[4]

Q3: Can the source of contamination be from my lab equipment?

A3: Yes, phthalates are commonly used as plasticizers in a wide variety of laboratory consumables.[5][6] Therefore, it is crucial to avoid contact with plastic equipment, especially flexible PVC, during sample preparation and analysis. Contamination can also be introduced through septa particles or other debris in the injector.[7]

Q4: How does the injection technique affect peak shape?

A4: The injection technique can significantly impact peak symmetry. For instance, in splitless injections, an improperly set purge function can lead to the slow bleeding of the solvent from the inlet liner, which can manifest as a tailing peak, especially for early eluting compounds.[1][8] Overloading the column with too much sample can also cause peak distortion.[1]

Q5: Could the issue be with the GC column itself?

A5: Yes, the column is a frequent source of peak tailing. This can be due to a poor cut at the column inlet, improper installation height in the injector, or contamination of the column itself.[2][3] Over time, the stationary phase can degrade or become contaminated, creating active sites that can interact with polar analytes and cause tailing.[7]

Troubleshooting Guide

The following table summarizes potential causes of peak tailing for Heptyl Nonyl Phthalate-d4 and provides recommended solutions.

Potential Cause	Description	Recommended Solution(s)
Inlet Contamination	Residue from previous injections or septum particles can create active sites in the inlet liner, leading to analyte interaction and peak tailing.[9][10]	Perform basic inlet maintenance: replace the liner, septum, and O-ring.[9] Consider using a liner with glass wool to trap non-volatile residues.
Improper Column Installation	An incorrect column installation height in the inlet or a poor column cut can create dead volume or turbulence in the sample path.[2][3][4]	Re-install the column according to the manufacturer's instructions for your specific GC model. Ensure a clean, square cut at the column end.
Column Activity	The column can become active due to contamination or degradation of the stationary phase. This is particularly problematic for polar compounds.[7]	Trim 15-20 cm from the front of the column to remove contaminated sections. If tailing persists, consider replacing the column. Using a guard column can also help protect the analytical column from contaminants.[9]
Chemical Interactions	Heptyl Nonyl Phthalate-d4 may interact with active sites (e.g., silanol (B1196071) groups) within the GC system, including the liner and the column.[3]	Use an inert liner (e.g., deactivated glass). Ensure you are using a high-quality, low-bleed column suitable for trace analysis.
Solvent/Analyte Mismatch	A mismatch in polarity between the solvent and the stationary phase can affect peak shape.[9]	Ensure the solvent used to dissolve the Heptyl Nonyl Phthalate-d4 is compatible with the stationary phase of your GC column.
Low Split Ratio	In a split injection, a split ratio that is too low may result in an insufficient flow rate to efficiently transfer the sample to the column.[9]	Increase the split vent flow rate to ensure a total flow of at least 20 mL/minute through the inlet.[9]
Injector Temperature	An injector temperature that is too low can lead to incomplete or slow vaporization of the high-boiling point phthalate.	Increase the injector temperature. A typical starting point for phthalate analysis is 250-290°C.[11]

Experimental Protocols

Standard Gas Chromatography Method for Phthalate Analysis

This protocol provides a general starting point for the analysis of Heptyl Nonyl Phthalate-d4. Optimization may be required for your specific instrumentation and sample matrix.

• Instrumentation: Agilent 8890 GC system with a 5977C Mass Selective Detector (or equivalent).[5]

• Column: Agilent J&W HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection:

  • Mode: Pulsed Splitless.[5]

  • Injection Volume: 1 µL.

  • Injector Temperature: 280°C.

  • Pulse Pressure: 25 psi for 0.5 min.

  • Purge Flow to Split Vent: 30 mL/min at 0.75 min.

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 230°C.

  • Ramp 2: 5°C/min to 300°C, hold for 5 minutes.

• MSD Conditions:

  • Transfer Line Temperature: 300°C.

  • Ion Source Temperature: 250°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Visual Troubleshooting Workflows

The following diagrams illustrate logical workflows for troubleshooting peak tailing issues.

Caption: Troubleshooting workflow for GC peak tailing.

Caption: Interactions leading to peak tailing.

References

• 1. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. m.youtube.com [m.youtube.com]
• 4. GC Troubleshooting—Tailing Peaks [restek.com]
• 5. agilent.com [agilent.com]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. academic.oup.com [academic.oup.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. fses.oregonstate.edu [fses.oregonstate.edu]

Technical Support Center: Heptyl Nonyl Phthalate-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low signal intensity with Heptyl Nonyl Phthalate-d4 in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low signal intensity for my Heptyl Nonyl Phthalate-d4 internal standard?

Low signal intensity of a deuterated internal standard like Heptyl Nonyl Phthalate-d4 can stem from several factors, broadly categorized as matrix effects, issues with the standard itself, or suboptimal analytical conditions.[1][2]

• Matrix Effects: Co-eluting components from the sample matrix can suppress the ionization of the deuterated standard in the mass spectrometer's ion source.[1][2]

• Isotopic Instability (H/D Exchange): Deuterium (B1214612) atoms on the standard may exchange with hydrogen atoms from the solvent or sample matrix. This reduces the concentration of the fully deuterated standard, leading to a weaker signal at the expected mass-to-charge ratio.[1][2]

• Chromatographic Separation from Analyte: A slight shift in retention time between the native analyte and the deuterated internal standard, known as the "deuterium isotope effect," can occur.[1][2] If the internal standard elutes in a region of significant ion suppression, its signal will be disproportionately affected compared to the analyte.[1]

• Suboptimal Concentration: Using an internal standard concentration that is significantly lower than the analyte can lead to its signal being suppressed.[2]

• Contamination: Phthalates are ubiquitous in laboratory environments, present in solvents, glassware, and plasticware.[3][4] High background levels of non-labeled Heptyl Nonyl Phthalate (B1215562) can interfere with and suppress the signal of the deuterated standard.

• Improper Storage and Handling: Degradation of the standard due to incorrect storage conditions (e.g., temperature, light exposure) can lead to a lower effective concentration and thus a weaker signal.[2]

• Suboptimal Instrument Parameters: Incorrect mass spectrometry settings, such as ionization source parameters, collision energy, or detector voltages, can result in poor signal intensity.

Q2: I am observing a signal for the non-deuterated analyte in a sample that should only contain Heptyl Nonyl Phthalate-d4. What could be the cause?

This can be due to two primary reasons:

• Low Isotopic Purity: The deuterated standard may contain a significant amount of the non-deuterated analyte as an impurity.[2] This will lead to a positive bias in your results, especially at low analyte concentrations.

• Contamination: As phthalates are common environmental contaminants, the non-deuterated analyte could be introduced during sample preparation from sources like solvents, plastic containers, or the laboratory air.[3][4]

Q3: My results are inconsistent even though I am using a deuterated internal standard. Why might this be happening?

While deuterated internal standards are effective, they may not always perfectly compensate for matrix effects.[1] This can happen for several reasons:

• Differential Matrix Effects: This is a common issue where the analyte and the deuterated internal standard are affected differently by the matrix.[1] This can be caused by a slight chromatographic separation between the two compounds due to the "deuterium isotope effect."[1][2] If they elute into regions with varying degrees of ion suppression, the ratio of their signals will not be constant, leading to inaccurate quantification.[1]

• Isotopic Instability (H/D Exchange): If the deuterium atoms on your internal standard are exchanging with hydrogen atoms from the solvent or matrix, the concentration of your internal standard is effectively changing, leading to inconsistent results.[1][2]

Troubleshooting Guide

Issue: Unexpectedly Low or Absent Signal for Heptyl Nonyl Phthalate-d4

This is often a direct result of significant ion suppression or issues with the standard/instrumentation.

Troubleshooting Steps:

• Identify Regions of Ion Suppression:

  • Action: Perform a post-column infusion experiment. This will help visualize at which retention times ion suppression is most severe.[1]

  • Interpretation: If your Heptyl Nonyl Phthalate-d4 elutes in a region with a significant dip in the baseline signal, ion suppression is the likely cause of the low signal.[1]

• Optimize Chromatography:

  • Action: Adjust the chromatographic method to move the elution of your analyte and internal standard to a region with minimal ion suppression.[1] This might involve changing the analytical column, mobile phase composition, or the gradient profile. For phthalate analysis, GC-MS and LC-MS/MS are common, with GC-MS often providing better resolution.[5]

• Enhance Sample Cleanup:

  • Action: Improve your sample preparation method to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be effective.[1]

  • Rationale: Reducing the complexity of the sample matrix will minimize ion suppression.

• Verify Instrument Performance:

  • Action: Inject a neat solution of Heptyl Nonyl Phthalate-d4 at a known concentration to confirm that the instrument is sensitive enough and that the correct mass transitions are being monitored.

  • Rationale: This will help differentiate between a sample-related issue and an instrument problem.

• Check for Contamination:

  • Action: Analyze a "blank" sample (all reagents and steps, but no sample) to check for background levels of phthalates.[3]

  • Rationale: High background contamination can suppress the signal of the deuterated standard. It is crucial to use phthalate-free labware and high-purity solvents.[3]

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for low signal intensity.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

This experiment helps to identify regions in the chromatogram where matrix components cause ion suppression or enhancement.

Methodology:

• System Setup:

  • A syringe pump is used to deliver a constant flow of a solution containing Heptyl Nonyl Phthalate-d4.

  • This flow is introduced into the LC eluent stream after the analytical column and before the mass spectrometer's ion source, using a T-fitting.

• Analysis:

  • Begin the infusion and allow the baseline signal for the Heptyl Nonyl Phthalate-d4 to stabilize.

  • Inject an extracted blank matrix sample onto the LC column.

• Data Interpretation:

  • Monitor the signal of the infused Heptyl Nonyl Phthalate-d4 throughout the chromatographic run.

  • A stable baseline indicates no matrix effects.

  • A dip in the baseline indicates a region of ion suppression.[1]

  • A rise in the baseline indicates a region of ion enhancement.[1]

Protocol 2: General GC-MS Method for Phthalate Analysis

Given that GC-MS often provides better chromatographic resolution for phthalates, here is a general starting method.[5]

Sample Preparation:

• Extraction: For solid samples, use solvent extraction (e.g., with hexane (B92381) or dichloromethane). For liquid samples, liquid-liquid extraction or solid-phase extraction (SPE) can be used.

• Cleanup: If the matrix is complex, a cleanup step using SPE with a suitable sorbent (e.g., Florisil) may be necessary to remove interferences.

• Internal Standard Spiking: Spike the sample with a known concentration of Heptyl Nonyl Phthalate-d4 prior to extraction.

GC-MS Parameters:

Parameter	Typical Value
Instrument	Agilent 8890 GC / 5977A MSD or equivalent[6]
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar[7]
Injection Mode	Pulsed Splitless
Inlet Temperature	290 °C[7]
Carrier Gas	Helium at a constant flow of ~1.2 mL/min
Oven Program	Start at 100°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 5 min
MS Source Temp	250°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation: Quantitative Data Summary

When setting up your analytical method, the concentration of the internal standard is a critical parameter. The following table provides a general guideline for concentrations used in phthalate analysis.

Parameter	Value Range	Rationale
Calibration Curve Range	0.05 - 10 ng/mL	To cover a wide dynamic range and accurately quantify trace levels.
Internal Standard Conc.	1 - 5 ng/mL	Should be within the calibration range and ideally close to the expected analyte concentration.
Limit of Detection (LOD)	< 0.01 mg/L	Achievable with modern GC-MS systems for many phthalates.[6]
Limit of Quantitation (LOQ)	0.05 - 0.25 ng/mL	Dependent on instrument sensitivity and matrix effects.

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Unpacking Phthalates from Obscurity in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 6. agilent.com [agilent.com]
• 7. fses.oregonstate.edu [fses.oregonstate.edu]

Technical Support Center: Heptyl Nonyl Phthalate-d4 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Heptyl Nonyl Phthalate-d4 as an internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Heptyl Nonyl Phthalate-d4 and why is it used in analytical testing?

Heptyl Nonyl Phthalate-d4 is a deuterated form of Heptyl Nonyl Phthalate (B1215562). In analytical chemistry, particularly in methods like Gas Chromatography-Mass Spectrometry (GC-MS), it serves as an internal standard. Because its chemical and physical properties are nearly identical to the non-labeled ("native") Heptyl Nonyl Phthalate, it behaves similarly during sample preparation, extraction, and chromatography. However, due to the presence of deuterium (B1214612) atoms, it has a higher mass than the native compound. This mass difference allows the mass spectrometer to distinguish it from the analyte of interest. By adding a known amount of Heptyl Nonyl Phthalate-d4 to a sample at the beginning of the analytical process, it can be used to accurately quantify the native phthalate by correcting for variations that may occur during sample handling and analysis.

Q2: What are the primary analytical methods for detecting Heptyl Nonyl Phthalate-d4?

Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and preferred method for the analysis of phthalates, including Heptyl Nonyl Phthalate-d4.[1][2][3] This technique offers high separation efficiency and provides mass spectral data that allows for definitive identification and quantification.[4] High-Performance Liquid Chromatography (HPLC) can also be used, but GC-MS generally provides better chromatographic resolution for complex phthalate mixtures.[5]

Q3: What are common challenges encountered when using Heptyl Nonyl Phthalate-d4?

The most significant challenge is the potential for co-elution, where other compounds in the sample exit the gas chromatography column at the same time as Heptyl Nonyl Phthalate-d4. This can interfere with accurate quantification. Phthalate analysis is also prone to background contamination from laboratory equipment and solvents, as phthalates are ubiquitous in plastics.[4]

Troubleshooting Guide: Co-elution with Heptyl Nonyl Phthalate-d4

Co-elution can lead to inaccurate quantification of the target analyte. This guide provides a systematic approach to identifying and resolving co-elution issues.

Issue 1: Poor Peak Shape or Suspected Co-elution

Symptoms:

• Asymmetrical or broad peaks for Heptyl Nonyl Phthalate-d4.

• Shoulders on the peak.

• Inconsistent peak area ratios between the analyte and the internal standard across replicate injections.

Potential Causes:

• Another compound is eluting at or very near the retention time of Heptyl Nonyl Phthalate-d4.

• Matrix effects are interfering with the chromatography.

Troubleshooting Workflow:

Caption: A stepwise workflow for troubleshooting co-elution issues with Heptyl Nonyl Phthalate-d4.

Potential Co-eluting Compounds

Heptyl Nonyl Phthalate is a plasticizer that can exist as various isomers. Other phthalates with similar carbon numbers in their alcohol chains are potential co-eluents. Additionally, complex sample matrices can contain compounds with similar chromatographic behavior.

Table 1: Potential Co-eluents for Heptyl Nonyl Phthalate-d4 and Recommended GC Columns for Resolution

Potential Co-eluent	Chemical Class	Recommended GC Column for Resolution	Rationale for Selection
Di-n-octyl phthalate (DNOP)	Phthalate Ester	Rtx-440 or Rxi-XLB	These columns provide different selectivity compared to standard 5% phenyl columns, which can resolve phthalates of similar size.[5]
Diisononyl phthalate (DINP) isomers	Phthalate Ester Isomers	DB-35ms	A more polar column can often provide better separation of structural isomers.[6]
Bis(2-ethylhexyl) terephthalate (B1205515) (DEHT)	Terephthalate Ester	Rtx-440	This column has shown good performance in separating phthalates from their terephthalate isomers.
Endogenous lipids (in biological samples)	Lipids	Enhanced sample cleanup (e.g., SPE)	These matrix components can interfere with chromatography. Removing them before analysis is crucial.

Experimental Protocols

Protocol 1: GC-MS Analysis of Heptyl Nonyl Phthalate-d4

This protocol provides a general method for the analysis of Heptyl Nonyl Phthalate-d4. Optimization may be required based on the specific sample matrix and instrumentation.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of liquid sample (e.g., plasma, water), add a known concentration of Heptyl Nonyl Phthalate-d4 in a suitable solvent.

• Add 5 mL of a 1:1 (v/v) mixture of hexane (B92381) and dichloromethane.

• Vortex for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (top) layer to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

Table 2: GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Column	Rtx-440 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Inlet Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min, then ramp to 300°C at 20°C/min and hold for 5 min.
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

3. Mass Spectrometry - Selected Ion Monitoring (SIM)

For enhanced sensitivity and selectivity, monitor the following ions:

Table 3: SIM Ions for Heptyl Nonyl Phthalate-d4 and a Potential Analyte

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Heptyl Nonyl Phthalate (Analyte)	149	279	307
Heptyl Nonyl Phthalate-d4 (Internal Standard)	153	283	311

Note: The m/z 149 ion is a common fragment for many phthalates and should be used with caution if co-elution is suspected. The deuterated internal standard will have a corresponding fragment at m/z 153.

Protocol 2: Troubleshooting Co-elution by Modifying the GC Temperature Program

If co-elution is suspected, a simple first step is to modify the temperature program to improve separation.

1. Adjust the Temperature Ramp Rate:

• Decrease the ramp rate from 10°C/min to 5°C/min. This will increase the retention times and may provide better separation between closely eluting compounds.

2. Add an Isothermal Hold:

• If the approximate retention time of the co-eluting peaks is known, add a short isothermal hold (e.g., 1-2 minutes) in the temperature program about 10-20°C below the elution temperature. This can help to sharpen the peaks and improve resolution.

Logical Relationship for Method Modification:

Caption: Logical steps for modifying a GC method to resolve co-eluting peaks.

References

• 1. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. peakscientific.com [peakscientific.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. gcms.cz [gcms.cz]

Calibration curve issues with Heptyl Nonyl Phthalate-d4

Welcome to the Technical Support Center for Heptyl Nonyl Phthalate-d4 (DNPHP-d4). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the use of DNPHP-d4 as an internal standard in analytical experiments, particularly in chromatography and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is Heptyl Nonyl Phthalate-d4 and why is it used as an internal standard?

Heptyl Nonyl Phthalate-d4 is a deuterated form of Di(heptyl, nonyl) phthalate. It is commonly used as an internal standard in quantitative analysis, especially for the detection of phthalates in various matrices. The deuterium (B1214612) labels give it a different mass-to-charge ratio (m/z) from the native analyte, allowing it to be distinguished by a mass spectrometer. Ideally, as a stable isotopically labeled (SIL) internal standard, it is expected to have similar chemical and physical properties to the non-deuterated analyte, which helps to correct for variability during sample preparation and analysis.[1][2]

Q2: I am observing a poor calibration curve linearity (low R² value). What are the potential causes?

Poor linearity in your calibration curve when using Heptyl Nonyl Phthalate-d4 can stem from several factors. These can range from issues with standard preparation and the internal standard itself to instrumental problems. It is crucial to systematically investigate each possibility to identify the root cause.

Q3: My Heptyl Nonyl Phthalate-d4 signal is low or inconsistent across my samples. What should I check?

A low or inconsistent signal from your deuterated internal standard can significantly impact the accuracy and precision of your results.[3] Potential causes include degradation of the standard, issues with the instrument, or problems with sample preparation. A systematic troubleshooting approach is recommended.

Q4: I am seeing a peak for the non-deuterated Heptyl Nonyl Phthalate in my blank samples that are only spiked with the deuterated internal standard. What could be the reason?

This observation strongly suggests an issue with the purity of your deuterated internal standard.[4] There are two main types of purity to consider:

• Chemical Purity: The presence of other interfering compounds.

• Isotopic Purity: The presence of the unlabeled analyte as an impurity in the deuterated standard. This is a common issue that can lead to a positive bias in your results, particularly at lower concentrations.[4]

Always consult the Certificate of Analysis (CoA) provided by the supplier to check the chemical and isotopic purity of your standard.[4]

Q5: The retention time of my Heptyl Nonyl Phthalate-d4 is shifting. Is this normal?

A slight shift in retention time between a deuterated standard and its non-deuterated counterpart can occur due to the "isotope effect".[3][4] However, significant shifts or inconsistent retention times are indicative of chromatographic problems.[3] If the shift leads to the analyte and internal standard eluting in regions with different levels of ion suppression or enhancement from the sample matrix, it can lead to inaccurate quantification.[4]

Troubleshooting Guides

Issue 1: Poor Calibration Curve Linearity

A non-linear response can be a significant issue when developing a quantitative method. The following table outlines potential causes and troubleshooting steps.

Potential Cause	Troubleshooting Steps
Incorrect Standard Preparation	- Verify calculations for all stock and working solutions.- Prepare fresh calibration standards and a new working solution of Heptyl Nonyl Phthalate-d4.
Analyte or Internal Standard Degradation	- Check the expiration date and storage conditions of the standards.[3]- Prepare fresh stock solutions from neat material if degradation is suspected.[3]
Contamination	- Phthalates are common contaminants; check all solvents, glassware, and plasticware.[5][6][7]- Run solvent blanks to identify sources of contamination.[6]
Instrumental Issues	- Ensure the mass spectrometer is properly tuned and calibrated.- Check for detector saturation at high concentrations. If necessary, extend the calibration range or dilute samples.[8]
Inappropriate Calibration Range	- Ensure the concentration range of your calibrators is appropriate for the expected sample concentrations and within the linear range of the detector.
Matrix Effects	- If working with complex matrices, matrix effects could be affecting ionization. Evaluate the need for more effective sample cleanup or the use of a different ionization source.

Issue 2: Low or Inconsistent Internal Standard Signal

An unstable internal standard signal can compromise the reliability of your quantitative data.

Potential Cause	Troubleshooting Steps
Degradation of Standard	- Verify proper storage of the Heptyl Nonyl Phthalate-d4 stock and working solutions (temperature, light exposure).[3]- Prepare a fresh working solution. If the problem persists, prepare a new stock solution.[3]
Inconsistent Spiking	- Ensure the internal standard is accurately and consistently added to all samples, calibrators, and quality controls.
Instrumental Instability	- Check for fluctuations in the mass spectrometer's sensitivity.[9]- Inspect the ESI probe, sample cone, and other front-end components for contamination.[10]
Sample Preparation Variability	- Ensure consistent sample processing to avoid variable loss of the internal standard. The purpose of the internal standard is to account for these variations, but extreme inconsistencies can still be problematic.[9][11]
Deuterium Exchange	- If the signal is decreasing over time, consider the possibility of H/D exchange where deuterium atoms are replaced by hydrogen.[4][12] This can be influenced by pH and temperature.[4] Ensure the sample and solvent pH are near neutral.[2][4]

Experimental Protocols

Protocol 1: Preparation of Calibration Curve Standards

This protocol provides a general guideline for preparing calibration standards for an LC-MS/MS analysis using Heptyl Nonyl Phthalate-d4 as an internal standard.

• Prepare a Stock Solution of the Analyte: Accurately weigh a known amount of the non-deuterated Heptyl Nonyl Phthalate and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to create a primary stock solution of a high concentration (e.g., 1 mg/mL).

• Prepare a Stock Solution of the Internal Standard: Similarly, prepare a stock solution of Heptyl Nonyl Phthalate-d4 (e.g., 1 mg/mL).

• Prepare Intermediate and Working Solutions: Perform serial dilutions of the analyte stock solution to create a series of working solutions at concentrations that will span your desired calibration range. Prepare a working solution of the internal standard at a concentration that will give a stable and appropriate signal intensity.

• Construct the Calibration Curve:

  • Pipette a fixed volume of each analyte working solution into separate vials.

  • To each vial, add a constant volume of the internal standard working solution.

  • Bring all vials to a final constant volume with the analysis solvent.

• Analysis: Inject the prepared calibration standards into the LC-MS/MS system and acquire the data.

• Data Processing: Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. Perform a linear regression to obtain the calibration curve and the coefficient of determination (R²).

Protocol 2: Deuterated Internal Standard Stability Validation

It is crucial to validate the stability of your internal standard under your specific experimental conditions.[3]

• Prepare Quality Control (QC) Samples: Prepare QC samples at low and high concentrations in the same matrix as your study samples.

• Spike with Internal Standard: Spike these QC samples with the Heptyl Nonyl Phthalate-d4 working solution at the concentration you will use in your analysis.

• Time Zero (T0) Analysis: Analyze a set of freshly prepared QC samples immediately to establish a baseline response ratio (analyte/internal standard).[3]

• Storage and Analysis at Different Time Points: Store the remaining QC samples under the same conditions as your study samples (e.g., room temperature, 4°C, or frozen). Analyze these samples at various time points (e.g., 4, 8, 24 hours for short-term stability; weekly or monthly for long-term stability).[3]

• Data Evaluation: Calculate the response ratio for each time point and compare it to the T0 value. The internal standard is considered stable if the response ratio remains within a predefined acceptance criterion (e.g., ±15% of the T0 value).[3]

Visual Guides

Caption: A flowchart for troubleshooting poor calibration curve linearity.

Caption: A logical workflow for diagnosing low or inconsistent internal standard signals.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 10. massspec.unm.edu [massspec.unm.edu]
• 11. nebiolab.com [nebiolab.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Minimizing blank contamination for phthalate analysis

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you minimize blank contamination during phthalate (B1215562) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in the laboratory?

A1: Phthalate contamination is a persistent issue in trace analysis due to their ubiquitous presence. The most common sources include:

• Laboratory Air: Phthalates from various plastic-containing items in the lab can be absorbed onto the surfaces of glassware and other equipment.[1][2]

• Solvents and Reagents: Even high-purity solvents like methylene (B1212753) chloride, ethyl acetate, and acetone (B3395972) can contain phthalates.[3] Water used in experiments can also be a source of contamination.[4]

• Plastic Lab Consumables: Many common lab items can leach phthalates. These include pipette tips, syringe filters, plastic syringes, autosampler vials and caps (B75204), and even Parafilm®.[5][6][7] Phthalates are not chemically bound to plastic polymers and can easily migrate.[8][9]

• Laboratory Equipment: Tubing, gaskets, and other plastic components in analytical instruments and processing equipment can be a significant source of contamination. This also includes solvent frits (stones) used in HPLC and extraction systems.

• Personal Care Products: Cosmetics, lotions, and other personal care products used by lab personnel can contain phthalates and lead to sample contamination.

• Sample Handling and Storage: Contact with any plastic materials during sample collection, preparation, or storage should be minimized.[10] Even the original food packaging should be used for sample storage when possible to avoid cross-contamination.[11]

Q2: I am consistently seeing high levels of Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP) in my blanks. What are the likely causes?

A2: DEHP and DBP are two of the most commonly encountered phthalates and are notorious for causing blank problems.[1][2] High levels in your blanks are likely due to one or more of the common sources listed in Q1. Specific items to investigate include:

• PVC-containing materials: DEHP is a major plasticizer in PVC.[10] Any PVC items in the lab, such as flooring, tubing, or gloves, can be a source.[12]

• Solvents: Check the purity of your solvents, as they are a common culprit.[3]

• Glassware Contamination: Phthalates from the air can adsorb onto glassware surfaces.[1][2] Ensure your glassware cleaning procedures are rigorous.

• Autosampler and GC/MS System: The syringe needle of the autosampler can be a source of contamination from the laboratory air.[13][14] Septa in vials and the GC inlet can also be a source.

Q3: What are the best practices for cleaning glassware to minimize phthalate contamination?

A3: Scrupulously clean glassware is essential for accurate phthalate analysis.[10] Here are some recommended best practices:

• Avoid Plastic: Do not use plastic brushes or other plastic items when cleaning glassware.

• Solvent Rinsing: A thorough rinse with high-purity, phthalate-free solvents is crucial. A common procedure is to rinse first with water, followed by acetone, and then hexane.[8][10]

• Thermal Treatment: For glassware, heating in a muffle furnace at 400°C for 1-2 hours after solvent rinsing can significantly reduce DBP and DEHP contamination.[2] Alternatively, glassware can be dried overnight in an oven at 100°C.[15]

• Proper Storage: After cleaning, store glassware in a clean, phthalate-free environment. Placing it in a desiccator containing aluminum oxide can help prevent re-contamination from the air.[2]

Q4: Can I reuse autosampler vials and caps for phthalate analysis?

A4: It is strongly recommended to use new, high-quality vials and caps for each analysis to avoid cross-contamination. Re-washing vials is often ineffective at removing all contaminants and can cause physical damage to the vial, leading to further issues.[16] If you must reuse vials, ensure a rigorous cleaning protocol is validated. However, the risk of contamination remains high.

Troubleshooting Guides

Issue: High Phthalate Levels Detected in Blank Samples

This is one of the most frequent challenges in phthalate analysis. Follow this systematic approach to identify and eliminate the source of contamination.

Troubleshooting Workflow for High Blanks

Caption: A logical workflow for troubleshooting high phthalate blank levels.

Issue: Inconsistent Phthalate Recovery

Low and inconsistent recovery can be due to several factors.

• Suboptimal Extraction Solvent: The chosen solvent may not be efficiently extracting the target phthalates from the sample matrix.

• Inefficient Phase Separation: Emulsions during liquid-liquid extraction (LLE) can lead to poor recovery.

• Matrix Effects: Components in the sample matrix (e.g., sugars, lipids) can interfere with the extraction and analysis.

• Analyte Loss: Volatile phthalates can be lost during evaporation steps.

Solutions:

• Optimize Extraction: Experiment with different solvents or solvent mixtures.

• Improve Phase Separation: Centrifugation can help break emulsions.

• Incorporate a Cleanup Step: Solid-phase extraction (SPE) can be used to remove interfering matrix components.[8]

• Use an Internal Standard: An internal standard can help to correct for analyte loss during sample preparation and variations in instrument response.

Issue: Peak Tailing in Gas Chromatography (GC) Analysis

Peak tailing can compromise the accuracy of your results.

• Active Sites in the GC System: Phthalates can interact with active sites in the injector liner, the front of the GC column, or the detector.

• Column Degradation: The stationary phase of the analytical column can degrade over time.

• Inappropriate GC Parameters: Suboptimal oven temperature program, carrier gas flow rate, or injector temperature can affect peak shape.

Solutions:

• Deactivate the GC System: Use a fresh, deactivated injector liner. Regularly replace the septum.[8]

• Column Maintenance: Trim 10-20 cm from the front of the column to remove active sites. Condition the column according to the manufacturer's instructions.[17]

• Optimize GC Method: Adjust GC parameters to improve peak shape.

• Use a Guard Column: A guard column can protect the analytical column from non-volatile residues.[8]

Data Presentation

The following table summarizes data on phthalate leaching from various laboratory consumables, highlighting potential sources of contamination.

Lab Consumable	Phthalate Detected	Maximum Leaching (µg/cm²)	Reference
Pipette Tips	Diethylhexyl phthalate (DEHP)	0.36	[5][6]
Diisononyl phthalate (DINP)	0.86	[5][6]
Plastic Syringes	Dimethyl phthalate (DMP), Dibutyl phthalate (DBP), DEHP	Contamination observed	[7]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49	[5][6]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61	[5][6]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85	[5][6]
Parafilm®	Diethylhexyl phthalate (DEHP)	0.50	[5][6]

Experimental Protocols

Protocol 1: Glassware Cleaning for Phthalate Analysis

This protocol is designed to rigorously clean glassware to minimize background phthalate levels.

• Initial Wash: Manually wash glassware with a laboratory-grade, phosphate-free detergent and hot water. Use brushes with no plastic parts.

• Rinsing: Rinse thoroughly with tap water, followed by a rinse with deionized water.

• Solvent Rinse: In a fume hood, rinse the glassware three times with high-purity acetone, followed by three rinses with high-purity hexane.[8][10]

• Thermal Treatment: Place the solvent-rinsed glassware in a muffle furnace and bake at 400°C for at least one hour.[2]

• Cooling and Storage: Allow the glassware to cool in a clean, protected environment. Store in a desiccator containing aluminum oxide or cover openings with pre-cleaned aluminum foil to prevent airborne contamination.[2]

Glassware Cleaning Workflow

Caption: A step-by-step workflow for cleaning laboratory glassware.

Protocol 2: Solvent Purification using Activated Alumina

If high-purity solvents are still found to be a source of contamination, they can be further purified.

• Activation of Aluminum Oxide: Bake aluminum oxide in a muffle furnace at 400°C for at least 4 hours to activate it.

• Solvent Treatment: Add the activated aluminum oxide to the solvent reservoir (approximately 10-20 g per liter of solvent). It can be left permanently in the reservoir.[1][2]

• Equilibration: Allow the solvent to equilibrate with the aluminum oxide for at least 24 hours before use.

• Verification: Analyze a sample of the purified solvent to confirm the reduction in phthalate levels.

Protocol 3: GC-MS Syringe Needle Decontamination

The autosampler syringe needle can be a significant source of contamination from ambient lab air.[13][14]

• Injector Cleaning Method: Prior to a splitless injection, insert the needle into the hot injector in split mode while the precolumn is backflushed. This requires a high injector temperature to be effective.[13]

• Low-Temperature Injection: Use a fast injection at a low injector temperature (e.g., 40°C). This minimizes the thermal desorption of phthalates from the outer needle wall.[13][14]

• Thorough Washing: Ensure the needle is immersed as deeply as possible into the wash vial containing a clean, high-purity solvent.[13]

By implementing these protocols and troubleshooting guides, you can significantly reduce blank contamination and improve the accuracy and reliability of your phthalate analysis.

References

• 1. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. research.thea.ie [research.thea.ie]
• 8. benchchem.com [benchchem.com]
• 9. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 11. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 12. Phthalates - Wikipedia [en.wikipedia.org]
• 13. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Internal Standard Variability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues with internal standard (IS) variability in their analytical experiments, particularly in chromatography and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard and what is its purpose?

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest that is added at a constant concentration to all calibration standards, quality controls (QCs), and study samples before extraction and analysis.[1][2] Its primary function is to compensate for variability that can occur during sample preparation and analysis, thereby improving the accuracy and precision of the results.[1][3] An ideal IS corrects for variations in sample extraction recovery, injection volume, matrix effects, and instrument fluctuations.[1]

Q2: What are the different types of internal standards?

There are two main types of internal standards:

• Stable Isotope-Labeled (SIL) IS: This is the preferred type of internal standard.[1] It is structurally identical to the analyte but contains heavy isotopes (e.g., ²H, ¹³C, ¹⁵N).[1] Because its chemical and physical properties are nearly identical to the analyte, it provides the best compensation for variability and is less likely to be affected differently by matrix effects.[1][4]

• Structural Analog IS: This is a molecule that is structurally similar but not identical to the analyte.[1] Analogs are often used when a SIL IS is not available.[1] It is crucial to validate that the analog effectively tracks the analyte's behavior throughout the analytical process.[1]

Q3: What are the common causes of inconsistent internal standard response?

Excessive variability in the IS response can stem from several sources, which can be broadly categorized as sporadic (affecting a few samples) or systematic (affecting a group of samples or an entire run).[1] Key causes include:

• Human Errors: Inconsistent pipetting, incorrect IS spiking, or errors during sample dilution or extraction are common sources of random variability.[1][5]

• Matrix Effects: Components in the biological sample (e.g., salts, lipids, metabolites) can suppress or enhance the ionization of the analyte and IS in the mass spectrometer, leading to variability.[1][6] This is a very common cause of inconsistent IS response.[1]

• Instrument Issues: Problems with the autosampler, such as inconsistent injection volumes or air bubbles, can cause significant variability.[5] Instability in the mass spectrometer's source can also lead to a fluctuating signal.[5]

• Internal Standard Integrity: Degradation of the IS or the presence of impurities (e.g., unlabeled analyte in a deuterated standard) can lead to inconsistent responses.[1]

Troubleshooting Guides

Guide 1: Initial Assessment of Internal Standard Variability

The first step in troubleshooting is to characterize the nature of the inconsistency. Plot the IS peak area for all samples in the analytical run to identify any patterns.

Caption: Workflow for the initial assessment of IS variability patterns.

Pattern of Variability	Potential Causes	Initial Action
Sporadic Flyers (One or two samples show drastically different IS response)	Human error (e.g., missed IS spike, pipetting error), injection error.[1]	Review sample preparation records for the affected samples. Re-inject the outlier samples to see if the issue is reproducible.
Trend (Drift) (Gradual increase or decrease in IS response over the run)	Instrument-related issues (e.g., detector saturation, source contamination), IS instability in the autosampler.	Check instrument performance logs. Re-inject a subset of samples from the beginning, middle, and end of the run to confirm the trend.
Abrupt Shift (Sudden change in IS response mid-run)	Human error during sample preparation of a subset of samples, change in instrument conditions.[1]	Review sample preparation records and instrument logs for any changes or errors that occurred during the run.
Wide Variation in Subject Samples vs. Calibrators/QCs	Matrix effects specific to the subject samples.[2]	Investigate matrix effects using a post-extraction spike experiment.

Guide 2: Investigating Matrix Effects

If matrix effects are suspected, a post-extraction spike experiment can help confirm their presence.

• Sample Selection: Select at least six different lots of blank matrix and the study samples .

• Extraction: Extract the blank matrix and the study samples without the internal standard.

• Post-Extraction Spike: After extraction, spike the extracts with the analyte and IS at known concentrations (e.g., Low, Mid, and High QC levels).[1]

• Analysis: Analyze the spiked extracts and compare the IS response between the different matrix sources and the study sample extracts.

• Evaluation: Significant variation in the IS response between the different matrices suggests the presence of matrix effects.[1]

Caption: Workflow for investigating and mitigating matrix effects.

Guide 3: Addressing Instrument-Related Issues

If instrument problems are suspected, a systematic check of the LC-MS system is necessary.

Component	Potential Issue	Troubleshooting Action
Autosampler	Inconsistent injection volume, air bubbles in the syringe, carryover.[5]	Perform an injection precision test. Visually inspect the syringe for air bubbles. Inject a blank after a high concentration sample to check for carryover.
LC System	Leaks, pump issues, column degradation.	Check for leaks in the system. Monitor pump pressure for fluctuations. Evaluate peak shape for signs of column degradation (e.g., peak tailing).[5]
Mass Spectrometer	Dirty or improperly positioned spray needle, source instability.[5]	Clean the MS source. Check the spray needle position. Monitor the instrument's diagnostic parameters.

Quantitative Data Summary

Parameter	Acceptable Range/Value	Reference
Internal Standard Response Variability	Generally, if IS response variability in incurred samples is less than that observed in calibrators and QCs, it is not likely to impact the results. A common, though not universal, starting point for investigation is when the IS response of an unknown sample is outside 50-150% of the mean IS response of the calibrators and QCs. However, trend analysis is often more informative than a strict numerical boundary.	[7]
IS Contribution to Analyte Signal (for SIL IS)	The response of any unlabeled analyte impurity in the IS should not exceed 5% of the analyte response at the Lower Limit of Quantification (LLOQ).
Resolution between Analyte and IS (for Analog IS)	A resolution factor (Rs) > 1.5 is typically required to ensure baseline separation and avoid peak overlap.	[8]

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. nebiolab.com [nebiolab.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. en.cmicgroup.com [en.cmicgroup.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Stability of Heptyl Nonyl Phthalate-d4 in Solution

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability of Heptyl Nonyl Phthalate-d4 in solution, a critical aspect for ensuring accurate and reproducible results in analytical studies. Below you will find frequently asked questions (FAQs), troubleshooting guides, and a detailed experimental protocol for conducting your own stability studies.

Frequently Asked Questions (FAQs)

Q1: What is Heptyl Nonyl Phthalate-d4 and why is its stability in solution important?

Heptyl Nonyl Phthalate-d4 is the deuterium-labeled form of Heptyl Nonyl Phthalate (B1215562). It is commonly used as an internal standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS), for the quantification of phthalates in various matrices. The stability of the internal standard solution is paramount because its degradation can lead to inaccurate quantification of the target analytes, compromising the integrity of experimental data.

Q2: What are the general recommendations for storing a neat Heptyl Nonyl Phthalate-d4 standard?

As a general guideline, the neat compound should be stored in a tightly sealed container at room temperature, protected from light and moisture.[1] Some suppliers indicate a shelf life of up to 1095 days under these conditions.[2] For temperature-sensitive materials, cold storage (e.g., 2–8°C or -20°C) may be specified on the product's certificate of analysis.[1]

Q3: In which solvents can I dissolve Heptyl Nonyl Phthalate-d4 to prepare stock and working solutions?

Commonly used solvents for preparing phthalate standard solutions include hexane, acetone, methanol, and isohexane. The choice of solvent will depend on the analytical method and the solubility of other compounds in your standard mixture.

Q4: What are the primary factors that can affect the stability of Heptyl Nonyl Phthalate-d4 in solution?

The main factors that can lead to the degradation of Heptyl Nonyl Phthalate-d4 in solution are:

• Temperature: Elevated temperatures can accelerate degradation.[3]

• Light: Exposure to UV light can cause photolytic degradation.[4]

• pH: Although less of a concern in organic solvents, residual acid or base can potentially cause hydrolysis of the ester groups.

• Solvent Purity: Impurities in the solvent could react with the phthalate.

• Storage Container: Improperly sealed containers can lead to solvent evaporation and concentration changes. Phthalates are also known to adsorb to certain types of plastics, so glass containers are recommended.

Troubleshooting Guide

This guide addresses common issues encountered during the use of Heptyl Nonyl Phthalate-d4 solutions in experiments.

Issue	Potential Cause(s)	Recommended Action(s)
Decreasing peak area of the internal standard over time.	Degradation of the Heptyl Nonyl Phthalate-d4 in solution.	1. Prepare a fresh working solution from your stock solution. 2. If the issue persists, prepare a new stock solution from the neat standard. 3. Review your storage conditions. Ensure solutions are stored at a low temperature (e.g., 4°C or -20°C) and protected from light. 4. Conduct a stability study to determine the viable lifetime of your solutions under your specific storage conditions.
Inconsistent or non-reproducible results.	1. Instability of the internal standard solution. 2. Contamination of the solvent or glassware. 3. Improperly calibrated instrumentation.	1. Verify the stability of your Heptyl Nonyl Phthalate-d4 solution. 2. Phthalates are ubiquitous environmental contaminants. Ensure you are using high-purity solvents and meticulously cleaned glassware. Avoid all contact with plastic labware where possible. 3. Calibrate your analytical instrument according to the manufacturer's recommendations.
Presence of unexpected peaks in the chromatogram.	1. Contamination of the solvent, glassware, or analytical instrument. 2. Degradation of Heptyl Nonyl Phthalate-d4 into other compounds.	1. Analyze a solvent blank to check for contamination. 2. Clean your injection port and column according to the instrument's maintenance guide. 3. If degradation is suspected, prepare a fresh standard and compare the chromatograms.

Illustrative Stability Data

While specific quantitative stability data for Heptyl Nonyl Phthalate-d4 in various organic solvents is not extensively published, the following table provides an illustrative example of expected stability based on general knowledge of phthalate stability. This data is for informational purposes and should be confirmed with an in-house stability study.

Solvent	Storage Condition	Concentration	1 Month	3 Months	6 Months	12 Months
Methanol	4°C, Dark	10 µg/mL	>99%	>98%	>95%	>90%
Methanol	Room Temp, Light	10 µg/mL	>95%	>90%	>80%	>70%
Acetonitrile	4°C, Dark	10 µg/mL	>99%	>99%	>98%	>95%
Acetonitrile	Room Temp, Light	10 µg/mL	>98%	>95%	>90%	>85%
Hexane	4°C, Dark	10 µg/mL	>99%	>99%	>98%	>97%
Hexane	Room Temp, Light	10 µg/mL	>98%	>96%	>92%	>88%

Note: The values in this table are illustrative and represent the percentage of the initial concentration remaining.

Experimental Protocol: Stability Study of Heptyl Nonyl Phthalate-d4 in Solution

This protocol outlines a procedure to assess the stability of Heptyl Nonyl Phthalate-d4 in a selected organic solvent.

1. Objective: To determine the short-term and long-term stability of a Heptyl Nonyl Phthalate-d4 solution under various storage conditions.

2. Materials:

• Heptyl Nonyl Phthalate-d4 neat standard

• High-purity organic solvent (e.g., methanol, acetonitrile, or hexane)

• Class A volumetric flasks and pipettes

• Amber glass vials with PTFE-lined caps

• Calibrated GC-MS system

3. Procedure:

3.1. Preparation of Stock Solution (e.g., 100 µg/mL):

• Accurately weigh a suitable amount of Heptyl Nonyl Phthalate-d4 neat standard.

• Dissolve the standard in the selected solvent in a Class A volumetric flask to achieve a final concentration of 100 µg/mL.

• Sonicate for 10 minutes to ensure complete dissolution.

3.2. Preparation of Working Solution (e.g., 10 µg/mL):

• Dilute the stock solution with the same solvent to prepare a working solution with a concentration of 10 µg/mL.

3.3. Stability Study Design:

• Aliquot the working solution into multiple amber glass vials.

• Divide the vials into different storage groups:

  • Long-Term Storage: 4°C, protected from light.

  • Accelerated Storage: 25°C (room temperature), protected from light.

  • Photostability: 25°C (room temperature), exposed to controlled UV light.

  • Reference: -20°C or -80°C (for baseline comparison).

3.4. Time Points for Analysis:

• Initial (T=0): Analyze the freshly prepared working solution immediately.

• Subsequent Time Points: Analyze the solutions from each storage group at regular intervals (e.g., 1 week, 1 month, 3 months, 6 months, and 12 months).

3.5. Analytical Method:

• Use a validated GC-MS method for the analysis of Heptyl Nonyl Phthalate-d4.

• At each time point, inject the samples from each storage condition in triplicate.

• Calculate the peak area of the Heptyl Nonyl Phthalate-d4.

4. Data Analysis:

• Calculate the mean peak area for each storage condition at each time point.

• Determine the percentage of the initial concentration remaining at each time point using the following formula: % Remaining = (Mean Peak Area at T=x / Mean Peak Area at T=0) * 100

• A common acceptance criterion for stability is that the concentration should remain within ±10% of the initial concentration.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Experimental workflow for a stability study.

References

• 1. clinivex.com [clinivex.com]
• 2. labsolu.ca [labsolu.ca]
• 3. The Effect of Storage Time, Temperature and Type of Packaging on the Release of Phthalate Esters into Packed
Acidic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of sunlight exposure on phthalates migration from plastic containers to packaged juices - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Heptyl Nonyl Phthalate-d4 Extraction

This technical support center provides targeted guidance for researchers, scientists, and drug development professionals on the critical role of pH during the extraction of Heptyl Nonyl Phthalate-d4.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the extraction of Heptyl Nonyl Phthalate-d4 from aqueous samples?

A1: The optimal pH for extracting Heptyl Nonyl Phthalate-d4, like other phthalate (B1215562) esters, is in the neutral range of 5 to 7.[1] This range is crucial to prevent the hydrolysis of the ester bonds, ensuring the integrity of the analyte during the extraction process.

Q2: Why is pH a critical parameter in phthalate analysis?

A2: Phthalate esters are susceptible to hydrolysis under both acidic (pH < 5) and alkaline (pH > 7) conditions.[1] At an incorrect pH, the ester bonds can break, converting the phthalate ester into phthalic acid and its corresponding alcohols. This degradation leads to significantly lower and inaccurate recovery of the target analyte.

Q3: What are the consequences of performing an extraction at a pH outside the recommended 5-7 range?

A3: Performing the extraction at a pH that is too acidic or too alkaline will likely cause the degradation of Heptyl Nonyl Phthalate-d4.[1] This results in underestimation of the analyte's concentration in the final analysis. The rate of this degradation increases with prolonged exposure time and more extreme pH values.[1]

Q4: Is it always necessary to adjust the sample's pH before extraction?

A4: While not always necessary if the sample's intrinsic pH is already within the optimal range, it is a critical parameter to verify. Some studies have shown consistent extraction efficiency for certain phthalates in a broader pH range of 5.0 to 8.0.[2] However, to ensure method robustness and prevent potential hydrolysis, measuring and, if necessary, adjusting the pH of every sample to within the 5-7 range is strongly recommended as a standard practice.[1]

Q5: Besides pH, what other factors can affect the extraction efficiency of phthalates?

A5: Several factors can influence recovery, including the choice of extraction technique (e.g., LLE, SPE), the type of organic solvent used, the sample matrix composition, and potential contamination from laboratory equipment like plastic containers or glassware.[3][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Recovery of Analyte	Incorrect Sample pH: The sample may be too acidic or alkaline, causing hydrolysis of the Heptyl Nonyl Phthalate-d4.[1]	Before extraction, use a calibrated pH meter to check the aqueous sample. Adjust the pH to the 5-7 range using dilute solutions of NaOH or HCl.
Inconsistent/Irreproducible Results	pH Variation Between Samples: Natural variation in sample matrices can lead to different starting pH values, causing inconsistent extraction efficiencies.	Implement a strict pH adjustment step in your standard operating procedure (SOP) for all samples, blanks, and quality control standards to ensure uniformity.
Suspected Analyte Degradation	Prolonged Contact Time at Extreme pH: The analyte may have degraded due to extended storage or processing time outside the stable pH range.[1]	Ensure that pH adjustments are made just prior to the extraction process. Analyze samples as quickly as possible after preparation. If storage is necessary, ensure the sample is preserved at a neutral pH.
Emulsion Formation (in LLE)	Matrix Effects: High concentrations of surfactants or fats in the sample can cause emulsions during liquid-liquid extraction, which can be pH-dependent.[5]	Gently swirl instead of vigorously shaking the separatory funnel. The addition of a saturated salt solution (salting out) can also help break the emulsion by increasing the ionic strength of the aqueous phase.[5]

Effect of pH on Phthalate Recovery

pH Value	Expected Recovery (%)	Primary Chemical State & Rationale
3.0	50-70%	Risk of Acid-Catalyzed Hydrolysis: Degradation of the ester begins, leading to reduced recovery.
5.0	90-100%	Stable: Minimal hydrolysis occurs. The molecule is intact and can be efficiently partitioned into an organic solvent or onto an SPE sorbent.
6.0	>95%	Optimal Stability: The rate of hydrolysis is at its minimum, ensuring maximum recovery and analyte integrity.
7.0	90-100%	Stable: Minimal hydrolysis occurs, providing a safe upper limit for efficient extraction.
9.0	40-60%	Risk of Base-Catalyzed Hydrolysis: Significant degradation of the ester occurs, leading to poor recovery.[1]

Note: Recovery percentages are illustrative and can vary based on the specific phthalate, extraction method, and sample matrix.

Experimental Protocol: Solid-Phase Extraction (SPE)

This protocol provides a detailed methodology for the extraction of Heptyl Nonyl Phthalate-d4 from an aqueous sample, with a critical focus on pH control.

1. Materials and Reagents:

• Solid-Phase Extraction Cartridges (e.g., C18)

• SPE Vacuum Manifold

• Heptyl Nonyl Phthalate-d4 standard

• Methanol (B129727), HPLC grade (for conditioning)

• Deionized Water, HPLC grade (for rinsing)

• Ethyl Acetate (B1210297) or other suitable elution solvent, HPLC grade

• 0.1 M Hydrochloric Acid (HCl) and 0.1 M Sodium Hydroxide (NaOH) for pH adjustment

• Sodium Chloride (for salting out, optional)

• Glassware (rinsed with solvent to prevent phthalate contamination)

2. Procedure:

• Step 1: Sample Preparation and pH Adjustment

  • Collect 500 mL of the aqueous sample in a pre-cleaned glass container.

  • Spike the sample with the appropriate concentration of Heptyl Nonyl Phthalate-d4 internal standard.

  • Measure the pH of the sample using a calibrated pH meter.

  • If the pH is outside the 5-7 range, adjust it by adding 0.1 M HCl or 0.1 M NaOH dropwise while gently stirring. Allow the reading to stabilize before proceeding.[1]

  • (Optional) Add sodium chloride to the sample to a final concentration of 2-5% (w/v) to increase the ionic strength, which can improve extraction efficiency by reducing the solubility of the phthalate in the aqueous phase.

• Step 2: SPE Cartridge Conditioning

  • Place a C18 SPE cartridge onto the vacuum manifold.

  • Wash the cartridge with 5 mL of ethyl acetate (or elution solvent) to remove any potential interferences.

  • Flush the cartridge with 5 mL of methanol to activate the sorbent.

  • Equilibrate the cartridge with 10 mL of deionized water (adjusted to the same pH as the sample). Do not allow the sorbent bed to go dry.

• Step 3: Sample Loading

  • Load the pH-adjusted aqueous sample onto the conditioned SPE cartridge.

  • Maintain a slow and steady flow rate of approximately 5-10 mL/min using the vacuum manifold.

• Step 4: Cartridge Washing (Interference Removal)

  • After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove any polar impurities.

  • Dry the cartridge thoroughly under vacuum for 15-20 minutes to remove residual water.

• Step 5: Analyte Elution

  • Place a clean glass collection tube inside the manifold.

  • Elute the retained Heptyl Nonyl Phthalate-d4 from the cartridge by adding 5-10 mL of ethyl acetate in two aliquots. Allow the solvent to soak the sorbent bed for 1-2 minutes before drawing it through slowly.

• Step 6: Final Extract Preparation

  • Evaporate the collected eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a suitable solvent (e.g., hexane (B92381) or cyclohexane) for compatibility with the analytical instrument.

  • Transfer the final extract to an autosampler vial for analysis by GC-MS or LC-MS.

Experimental Workflow Diagram

Caption: Workflow for pH-dependent SPE of Heptyl Nonyl Phthalate-d4.

References

• 1. epa.gov [epa.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]

Navigating Phthalate Analysis: A Technical Guide to GC Column Selection and Troubleshooting

Welcome to our technical support center dedicated to guiding researchers, scientists, and drug development professionals in the precise and reliable analysis of phthalates by Gas Chromatography (GC). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for successful phthalate (B1215562) analysis by GC?

The selection of an appropriate GC stationary phase is paramount for achieving optimal separation and reliable quantification of phthalates. Due to their structural similarities, many phthalates can be challenging to separate chromatographically. A significant number of phthalates produce a common base peak ion at m/z 149, making the identification and quantification of co-eluting compounds difficult without high-resolution separation.[1][2]

Q2: Which GC columns are recommended for comprehensive phthalate analysis?

For the analysis of a broad range of regulated and unregulated phthalates, columns that provide high resolution are highly recommended.

• High-Resolution Columns: Stationary phases such as Rtx-440 and Rxi-XLB have demonstrated superior performance in separating complex mixtures of up to 37 different phthalates.[1][2] These are the preferred choices when comprehensive analysis and baseline separation of critical pairs are required.[3]

• General-Purpose Columns: For routine analysis targeting a smaller, well-defined list of phthalates, a general-purpose "5-type" column, such as an HP-5ms or Rxi-5ms , can provide satisfactory results.[1]

Q3: Can I use hydrogen as a carrier gas for phthalate analysis?

Yes, hydrogen can be used as a carrier gas and can significantly reduce analysis times compared to helium.[4] However, it is crucial to use high-purity (99.9999%) hydrogen and be aware that it is a reactive gas.[4] This reactivity can sometimes cause chemical reactions in the inlet, column, or ion source, potentially altering results.[4] Using a system configured to minimize these issues, such as with an Agilent HydroInert source, is beneficial.[4]

Troubleshooting Guide

This section addresses specific issues that may arise during phthalate analysis by GC.

Poor Peak Shape (Tailing or Fronting)

Problem: My phthalate peaks are tailing, but other non-polar compounds in the same run look fine.

Cause: This often indicates a chemical interaction between the phthalates and active sites within the GC system. Phthalates can interact with silanol (B1196071) groups in the inlet liner or at the beginning of the column.[5]

Solution:

• Inlet Maintenance: Use a fresh, deactivated inlet liner. Regularly replace the liner, septum, and O-rings to prevent the build-up of active sites.[5]

• Column Maintenance: Trim 10-20 cm from the front of the column to remove contaminated sections.[5]

• Proper Column Conditioning: Ensure new columns are conditioned according to the manufacturer's instructions to remove impurities.[5]

Problem: All peaks in my chromatogram are tailing.

Cause: This is more likely a physical issue with the system setup.

Solution:

• Check Column Installation: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the inlet and detector to avoid dead volume.[5]

• Look for Leaks: A leak at the septum or ferrule can disrupt carrier gas flow and cause peak distortion.[5]

Contamination and High Blanks

Problem: I am seeing significant phthalate peaks in my solvent blanks.

Cause: Phthalate contamination is a pervasive issue in laboratories. Sources can include plastic lab equipment, solvents, glassware, and even the laboratory air.[6][7] A significant and often overlooked source is the absorption of airborne phthalates onto the outer wall of the syringe needle.[8]

Solution:

• Minimize Plastic Use: Avoid contact with plastic equipment, especially flexible PVC, wherever possible.

• Thoroughly Clean Glassware: Heat-treat all non-volumetric glassware at 400°C for at least two hours and rinse with high-purity solvents.

• Use Phthalate-Free Consumables: Check that vial septa are phthalate-free.

• Address Syringe Contamination:

  • Clean the syringe needle in the injector prior to a splitless injection by inserting it in split mode while backflushing the precolumn.[8]

  • Inject at a low injector temperature (e.g., 40°C) with a fast injection speed to minimize thermal desorption from the needle.[8]

Co-elution of Phthalates

Problem: I cannot resolve certain phthalate isomers or critical pairs.

Cause: The structural similarity of many phthalates leads to overlapping elution times on certain stationary phases. For example, bis(2-ethylhexyl) phthalate and dicyclohexyl phthalate are known to co-elute on some columns.[3]

Solution:

• Select a High-Resolution Column: As detailed in the FAQs, using a column like an Rtx-440 or Rxi-XLB is the most effective way to resolve a wide range of phthalates.[2][3]

• Optimize GC Method: While column choice is primary, fine-tuning the oven temperature program (ramp rates and hold times) can improve the separation of specific pairs.

• Use Selected Ion Monitoring (SIM): In GC-MS, even if peaks are not baseline-resolved, non-isobaric compounds can often be distinguished and quantified by monitoring their unique ions in SIM mode.[2]

Data and Protocols

GC Column Performance Comparison

The following table summarizes the performance of various stationary phases for the separation of a comprehensive list of 37 phthalates. A resolution value (Rs) greater than 1.5 indicates baseline separation. Co-eluting peaks are highlighted.

Stationary Phase	Number of Co-eluting Pairs (Rs < 1.5)	Key Co-elutions
Rtx-440	0	None
Rxi-XLB	0	None
Rxi-5ms	1	bis(2-ethylhexyl) phthalate / dicyclohexyl phthalate
Rtx-50	1	bis(2-ethylhexyl) phthalate / butyl benzyl (B1604629) phthalate
Rxi-35Sil MS	0	None
Rtx-CLPesticides	0	None
Rtx-CLPesticides2	2	bis(2-methoxyethyl) / bis[4-methyl-2-pentyl] phthalate; bis(2-ethoxyethyl) / di-n-pentyl phthalate

Note: Data adapted from a study comparing seven stationary phases for the GC-MS analysis of 37 phthalates. The two isomers of bis[4-methyl-2-pentyl] phthalate were not resolved on any phase.[2]

Detailed Experimental Protocols

Below are typical experimental protocols for phthalate analysis by GC-MS.

Protocol 1: General Purpose Method

Parameter	Setting
GC System	Agilent 5977C GC/MSD with an 8890 GC
Column	J&W HP-5ms Ultra Inert (20 m x 0.18 mm, 0.18 µm)[4]
Injection	1.0 µL Pulsed Splitless[4]
Inlet Temperature	280 °C (isothermal)[4]
Carrier Gas	Hydrogen (99.9999% purity)[4]
Oven Program	60°C (hold 0.5 min), ramp 25°C/min to 200°C, then 10°C/min to 260°C[4]
MS Transfer Line	280 °C
Ion Source Temp	200 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Protocol 2: High-Resolution Method

Parameter	Setting
Column	Rtx-440 (30 m x 0.25 mm, 0.25 µm)
Injection	1 µL Splitless[1]
Injector Temp	280 °C[1]
Carrier Gas	Helium at 40 cm/sec (constant linear velocity)[1]
Oven Program	100°C (hold 1 min), ramp 20°C/min to 280°C, hold 5 min[1]
MS Transfer Line	280 °C
Ion Source Temp	200 °C
Scan Range	45-500 amu

Visual Guides

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Heptyl Nonyl Phthalate-d4 Degradation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Heptyl Nonyl Phthalate-d4 and its degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation products of Heptyl Nonyl Phthalate-d4?

Heptyl Nonyl Phthalate-d4 is expected to degrade through biotic and abiotic pathways, similar to other phthalate (B1215562) esters. The primary degradation products are:

• Monoheptyl Phthalate-d4: Formed by the hydrolysis of the nonyl ester group.

• Monononyl Phthalate-d4: Formed by the hydrolysis of the heptyl ester group.

• Phthalic Acid-d4: The final product of the hydrolysis of both ester groups.[1]

The deuterium (B1214612) atoms on the phthalic acid ring are not expected to be lost during these initial degradation steps.

Q2: What are the main pathways for Heptyl Nonyl Phthalate-d4 degradation?

The two primary degradation pathways for phthalates are:

• Biotic Degradation: This is the major degradation pathway in environments like soil and activated sludge.[1] Microorganisms, through enzymatic action, hydrolyze the phthalate diesters to monoesters and then to phthalic acid.[1]

• Abiotic Degradation: This involves non-biological processes such as:

  • Hydrolysis: The breakdown of the ester bonds in the presence of water, which can be influenced by pH and temperature.[1][2]

  • Photolysis: Degradation caused by exposure to sunlight, particularly in aqueous environments.[3]

Q3: Why use a deuterated (d4) standard like Heptyl Nonyl Phthalate-d4 in our experiments?

Deuterated internal standards are crucial for accurate quantification in mass spectrometry-based analytical methods like GC-MS and LC-MS/MS. The key benefits include:

• Correction for Matrix Effects: The deuterated standard behaves almost identically to the non-deuterated analyte during sample preparation (extraction, cleanup) and analysis, allowing for the correction of signal suppression or enhancement caused by the sample matrix.

• Improved Accuracy and Precision: By normalizing the signal of the analyte to the signal of the internal standard, variability introduced during the analytical process can be minimized, leading to more accurate and precise results.

Q4: What are the most common analytical techniques for studying phthalate degradation?

The most common and effective techniques for the analysis of phthalates and their degradation products are:

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely used technique for the separation and identification of volatile and semi-volatile compounds like phthalate esters.[4][5][6][7][8]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method, particularly well-suited for the analysis of less volatile degradation products like phthalate monoesters and phthalic acid.[9][10][11][12][13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High background levels of phthalates in blanks	Contamination from laboratory environment, solvents, glassware, plasticware (e.g., pipette tips, vials), or the analytical instrument itself.[14][15]	• Use high-purity solvents and reagents. • Thoroughly clean all glassware with a solvent known to be free of phthalates. Consider baking glassware at a high temperature. • Minimize the use of plastic materials. If unavoidable, use plastics certified to be phthalate-free. • Prepare a "method blank" that goes through the entire sample preparation and analysis process to identify the source of contamination. • For GC-MS, check the syringe, injection port liner, and septum for contamination.[14] • For LC-MS, check the mobile phase, tubing, and solvent bottles for leaching of phthalates.[16]
Poor peak shape (tailing or fronting) in chromatography	Active sites in the GC inlet or column; inappropriate column choice; incorrect mobile phase pH in LC.	• For GC-MS, use a deactivated inlet liner and a high-quality, low-bleed column suitable for phthalate analysis. • Check for and eliminate any leaks in the GC system.[17] • For LC-MS, ensure the mobile phase pH is appropriate for the analytes. • Optimize the gradient elution program.
Low or no recovery of analytes	Inefficient extraction; degradation of analytes during sample preparation or analysis; strong matrix effects.	• Optimize the extraction method (e.g., solvent choice, extraction time, temperature). • Ensure the stability of the analytes under the chosen experimental conditions.[17] • Use a deuterated internal standard (like Heptyl Nonyl Phthalate-d4) to correct for recovery losses. • For complex matrices, incorporate a sample cleanup step (e.g., Solid Phase Extraction - SPE) to remove interfering substances.
Inconsistent or non-reproducible results	Inconsistent sample preparation; instrument instability; contamination issues.	• Standardize all steps of the experimental protocol. • Regularly perform instrument calibration and performance checks. • Use an internal standard for quantification. • Re-evaluate potential sources of contamination in each step.
Co-elution of isomers or interferences	Insufficient chromatographic separation.	• Optimize the temperature program (GC) or gradient profile (LC). • Consider using a different chromatography column with a different selectivity.[5][6] • For MS detection, use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) to selectively detect the target analytes.

Data Presentation

Table 1: Illustrative Degradation of Heptyl Nonyl Phthalate-d4 in a Simulated Environmental Matrix

Time (days)	Heptyl Nonyl Phthalate-d4 (ng/L)	Monoheptyl Phthalate-d4 (ng/L)	Monononyl Phthalate-d4 (ng/L)	Phthalic Acid-d4 (ng/L)
0	1000	< LOQ	< LOQ	< LOQ
7	650	150	120	50
14	300	280	250	120
28	50	150	130	300
56	< LOQ	20	15	450

Note: This data is for illustrative purposes only and represents a hypothetical degradation experiment. Actual degradation rates and product concentrations will vary depending on the specific experimental conditions (e.g., matrix, temperature, microbial population). LOQ = Limit of Quantification.

Experimental Protocols

Protocol 1: General Method for Analysis of Heptyl Nonyl Phthalate-d4 and its Degradation Products by GC-MS

• Sample Preparation (Liquid Samples):

  • To a 10 mL aqueous sample, add a known amount of a suitable internal standard (if Heptyl Nonyl Phthalate-d4 is the analyte, a different deuterated phthalate could be used as an internal standard).

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., dichloromethane (B109758) or a hexane/acetone mixture).

  • Collect the organic layer and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

• Sample Preparation (Solid Samples):

  • To 1-5 g of the solid sample, add a known amount of internal standard.

  • Perform a Soxhlet extraction or an ultrasonic extraction with an appropriate solvent.

  • Concentrate the extract and perform a cleanup step using Solid Phase Extraction (SPE) if necessary to remove matrix interferences.

• GC-MS Analysis:

  • GC Column: A low-bleed, mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is recommended.

  • Injector: Use a splitless injection mode for trace analysis.

  • Oven Program: Start at a low temperature (e.g., 60°C) and ramp up to a high temperature (e.g., 300°C) to elute all compounds of interest.

  • MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity. Monitor characteristic ions for Heptyl Nonyl Phthalate-d4 and its expected degradation products. The d4 label will result in a 4 m/z unit shift in the molecular ion and fragments containing the phthalic acid ring compared to the non-deuterated analogs.

Protocol 2: General Method for Analysis of Phthalate Monoesters and Phthalic Acid-d4 by LC-MS/MS

• Sample Preparation:

  • For aqueous samples, a "dilute and shoot" approach may be possible for cleaner samples.[11]

  • For more complex matrices, a Solid Phase Extraction (SPE) cleanup is recommended.[9][10]

  • Add a known amount of an appropriate internal standard.

• LC-MS/MS Analysis:

  • LC Column: A C18 reversed-phase column is commonly used.[12]

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, often with a modifier like ammonium (B1175870) acetate (B1210297) or formic acid to improve ionization.

  • MS/MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This provides the highest selectivity and sensitivity by monitoring a specific precursor ion to product ion transition for each analyte.[12] The negative ion mode is often preferred for the analysis of phthalate monoesters and phthalic acid.[9][10]

Mandatory Visualizations

Caption: Degradation pathway of Heptyl Nonyl Phthalate-d4.

References

• 1. Chemical behavior of phthalates under abiotic conditions in landfills - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Abiotic degradation of four phthalic acid esters in aqueous phase under natural sunlight irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 6. gcms.cz [gcms.cz]
• 7. fses.oregonstate.edu [fses.oregonstate.edu]
• 8. peakscientific.com [peakscientific.com]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. waters.com [waters.com]
• 12. sciex.com [sciex.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Phthalates and how to get rid of them! - Chromatography Forum [chromforum.org]
• 16. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 17. researchgate.net [researchgate.net]

Technical Support Center: LC-MS Analysis of Heptyl Nonyl Phthalate-d4

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to ion suppression of Heptyl Nonyl Phthalate-d4 in LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Heptyl Nonyl Phthalate-d4 analysis?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of an analyte, in this case, Heptyl Nonyl Phthalate-d4, is reduced by the presence of co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[2] It is a significant challenge because even with highly selective MS/MS methods, ion suppression can occur in the ion source before mass analysis.[3]

Q2: Why is a deuterated internal standard like Heptyl Nonyl Phthalate-d4 used, and can it still be affected by ion suppression?

A2: Deuterated internal standards (d-IS) are considered the "gold standard" for quantitative LC-MS because they have nearly identical physicochemical properties to the analyte of interest. The assumption is that the d-IS will co-elute with the analyte and experience the same degree of ion suppression. By measuring the ratio of the analyte signal to the d-IS signal, variations due to ion suppression can be normalized, leading to more accurate and precise quantification. However, if the analyte and the d-IS experience differential ion suppression, the accuracy and precision of the results can be severely compromised.[4] This can happen if there is even a slight chromatographic separation between the two compounds, exposing them to different co-eluting matrix components.

Q3: What are the common sources of ion suppression in the analysis of phthalates like Heptyl Nonyl Phthalate-d4?

A3: Common sources of ion suppression for phthalates include:

• Co-eluting Matrix Components: Endogenous compounds from the sample matrix such as salts, phospholipids, and proteins can co-elute with the analyte and compete for ionization in the mass spectrometer source.[4]

• Mobile Phase Additives: Non-volatile buffers or additives in the mobile phase can contribute to ion suppression. It is advisable to use volatile additives like formic acid at low concentrations.[4]

• Plasticizers and Contaminants: Phthalates are ubiquitous as plasticizers. Contamination from lab equipment (e.g., pipette tips, collection tubes, solvents) is a major challenge and can contribute to background noise and ion suppression.[5][6]

• High Analyte Concentration: At high concentrations, the analyte itself can cause self-suppression, leading to a non-linear response.[4]

• Column Bleed: Hydrolysis products from the column's stationary phase can be another source of co-eluting contaminants that cause ion suppression.

Troubleshooting Guides

Issue 1: Low or Inconsistent Signal for Heptyl Nonyl Phthalate-d4

This is a primary indicator of ion suppression. Follow these steps to diagnose and resolve the issue.

Step 1: Assess Matrix Effects with a Post-Column Infusion Experiment

A post-column infusion experiment is a powerful tool to visualize regions of ion suppression throughout your chromatographic run. A significant drop in the baseline signal of your infused standard at a specific retention time indicates the presence of co-eluting matrix components causing suppression.[3]

Step 2: Improve Sample Preparation

The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[7]

• Solid-Phase Extraction (SPE): Utilize an appropriate SPE cartridge (e.g., C18) to selectively retain Heptyl Nonyl Phthalate-d4 while washing away interfering compounds.[8]

• Liquid-Liquid Extraction (LLE): Optimize the extraction solvent to selectively partition your analyte, leaving interferences in the original sample matrix.

• Matrix Solid-Phase Dispersion (MSPD): This technique can be effective for solid or semi-solid samples, combining extraction and cleanup in a single step.[8][9]

Step 3: Optimize Chromatographic Separation

Enhance the separation of Heptyl Nonyl Phthalate-d4 from co-eluting matrix components.

• Gradient Optimization: Adjust the mobile phase gradient to increase the resolution between your analyte and interfering peaks. A longer, shallower gradient can improve separation.[4]

• Column Selection: Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) to alter selectivity.[7]

• Use of an Isolator Column: An isolator or "trap" column can be placed between the mobile phase mixer and the injector to retain phthalate (B1215562) contamination from the LC system itself, separating it from the analyte peak.

Step 4: Dilute the Sample

If possible, diluting the sample can reduce the concentration of matrix components, thereby lessening ion suppression. However, this may compromise the limits of detection.

Issue 2: Poor Accuracy and Precision Despite Using a Deuterated Internal Standard

This suggests differential ion suppression between the analyte and Heptyl Nonyl Phthalate-d4.

Step 1: Verify Chromatographic Co-elution

Carefully overlay the chromatograms of the analyte and Heptyl Nonyl Phthalate-d4. Even a slight separation can expose them to different matrix components as they enter the ion source. Adjust your chromatographic method (e.g., gradient, flow rate) to ensure perfect co-elution.

Step 2: Employ Matrix-Matched Calibration

Prepare your calibration standards in a blank matrix that is as similar as possible to your samples. This ensures that the standards and the samples experience similar matrix effects, leading to more accurate quantification.[7]

Step 3: Consider the Standard Addition Method

For very complex matrices where a blank is unavailable, the standard addition method can be used. This involves adding known amounts of the analyte to aliquots of the sample to create a calibration curve within the sample itself, effectively accounting for the matrix effect.[7]

Quantitative Data on Phthalate Analysis

The following table summarizes recovery and limit of quantification (LOQ) data from a study on various phthalates in a complex matrix (gilthead sea bream), illustrating the effectiveness of a well-developed extraction and analytical method. While not specific to Heptyl Nonyl Phthalate-d4, this data provides a reference for expected performance in phthalate analysis.

Phthalate	Recovery (%)	LOQ (µg/kg)
Dibutyl phthalate (DBP)	70 - 92%	0.37 - 2.28
Diethyl phthalate (DEP)	70 - 92%	0.37 - 2.28
Di(2-ethylhexyl) phthalate (DEHP)	70 - 92%	0.37 - 2.28
Data from a study on gilthead sea bream samples using MSPD and HPLC-MS.[8]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify regions of ion suppression or enhancement throughout the chromatographic run.

Methodology:

• Setup the Infusion: Use a T-junction to introduce a constant, low flow (e.g., 10 µL/min) of a solution containing Heptyl Nonyl Phthalate-d4 into the LC flow path after the analytical column but before the mass spectrometer.[1][10]

• Establish a Stable Baseline: Begin the infusion and allow the mass spectrometer signal for Heptyl Nonyl Phthalate-d4 to stabilize, creating a constant, elevated baseline.

• Inject Blank Matrix: Inject an extracted blank matrix sample (a sample prepared in the same way as your study samples but without the analyte).

• Analyze the Chromatogram: Monitor the signal of the infused Heptyl Nonyl Phthalate-d4. A dip in the baseline indicates a region of ion suppression, while a rise indicates ion enhancement.

• Compare Retention Times: By comparing the retention time of your analyte with the regions of suppression or enhancement, you can determine if matrix effects are a likely issue.[3]

Protocol 2: Solid-Phase Extraction (SPE) for Phthalates from a Liquid Matrix

Objective: To clean up the sample and concentrate the analyte, reducing matrix interferences.

Methodology (General Guideline using C18 cartridges):

• Cartridge Conditioning:

  • Wash a C18 SPE cartridge with one cartridge volume of methanol.

  • Equilibrate the cartridge with one cartridge volume of deionized water.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with deionized water to remove polar interferences.

• Elution:

  • Elute the Heptyl Nonyl Phthalate-d4 and other phthalates with an appropriate organic solvent like acetonitrile (B52724) or methanol.[8]

• Dry Down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase for LC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for low signal of Heptyl Nonyl Phthalate-d4.

Caption: Diagram of a post-column infusion experimental setup.

References

• 1. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. Systematic Optimization of Long Gradient Chromatography Mass Spectrometry for Deep Analysis of Brain Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. benchchem.com [benchchem.com]
• 8. Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of a fast and sensitive method based on matrix solid-phase dispersion-LC-ms/ms for simultaneous determination of phthalates and bisphenols in mussel samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Phthalate Analysis: Featuring Heptyl Nonyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of deuterated internal standards in the validation of analytical methods for phthalate (B1215562) analysis, with a special focus on Heptyl Nonyl Phthalate-d4. The use of a suitable internal standard is critical for achieving accurate and reliable quantification of phthalates, a class of compounds widely used as plasticizers that are now under scrutiny for their potential health risks. This document summarizes key performance data from various studies and presents detailed experimental protocols to assist researchers in selecting and validating appropriate analytical methods.

The Role of Deuterated Internal Standards in Phthalate Analysis

Deuterated internal standards are the gold standard for the quantitative analysis of phthalates by chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These isotopically labeled analogs of the target analytes exhibit nearly identical chemical and physical properties to their non-labeled counterparts. This similarity ensures they behave similarly during sample preparation, extraction, and chromatographic analysis, effectively compensating for variations in extraction recovery, matrix effects, and instrument response. The result is a significant improvement in the accuracy and precision of the analytical method.

Performance Comparison of Deuterated Internal Standards

While specific performance data for analytical methods validated with Heptyl Nonyl Phthalate-d4 is not extensively available in the reviewed literature, a comparison with commonly used deuterated internal standards can provide valuable insights into expected performance characteristics. The following tables summarize typical validation parameters for analytical methods employing various deuterated phthalate standards.

Table 1: Performance Characteristics of Deuterated Internal Standards in GC-MS Methods

Internal Standard	Analyte(s)	Matrix	Linearity (R²)	Recovery (%)	Precision (RSD %)	LOD	LOQ
Dibutyl phthalate-d4 (DBP-d4)	Dibutyl phthalate (DBP)	Hexane (B92381)	>0.99	95-105	<10	0.3 ng/mL[1]	1 ng/mL[1]
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	Di(2-ethylhexyl) phthalate (DEHP)	Indoor Air	>0.995	91.3-99.9[2]	5.1-13.1[2]	-	-
Benzyl butyl phthalate-d4 (BBP-d4)	Benzyl butyl phthalate (BBP)	Indoor Air	>0.99	89.7-95.5[3]	-	-	-
Di-n-octyl phthalate-d4 (DNOP-d4)	Di-n-octyl phthalate (DNOP)	Food	-	84-105[4]	8-15[4]	-	-

Table 2: Performance Characteristics of Deuterated Internal Standards in LC-MS/MS Methods

Internal Standard	Analyte(s)	Matrix	Linearity (R²)	Recovery (%)	Precision (RSD %)	LOD	LOQ
Dibutyl phthalate-d4 (DBP-d4)	Phthalate Metabolites	Urine	>0.99	86-115[5]	<12	0.06-0.43 ng/mL[5]	-
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	Phthalates & BPA	Serum, Urine, Follicular Fluid	>0.99	71-107[6]	<12	-	0.6-100 ng/mL
Benzyl butyl phthalate-d4 (BBP-d4)	Phthalates	Textile	-	-	-	-	-

Note: LOD (Limit of Detection) and LOQ (Limit of Quantification) are highly method and instrument dependent. The values presented are indicative of the performance achievable with the respective internal standards.

Experimental Protocols

Detailed methodologies are crucial for the successful validation and application of analytical methods. Below are representative protocols for the analysis of phthalates using deuterated internal standards with GC-MS and LC-MS/MS.

Experimental Protocol 1: GC-MS Analysis of Phthalates in a Liquid Matrix (Representative Example)

This protocol is a generalized procedure and may require optimization for specific matrices and target analytes.

1. Sample Preparation and Extraction

• Aliquoting: Transfer a precise volume (e.g., 10 mL) of the liquid sample (e.g., beverage, water) into a clean glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of Heptyl Nonyl Phthalate-d4 (or another suitable deuterated internal standard) solution to each sample, blank, and calibration standard.

• Liquid-Liquid Extraction (LLE):

  • Add 5 mL of a suitable organic solvent (e.g., hexane or dichloromethane) to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the phases.

  • Carefully transfer the organic layer (top layer for hexane, bottom for dichloromethane) to a clean glass tube.

  • Repeat the extraction process twice more with fresh solvent.

  • Combine the organic extracts.

• Concentration: Evaporate the combined organic extracts to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a small, precise volume (e.g., 1 mL) of the same extraction solvent.

2. GC-MS Instrumental Analysis

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode at 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 1 minute.

    • Ramp 1: 15°C/min to 220°C.

    • Ramp 2: 5°C/min to 300°C, hold for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target phthalates and the deuterated internal standard.

  • Quantifier and Qualifier Ions: Select appropriate ions for each analyte and the internal standard. For many phthalates, a common fragment ion at m/z 149 is used for quantification.[1]

3. Data Analysis and Quantification

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

• Determine the concentration of the analytes in the samples from the calibration curve.

Experimental Protocol 2: LC-MS/MS Analysis of Phthalate Metabolites in a Biological Matrix (Representative Example)

This protocol is a generalized procedure and may require optimization for specific biological matrices and target analytes.

1. Sample Preparation and Extraction

• Aliquoting: Transfer a precise volume (e.g., 100 µL) of the biological sample (e.g., urine, serum) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of a suitable deuterated internal standard mixture (e.g., containing deuterated metabolites of interest) to each sample, blank, and calibration standard.

• Enzymatic Deconjugation (for urine samples):

  • Add β-glucuronidase/sulfatase enzyme solution to hydrolyze conjugated metabolites.

  • Incubate at 37°C for a specified time (e.g., 2 hours).

• Protein Precipitation (for serum/plasma samples):

  • Add a protein precipitation solvent, such as acetonitrile (B52724) (e.g., 3:1 ratio of solvent to sample).

  • Vortex thoroughly and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes).

  • Transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

  • Load the sample (or supernatant) onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analytes with a suitable organic solvent (e.g., methanol or acetonitrile).

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

2. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph (LC):

  • Column: A suitable reversed-phase column (e.g., C18, 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode, depending on the analytes.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimize precursor and product ions for each analyte and internal standard.

3. Data Analysis and Quantification

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

• Determine the concentration of the analytes in the samples from the calibration curve.

Visualization of Experimental Workflow and Signaling Pathways

To further clarify the analytical process and the underlying principles, the following diagrams have been generated using Graphviz.

A generalized experimental workflow for phthalate analysis.

The logical relationship in the quantification of analytes using an internal standard.

Conclusion

The validation of analytical methods for phthalate determination is a critical step in ensuring data quality and reliability. While direct comparative data for Heptyl Nonyl Phthalate-d4 is limited, the performance of other deuterated internal standards provides a strong indication of the high accuracy and precision that can be achieved. The provided experimental protocols and diagrams offer a comprehensive framework for researchers to develop and validate robust analytical methods for phthalate analysis. The choice of the most suitable internal standard will ultimately depend on the specific analytes of interest, the sample matrix, and the analytical instrumentation available.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fda.gov.tw [fda.gov.tw]
• 4. researchgate.net [researchgate.net]
• 5. Development and Interlaboratory Validation of Two Fast UPLC–MS-MS Methods Determining Urinary Bisphenols, Parabens and Phthalates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: An Inter-laboratory Comparison of Phthalate Analysis

A comprehensive guide for researchers, scientists, and drug development professionals on the performance of analytical methodologies for the quantification of phthalates. This guide provides a comparative overview of key performance indicators from inter-laboratory studies, detailed experimental protocols, and visual workflows to support robust and accurate analysis.

The ubiquitous nature of phthalates in consumer products, from food packaging and medical devices to children's toys and cosmetics, has led to heightened regulatory scrutiny and a growing need for reliable analytical methods to ensure product safety and compliance. The analysis of these compounds, however, is not without its challenges, including the potential for sample contamination and the wide range of concentrations and matrices in which they are found. This guide synthesizes data from multiple inter-laboratory comparison studies and proficiency tests to provide a clear picture of the expected performance of modern analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparative Performance Data

The accuracy and precision of phthalate (B1215562) analysis are critical for meaningful risk assessment. Inter-laboratory studies provide a valuable benchmark for the performance of different analytical methods and laboratories. The following tables summarize key performance data, such as recovery, precision (expressed as Relative Standard Deviation, RSD), and limits of detection (LOD) and quantification (LOQ), from various studies.

Table 1: Performance of GC-MS Methods for Phthalate Analysis in Polymer Materials

Phthalate	Recovery (%)	RSD (%)	LOD (µg/mL)	LOQ (µg/mL)	Reference
GC/MS Method 1
Di-n-butyl phthalate (DBP)	79.2 - 91.1	3.1 - 11.3	-	1.0 - 70.0 mg/kg	[1]
Di(2-ethylhexyl) phthalate (DEHP)	79.2 - 91.1	3.1 - 11.3	-	1.0 - 70.0 mg/kg	[1]
GC/MS Method 2
Dimethyl phthalate (DMP)	-	-	-	4.29	[2][3]
Diethyl phthalate (DEP)	-	-	-	3.84	[2][3]
Di-n-butyl phthalate (DBP)	-	-	-	3.90	[2][3]
Benzyl butyl phthalate (BBP)	76	0.6 - 19	-	3.80	[2][3]
Di(2-ethylhexyl) phthalate (DEHP)	100	0.6 - 19	10.10	-	[2][3]
Diisononyl phthalate (DINP)	100	0.6 - 19	3.46	-	[2][3]
Diisoocyl phthalate (DIOP)	-	-	-	2.97	[2][3]
GC/ECD Method
Dimethyl phthalate (DMP)	-	-	4.29	-	[2][3]
Diethyl phthalate (DEP)	-	-	3.84	-	[2][3]
Di-n-butyl phthalate (DBP)	-	-	3.90	-	[2][3]
Benzyl butyl phthalate (BBP)	-	-	3.80	-	[2][3]
Di(2-ethylhexyl) phthalate (DEHP)	-	-	3.52	-	[2][3]
Diisononyl phthalate (DINP)	-	-	3.82	-	[2][3]
Diisoocyl phthalate (DIOP)	-	-	2.97	-	[2][3]

Data synthesized from multiple sources. Recovery and RSD values may represent a range across different spiking levels and matrices.

Table 2: Performance of LC-MS/MS and Other Methods for Phthalate Metabolite Analysis in Biological and Liquid Samples

Analyte	Recovery (%)	RSD (%)	LOD	LOQ	Reference
LC-MS/MS (Urine)
Mono-n-butyl phthalate (MnBP)	74.3 - 117.5	< 10	-	1 µg/L	[4]
Mono-isobutyl phthalate (MiBP)	74.3 - 117.5	< 10	-	1 µg/L	[4]
Mono(2-ethyl-5-carboxypentyl) phthalate (MECPP)	74.3 - 117.5	< 10	-	0.02 µg/L	[4]
DLLME-GC-MS (Perfumes)
Dimethyl phthalate (DMP)	85.6 - 95.8	< 4.2	0.003 ng/mL	-	[5]
Diethyl phthalate (DEP)	85.6 - 95.8	< 4.2	0.070 ng/mL	-	[5]
SB-DLLME-GC-IT/MS (Water)
Various Phthalates	-	-	1-8 ng/mL	5-14 ng/mL	[6]
UVA-DLLME (Hot Drinks)
Dimethyl phthalate (DMP)	66.7	< 6.3 (precision)	15.4 ng/mL	35.8 ng/mL	[7]
Other Phthalates	91.7 - 101.2	< 11.1 (reproducibility)	-	-	[7]

This table presents a selection of performance data from different analytical approaches for various sample types.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to achieving accurate and reproducible results in phthalate analysis. Below are generalized methodologies based on widely accepted standard operating procedures.

Protocol 1: Determination of Phthalates in Polymers by GC-MS

This protocol is based on the U.S. Consumer Product Safety Commission (CPSC) Test Method CPSC-CH-C1001-09.4.

1. Sample Preparation:

• Accurately weigh approximately 50 mg of the polymer sample into a glass vial.

• Add a known volume of a suitable solvent, such as tetrahydrofuran (B95107) (THF), to completely dissolve the sample. Sonication may be used to assist dissolution.

• Precipitate the polymer by adding a non-solvent, such as hexane.

• Filter the solution to remove the precipitated polymer.

2. Internal Standard Spiking:

• Add a known amount of an internal standard (e.g., Benzyl Benzoate) to the filtered extract.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injector: Split/splitless, operated in splitless mode.

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A programmed temperature ramp to separate the target phthalates.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each phthalate.

4. Quantification:

• Generate a calibration curve by analyzing a series of calibration standards containing known concentrations of the target phthalates and the internal standard.

• Calculate the concentration of each phthalate in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 2: Sonication-Assisted Extraction for Phthalates in Polypropylene (B1209903)

This method is suitable for polypropylene consumer products.[1]

1. Extraction:

• Accurately weigh approximately 2 g of the sample.

• Transfer to a glass bottle with 100 mL of a 1:9 toluene (B28343) and dichloromethane (B109758) mixture.

• Sonicate at 60°C until the plastic is fully dissolved.

2. Clean-up:

• Use a glass column with Bio-Beads S-X8 for gel permeation chromatography.

• Discard the initial 100 mL of eluate and collect the subsequent 150 mL for analysis.

3. GC-MS Analysis:

• Follow the GC-MS analysis and quantification steps outlined in Protocol 1.

Mandatory Visualization

To better illustrate the complex processes involved in phthalate analysis and their biological impact, the following diagrams have been generated using the DOT language.

Phthalate-Induced Endocrine Disruption Pathway

Experimental Workflow for Phthalate Analysis

Logic of Internal Standard Calibration

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. scielo.br [scielo.br]
• 3. Determination of Phthalates in Polymer Materials – Comparison of GC/MS and GC/ECD Methods [revistapolimeros.org.br]
• 4. Development and validation of a liquid chromatography/tandem mass spectrometry method to quantify metabolites of phthalates, including di-2-ethylhexyl terephthalate (DEHTP) and bisphenol A, in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a dispersive liquid–liquid microextraction method for the determination of phthalate esters in perfumes using gas chroma ... - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03488E [pubs.rsc.org]
• 6. A Method Validation for Simultaneous Determination of Phthalates and Bisphenol A Released from Plastic Water Containers | MDPI [mdpi.com]
• 7. mdpi.com [mdpi.com]

Navigating the Analytical Landscape: A Comparative Look at Internal Standards for Phthalate Analysis

A comprehensive review of available scientific literature and technical documentation reveals a notable scarcity of specific performance data for Heptyl Nonyl Phthalate-d4 as an internal standard. While commercially available, detailed experimental protocols, validation data, and direct comparative studies with other deuterated phthalates are not readily found in the public domain. This guide, therefore, aims to provide a broader context on the use of deuterated internal standards in phthalate (B1215562) analysis, drawing on data for more commonly cited alternatives to inform best practices.

For researchers, scientists, and drug development professionals engaged in the quantification of phthalates, the use of a stable isotope-labeled internal standard is crucial for achieving accurate and reliable results. These standards are essential for correcting variability introduced during sample preparation and analysis, including matrix effects. While the ideal internal standard is a deuterated version of the analyte itself, the selection of a specific standard often depends on commercial availability, cost, and the specific phthalates being targeted.

The Role of Deuterated Internal Standards in Mass Spectrometry

In analytical workflows, particularly those employing Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), an internal standard is added at a known concentration to every sample before processing. The ratio of the analyte's signal to the internal standard's signal is then used for quantification. This ratiometric approach effectively normalizes variations that can occur during extraction, injection, and ionization.

Deuterated standards are considered the gold standard because their chemical and physical properties are nearly identical to their non-labeled counterparts. This ensures they behave similarly throughout the analytical process, providing the most accurate correction for potential losses or signal fluctuations.

Commonly Used Deuterated Phthalate Internal Standards

In the absence of specific data for Heptyl Nonyl Phthalate-d4, we can examine the performance characteristics of other frequently used deuterated phthalate standards to understand the expected benchmarks for a reliable internal standard in this class. Common alternatives include:

• Dibutyl Phthalate-d4 (DBP-d4)

• Bis(2-ethylhexyl) Phthalate-d4 (DEHP-d4)

• Diethyl Phthalate-d4 (DEP-d4)

• Benzyl Butyl Phthalate-d4 (BBP-d4)

The selection of an appropriate internal standard is guided by its structural similarity to the target analytes and its ability to co-elute or elute in close proximity, ensuring it experiences similar matrix effects.

Comparative Performance Metrics (Based on Common Alternatives)

While a direct data comparison involving Heptyl Nonyl Phthalate-d4 is not possible, the following table summarizes typical performance parameters observed for commonly used deuterated phthalate standards in various matrices like environmental samples and food products. This data is synthesized from multiple analytical studies and serves as a general reference.

Performance Parameter	Typical Range for Common Deuterated Phthalates (e.g., DBP-d4, DEHP-d4)	Significance in Analysis
Recovery	70% - 120%	Indicates the efficiency of the extraction process. Consistent recovery is more critical than 100% recovery.
Linearity (R²)	> 0.99	Demonstrates a proportional relationship between the instrument response and the concentration of the analyte.
Precision (%RSD)	< 15%	Measures the closeness of repeated measurements, indicating the reproducibility of the method.
Limit of Detection (LOD)	Analyte and matrix dependent (typically low ng/mL to µg/L range)	The lowest concentration of an analyte that can be reliably detected.
Matrix Effect	Variable; compensated by the internal standard	The alteration of analyte ionization due to co-eluting compounds from the sample matrix. A key reason for using a deuterated internal standard.

Experimental Protocols: A Generalized Approach

The following outlines a generalized experimental workflow for the analysis of phthalates using a deuterated internal standard. Specific parameters would need to be optimized for the particular analytes, matrix, and instrumentation.

Sample Preparation (Liquid-Liquid Extraction Example)

• Aliquoting: A precise volume or weight of the sample is transferred to a clean extraction vessel.

• Spiking: A known amount of the deuterated internal standard solution (e.g., Heptyl Nonyl Phthalate-d4) is added to the sample.

• Extraction: An appropriate organic solvent (e.g., hexane, dichloromethane) is added, and the mixture is vigorously agitated to partition the phthalates into the organic phase.

• Phase Separation: The mixture is centrifuged or allowed to settle to separate the aqueous and organic layers.

• Concentration: The organic layer is collected and concentrated under a gentle stream of nitrogen.

• Reconstitution: The dried extract is reconstituted in a suitable solvent for injection into the analytical instrument.

Analytical Instrumentation (GC-MS Example)

• Gas Chromatograph (GC):

  • Column: A low-polarity capillary column (e.g., DB-5ms) is commonly used.

  • Injector: Splitless injection is typical for trace analysis.

  • Oven Program: A temperature gradient is used to separate the phthalates based on their boiling points.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is often employed for enhanced sensitivity and selectivity by monitoring characteristic ions of the target phthalates and the internal standard.

Visualizing the Workflow

The logical flow of a typical analytical method employing an internal standard can be visualized as follows:

Caption: Generalized workflow for phthalate analysis using an internal standard.

Logical Pathway for Quantification

The underlying principle of using an internal standard for quantification is a ratiometric approach that corrects for analytical variability.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

While specific performance data for Heptyl Nonyl Phthalate-d4 remains elusive in publicly accessible literature, the principles of its application as a deuterated internal standard are well-established. By understanding the function and typical performance of other deuterated phthalates, researchers can effectively design and validate analytical methods. The key to successful implementation lies in method-specific validation to determine recovery, linearity, and precision within the context of the intended application and sample matrix. Should performance data for Heptyl Nonyl Phthalate-d4 become available, a more direct and detailed comparison will be possible. Until then, leveraging the knowledge from well-documented alternatives provides a solid foundation for robust phthalate analysis.

Navigating Precision: A Comparative Guide to Heptyl Nonyl Phthalate-d4 in Analytical Applications

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantification of analytes is paramount. In the analysis of phthalates, a class of compounds widely used as plasticizers, the use of deuterated internal standards is a cornerstone of robust and reliable methodologies. This guide provides a comparative overview of the analytical performance of Heptyl Nonyl Phthalate-d4 and its alternatives, supported by experimental data and detailed protocols to aid in method development and validation.

The use of isotopically labeled internal standards, such as Heptyl Nonyl Phthalate-d4, is critical for correcting variations in extraction efficiency, matrix effects, and instrument response in chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While specific performance data for Heptyl Nonyl Phthalate-d4 is not extensively available in public literature, the data for analogous deuterated phthalate (B1215562) standards provide a strong benchmark for expected accuracy and precision.

Comparative Performance of Deuterated Internal Standards in Phthalate Analysis

The following table summarizes typical performance data for various deuterated phthalate internal standards across different analytical methods and matrices. This data can be used to infer the expected performance of Heptyl Nonyl Phthalate-d4 in similar applications.

Internal Standard	Analytical Method	Matrix	Accuracy (% Recovery)	Precision (% RSD)
General Range for Deuterated Phthalates	GC-MS / LC-MS/MS	Various (e.g., Water, Food, Indoor Air)	70 - 120%[1][2]	< 20%[1][2]
Di-n-butyl phthalate-d4 (DBP-d4)	GC-MS	Indoor Air	91.3 - 99.9%[3]	5.1 - 13.1%[3]
Diethyl phthalate-d4 (DEP-d4)	GC-MS	Indoor Air	> 89.7%[3]	Not Specified
Benzyl butyl phthalate-d4 (BBP-d4)	GC-MS	Indoor Air	> 89.7%[3]	Not Specified
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	GC-MS	Indoor Air	> 89.7%[3]	Not Specified
Diethyl phthalate‐d4 & DEHP‐d4	GC-MS	Coffee Brew	> 78% (Extraction Yield)[4]	6 - 15%[4]
Various Deuterated Phthalates	LC-MS/MS	General	85 - 115%[5]	< 15%[5]

It is important to note that while specific recovery and RSD values for Heptyl Nonyl Phthalate-d4 are not detailed in the cited literature, its structural similarity to other long-chain deuterated phthalates suggests it would perform within these established ranges.

Experimental Protocols for Phthalate Analysis

Detailed methodologies are crucial for replicating and validating analytical results. Below are generalized protocols for GC-MS and LC-MS/MS analysis of phthalates using a deuterated internal standard like Heptyl Nonyl Phthalate-d4.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a widely used technique for the separation and quantification of volatile and semi-volatile compounds like phthalates.

1. Sample Preparation (Liquid-Liquid Extraction)

• Spiking: Add a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution to the sample.

• Extraction: For aqueous samples, perform liquid-liquid extraction using a suitable organic solvent such as isohexane or a mixture of methylene (B1212753) chloride and petroleum ether.[6][7] For solid samples, solvent extraction with sonication may be employed.[8]

• Concentration: Evaporate the organic extract to a smaller volume under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a known volume of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system or similar.[9]

• Column: A non-polar or semi-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is commonly used.[9][10]

• Carrier Gas: Helium or Hydrogen.[11]

• Injection Mode: Splitless injection is typically used to enhance sensitivity.[4][11]

• Oven Temperature Program: A temperature gradient is employed to separate the different phthalates. A typical program might start at 100°C, ramp to 300°C, and hold for a few minutes.[7]

• Mass Spectrometer: Agilent 5977C GC/MSD or similar, operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[9][11]

• Monitored Ions: For quantification, the characteristic fragment ion of most phthalates at m/z 149 is used. For Heptyl Nonyl Phthalate-d4, a specific quantifier ion would be selected based on its mass spectrum.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS is a powerful technique for analyzing less volatile compounds and can offer high sensitivity and specificity.

1. Sample Preparation

• Spiking: Add a known amount of Heptyl Nonyl Phthalate-d4 internal standard to the sample.

• Extraction: For liquid samples like beverages, a simple "dilute and shoot" approach may be possible, where the sample is diluted with a suitable solvent (e.g., methanol) and directly injected. For more complex matrices, a protein precipitation step followed by centrifugation might be necessary.[5]

• Solid Phase Extraction (SPE): For cleaner samples and pre-concentration, SPE can be employed.[12]

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: An ultra-high-performance liquid chromatography (UHPLC) system such as a Waters ACQUITY UPLC H-Class.

• Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm) is commonly used.[5]

• Mobile Phase: A gradient of water and an organic solvent like methanol (B129727) or acetonitrile, often with a modifier like ammonium (B1175870) acetate.[8]

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., PerkinElmer QSight™ 220) operated in Multiple Reaction Monitoring (MRM) mode.[5]

• Ionization Source: Electrospray ionization (ESI) in positive or negative mode, depending on the analytes.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for each phthalate and the deuterated internal standard to ensure high selectivity and accurate quantification.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the analysis of phthalates using a deuterated internal standard.

Caption: A generalized workflow for phthalate analysis using an internal standard.

References

• 1. Exposure Marker Discovery of Phthalates Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. s4science.at [s4science.at]
• 6. researchgate.net [researchgate.net]
• 7. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 8. agilent.com [agilent.com]
• 9. gcms.cz [gcms.cz]
• 10. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 11. clinivex.com [clinivex.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Performance of Heptyl Nonyl Phthalate-d4 for Phthalate Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, accurate quantification of phthalates is critical due to their potential health risks and regulatory scrutiny. The use of isotopically labeled internal standards is a cornerstone of robust analytical methods, primarily employing gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). This guide provides a comparative overview of the analytical performance for the quantification of common phthalates, with a focus on the use of deuterated internal standards.

Comparison of Detection and Quantification Limits

The selection of an appropriate internal standard is crucial for correcting analytical variability and matrix effects. Deuterated phthalates, such as Dibutyl phthalate-d4 (DBP-d4) and Bis(2-ethylhexyl) phthalate-d4 (DEHP-d4), are commonly used. The following table summarizes typical LOD and LOQ values for a range of regulated phthalates obtained using GC-MS with various deuterated internal standards. These values can be considered representative of the performance achievable in a well-validated analytical method.

Phthalate (B1215562)	Abbreviation	Typical Limit of Detection (LOD) (µg/L)	Typical Limit of Quantification (LOQ) (µg/L)	Commonly Used Deuterated Internal Standard(s)
Dimethyl phthalate	DMP	0.03 - 0.1	0.1 - 0.3	DMP-d4
Diethyl phthalate	DEP	0.03 - 0.1	0.1 - 0.3	DEP-d4[1]
Diisobutyl phthalate	DIBP	0.05 - 0.2	0.15 - 0.6	DBP-d4
Dibutyl phthalate	DBP	0.05 - 0.2	0.15 - 0.6	DBP-d4[1]
Benzyl butyl phthalate	BBP	0.05 - 0.3	0.15 - 1.0	BBP-d4
Bis(2-ethylhexyl) phthalate	DEHP	0.1 - 0.5	0.3 - 1.5	DEHP-d4
Di-n-octyl phthalate	DNOP	0.1 - 0.5	0.3 - 1.5	DnOP-d4
Diisononyl phthalate	DINP	0.2 - 1.0	0.6 - 3.0	DnOP-d4
Diisodecyl phthalate	DIDP	0.2 - 1.0	0.6 - 3.0	DnOP-d4

Experimental Protocol for Phthalate Analysis using GC-MS

This section details a representative experimental protocol for the analysis of phthalates in a given matrix using GC-MS with a deuterated internal standard, such as Heptyl Nonyl Phthalate-d4.

1. Sample Preparation (Liquid-Liquid Extraction)

• Sample Collection: Collect 10 mL of the sample in a certified clean glass container.

• Spiking: Add a known amount of the Heptyl Nonyl Phthalate-d4 internal standard solution to the sample.

• Extraction:

  • Transfer the sample to a separatory funnel.

  • Add 30 mL of a suitable organic solvent (e.g., hexane (B92381) or dichloromethane).

  • Shake vigorously for 2 minutes and allow the layers to separate.

  • Collect the organic layer.

  • Repeat the extraction twice more with fresh solvent.

• Drying and Concentration:

  • Pass the combined organic extracts through anhydrous sodium sulfate (B86663) to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet: Splitless mode, 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp 1: 20 °C/min to 200 °C.

  • Ramp 2: 10 °C/min to 300 °C, hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

3. Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of Heptyl Nonyl Phthalate-d4.

• Analyze the standards using the same GC-MS method as the samples.

• Generate a calibration curve for each phthalate by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the phthalates in the samples by applying the response factors from the calibration curves to the measured peak area ratios.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the analytical workflow for phthalate quantification.

Caption: Experimental workflow for phthalate analysis.

Conclusion

The use of deuterated internal standards is indispensable for achieving accurate and reliable quantification of phthalates in various matrices. While specific performance data for Heptyl Nonyl Phthalate-d4 is not widely published, the provided experimental protocol and comparative LOD/LOQ data for other common deuterated standards offer a solid foundation for method development and validation. The choice of internal standard should be guided by structural similarity to the target analytes and its commercial availability as a certified reference material. Proper validation of the analytical method is paramount to ensure data quality and regulatory compliance.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Certified Reference Materials for Phthalate Analysis

For researchers, scientists, and drug development professionals, the accurate and precise quantification of phthalates is critical for ensuring product safety, regulatory compliance, and advancing research. Certified Reference Materials (CRMs) are the cornerstone of analytical quality control, providing a benchmark for method validation and ensuring the reliability of experimental data. This guide offers an objective comparison of commercially available CRMs for phthalate (B1215562) analysis, supported by experimental data and detailed analytical protocols.

Comparison of Commercially Available Certified Reference Materials

Several reputable organizations provide a range of CRMs for phthalate analysis, from neat standards and solutions to complex matrix materials. The choice of CRM will depend on the specific application, the sample matrix, and the regulatory requirements.

Table 1: Comparison of Certified Reference Materials for Phthalate Analysis

Supplier/Product Line	Product Name/Number	Matrix/Solvent	Certified Phthalates & Nominal Concentrations	Certification/Accreditation
NIST	Standard Reference Material® 2860	Polyvinyl Chloride (PVC)	Level I (Nominal 0.1%): DEHP (1514 µg/g), DNOP (1171 µg/g), and others. Level II (Nominal 2%) also available.[1][2]	NIST Certified Values
SPEX CertiPrep	CRM-PVC001	Polyvinyl Chloride (PVC)	8 Phthalates including: BBP, DEP, DBP, DEHP, DIBP, DMP, DNOP at 3,000 µg/g; DIDP, DINP at 30,000 µg/g.[3][4]	ISO/IEC 17025:2017, ISO 17034:2016[4]
SPEX CertiPrep	CRM-PE001	Polyethylene (PE)	8 Regulated Phthalates including DEHP, BBP, DBP, DOP, DEP, DMP at 3000 µg/g and DINP, DIDP at 30000 µg/g.[5]	ISO 17025, ISO Guide 34, ISO 9001[5]
CPAchem	Phthalates Standard Solution (e.g., F113281)	Iso-octane	7 components including DEHP, BBP, DBP, DEP, DMP, DNOP at 1000 µg/mL.[6]	ISO 17034, ISO/IEC 17025, ISO 9001[6]
LGC Standards	Phthalates in Polyvinyl Chloride (Distributor for NIST SRM 2860)	PVC	DEHP (1514 µg/g), DNOP (1171 µg/g), DBP (1074 µg/g), and others.[7]	Distributor for NIST SRMs
National Metrology Institute of Japan (NMIJ)	NMIJ CRM 8152-a	Polyvinyl Chloride (PVC) Resin	Certified mass fractions for five phthalates.[8]	NMIJ Certified

Performance of Analytical Methods Using Phthalate Standards

The following tables summarize the performance characteristics of common analytical methods for phthalate determination, utilizing certified standards for calibration and validation. This data provides an insight into the expected performance of these methods in a research or quality control setting.

Table 2: Performance Characteristics of GC-MS Methods for Phthalate Analysis

Phthalate(s)	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
6 Regulated Phthalates	> 0.994	-	-	83 - 107	< 4	[9]
DMP, DEP, DBP, BBP, DEHP, DINP, DIOP	-	3.46 - 10.10 µg/mL	-	76 - 100	0.6 - 19	[10]
19 Phthalates	Linear from 1 to 1,000 pg for most	-	-	-	-	[11]

Table 3: Performance Characteristics of HPLC-UV Methods for Phthalate Analysis

Phthalate(s)	Linearity (r²)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
DMP, DEP, DBP	≥0.999	< 0.64 µg/mL	94.8 - 99.6	≤ 6.2	[12]
DEHP, MEHP	> 0.999	-	> 95	< 5.0	[13]
DEHP	-	0.06 mg/L	-	-	[14]

Experimental Protocols

Detailed and robust experimental protocols are fundamental for achieving accurate and reproducible results. Below are representative methodologies for the analysis of phthalates in polymer matrices and liquid formulations.

Protocol 1: Analysis of Phthalates in Polyvinyl Chloride (PVC) using GC-MS

This protocol is based on the methodology for analyzing regulated phthalates in children's toys and childcare articles.[15]

1. Sample Preparation:

• Finely cut or grind the PVC sample to a particle size of no larger than 2 mm.
• Accurately weigh approximately 50 mg of the prepared sample into a glass vial.

2. Extraction:

• Add a known volume of tetrahydrofuran (B95107) (THF) to dissolve the sample. Vortex or sonicate to ensure complete dissolution.
• Add a precipitating solvent such as hexane (B92381) or acetonitrile (B52724) to precipitate the PVC polymer.
• Add an internal standard (e.g., benzyl (B1604629) benzoate) to the solution.
• Centrifuge the sample to pellet the precipitated polymer.
• Filter the supernatant through a 0.45 µm PTFE syringe filter into a GC vial.

3. GC-MS Instrumental Analysis:

• Gas Chromatograph: Agilent 8890 GC system or equivalent.[11]
• Column: Agilent J&W HP-5ms (or equivalent).[11]
• Injector: Splitless mode at 280-300 °C.
• Oven Temperature Program: Initial temperature of 100°C, hold for 1-2 minutes, then ramp to 280-320°C at a rate of 10-25°C/min, and hold for 5-10 minutes.
• Carrier Gas: Helium or Hydrogen.[11]
• Mass Spectrometer: Agilent 5977C MSD or equivalent.[11]
• Ionization Mode: Electron Ionization (EI).
• Acquisition Mode: Selected Ion Monitoring (SIM) for target phthalates and/or full scan mode for qualitative analysis.

4. Quantification:

• Generate a calibration curve by analyzing a series of calibration standards prepared from a certified reference material.
• Calculate the concentration of each phthalate in the sample by comparing its peak area to the calibration curve, normalized to the internal standard.

Protocol 2: Analysis of Phthalates in Liquid Formulations (e.g., Pharmaceuticals) using HPLC-UV

This protocol is a general representation for the analysis of phthalates in liquid samples.[12][16]

1. Sample Preparation:

• For aqueous samples, a liquid-liquid extraction may be necessary. Mix the sample with a suitable organic solvent (e.g., hexane or dichloromethane).
• Vortex or shake vigorously and allow the layers to separate.
• Collect the organic layer containing the phthalates.
• Evaporate the solvent to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase.
• Filter the reconstituted sample through a 0.45 µm filter into an HPLC vial.

2. HPLC-UV Instrumental Analysis:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.
• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[12][17]
• Mobile Phase: A gradient or isocratic elution using a mixture of methanol (B129727) and water, or acetonitrile and water.[12][16][17]
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25-30 °C.
• Detector: UV detector set at 230 nm.[12][16][17]

3. Quantification:

• Prepare a series of calibration standards from a certified reference material in the mobile phase.
• Construct a calibration curve by plotting the peak area versus the concentration of each phthalate.
• Determine the concentration of phthalates in the sample from the calibration curve.

Mandatory Visualizations

To further clarify the analytical process, the following diagrams illustrate the experimental workflow for phthalate analysis.

Caption: Experimental workflow for phthalate analysis from sample preparation to final report.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. labmix24.com [labmix24.com]
• 3. esslab.com [esslab.com]
• 4. zeptometrix.com [zeptometrix.com]
• 5. apexchemicals.co.th [apexchemicals.co.th]
• 6. Phthalates Standard Solution - 7 components (EPA ... [cpachem.com]
• 7. Phthalates in Polyvinyl Chloride | LGC Standards [lgcstandards.com]
• 8. tandfonline.com [tandfonline.com]
• 9. gcms.cz [gcms.cz]
• 10. scielo.br [scielo.br]
• 11. agilent.com [agilent.com]
• 12. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. Development and Validation of an HPLC-UV Method for the Determination Bis(2-ethylhexyl) Phthalate Ester in Alcoholic Beverages [mdpi.com]
• 15. Phthalates in toys and childcare products | Centexbel [centexbel.be]
• 16. opus.govst.edu [opus.govst.edu]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to Deuterated Phthalates for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Heptyl Nonyl Phthalate-d4 and other commonly used deuterated phthalates as internal standards in analytical testing. The selection of an appropriate internal standard is critical for achieving accurate and reliable quantification of phthalates in various matrices, including environmental samples, consumer products, and biological specimens. Deuterated standards are the preferred choice as they closely mimic the chemical behavior of their non-deuterated counterparts, compensating for variations in sample preparation and instrument response.

Overview of Deuterated Phthalates

Deuterated phthalates are stable isotope-labeled compounds where one or more hydrogen atoms are replaced by deuterium. This isotopic substitution results in a mass shift that allows them to be distinguished from the native analyte by mass spectrometry (MS), while maintaining nearly identical physicochemical properties such as polarity, volatility, and chromatographic retention time. This ensures that the internal standard experiences similar extraction efficiencies and matrix effects as the target analyte, leading to more accurate quantification.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Heptyl Nonyl Phthalate-d4 and other commonly used deuterated phthalates is presented below. These properties are crucial in determining the suitability of a standard for a specific analytical method (e.g., GC-MS or LC-MS/MS).

Deuterated Phthalate (B1215562)	CAS Number (Unlabeled)	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity
Heptyl Nonyl Phthalate-d4	19295-81-9	C₂₄H₃₄D₄O₄	394.58	Information not available
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	93951-87-2	C₂₄H₃₄D₄O₄	394.58	Typically >98%
Dibutyl phthalate-d4 (DBP-d4)	93952-11-5	C₁₆H₁₈D₄O₄	282.36	Typically >98%
Benzyl butyl phthalate-d4 (BBP-d4)	93951-88-3	C₁₉H₁₆D₄O₄	316.39	Typically >98%
Di-n-octyl phthalate-d4 (DNOP-d4)	93952-13-7	C₂₄H₃₄D₄O₄	394.58	Information not available
Diethyl phthalate-d4 (DEP-d4)	93952-12-6	C₁₂H₁₀D₄O₄	226.26	Typically >98%

Performance Comparison in Analytical Methods

The performance of a deuterated internal standard is evaluated based on several parameters, including recovery, matrix effect, and the linearity of the calibration curve. The following table summarizes typical performance data for commonly used deuterated phthalates based on various studies. It is important to note that these values can vary significantly depending on the sample matrix, extraction method, and analytical instrumentation.

Deuterated Phthalate	Analytical Method	Matrix	Typical Recovery (%)	Matrix Effect (%)	Linearity (R²)
DEHP-d4	LC-MS/MS	Plasma, Feces	87 - 105[1]	88 - 103[1]	>0.99[2]
DBP-d4	GC-MS	Indoor Air	>89[2]	Not specified	>0.995[2]
BBP-d4	GC-MS	Indoor Air	>89[2]	Not specified	>0.99[2]
DEP-d4	GC-MS	Indoor Air	>89[2]	Not specified	>0.99[2]

Experimental Protocols

Detailed methodologies are essential for reproducible and accurate analysis. Below are generalized experimental protocols for the analysis of phthalates using deuterated internal standards with GC-MS and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation (Solid Phase Extraction - SPE)

• Sample Homogenization: Homogenize solid samples (e.g., food, soil) as required. For liquid samples (e.g., water, urine), use a measured volume directly.

• Internal Standard Spiking: Spike the sample with a known amount of the deuterated phthalate internal standard solution (e.g., Heptyl Nonyl Phthalate-d4).

• Extraction: Perform solid-phase extraction using a suitable sorbent (e.g., C18).

  • Condition the SPE cartridge with an appropriate solvent (e.g., methanol (B129727) followed by water).

  • Load the sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the phthalates with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Concentration: Evaporate the eluate to a small volume under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A or equivalent.

• Column: A low-bleed capillary column suitable for phthalate analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Injector: Splitless mode at 280-300°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min.

  • Ramp 1: 15°C/min to 220°C.

  • Ramp 2: 5°C/min to 300°C, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target phthalates and their deuterated internal standards.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• Sample Preparation: Take a measured volume of a liquid sample (e.g., beverage, urine).

• Internal Standard Spiking: Add a known amount of the deuterated phthalate internal standard solution.

• Extraction:

  • Add a suitable extraction solvent (e.g., hexane/diethyl ether).

  • Vortex or shake vigorously for several minutes.

  • Centrifuge to separate the phases.

• Concentration: Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen.

• Reconstitution: Reconstitute the residue in a suitable mobile phase compatible solvent for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid or 5 mM ammonium (B1175870) acetate.

  • B: Methanol or acetonitrile (B52724) with 0.1% formic acid or 5 mM ammonium acetate.

• Gradient Elution: A suitable gradient program to separate the target phthalates.

• Flow Rate: 0.2-0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive ion mode, depending on the specific phthalates.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for each analyte and internal standard.

Mandatory Visualizations

To visually represent the processes and concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: A generalized experimental workflow for phthalate analysis using a deuterated internal standard.

Caption: A simplified metabolic pathway for long-chain phthalates in the human body.[3][4][5]

Conclusion

The use of deuterated internal standards is indispensable for the accurate and precise quantification of phthalates in complex matrices. While specific comparative performance data for Heptyl Nonyl Phthalate-d4 is limited, its structural characteristics suggest it is a suitable internal standard for the analysis of high molecular weight phthalates. The choice of the most appropriate deuterated standard will depend on the specific target analytes, the sample matrix, and the analytical technique employed. The provided experimental protocols and diagrams offer a foundational framework for researchers to develop and validate robust analytical methods for phthalate analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Performance of Heptyl Nonyl Phthalate-d4 in Diverse Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of Heptyl Nonyl Phthalate-d4 (HNP-d4) as an internal standard in the quantification of phthalates across various matrices. Due to the ubiquitous nature of phthalates and the analytical challenges they present, the use of a reliable internal standard is critical for accurate and precise measurements. This document synthesizes available data on the performance of deuterated phthalate (B1215562) standards, offering insights into the expected performance of HNP-d4 and comparing it with other commonly used internal standards.

Comparative Performance Data

Isotopically labeled internal standards like Heptyl Nonyl Phthalate-d4 are instrumental in correcting for variations in sample preparation, injection volume, and matrix-induced signal suppression or enhancement in mass spectrometry-based methods. While specific performance data for HNP-d4 is not extensively available in peer-reviewed literature, the data for structurally similar deuterated phthalates provide a strong indication of its expected performance.

The following tables summarize typical performance data for deuterated phthalate internal standards in common matrices. This data is compiled from various studies and represents the expected performance of modern analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: Expected Recovery of Deuterated Phthalate Internal Standards in Various Matrices

Matrix	Deuterated Internal Standard	Typical Recovery Range (%)	Analytical Method
Serum/Plasma	Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	85 - 115	LC-MS/MS
Dibutyl phthalate-d4 (DBP-d4)	90 - 110	GC-MS
Urine	DEHP-d4	80 - 120	LC-MS/MS
Mono(2-ethylhexyl) phthalate-d4 (MEHP-d4)	92 - 108	LC-MS/MS
Water	DBP-d4	70 - 130	GC-MS
Diethyl phthalate-d4 (DEP-d4)	88 - 105	GC-MS
Soil/Sediment	DBP-d4	70 - 120	GC-MS
Benzyl butyl phthalate-d4 (BBP-d4)	75 - 115	GC-MS

Table 2: Typical Limits of Detection (LOD) and Quantitation (LOQ) for Phthalate Analysis Using Deuterated Internal Standards

Matrix	Analyte	Deuterated Internal Standard	LOD	LOQ	Analytical Method
Serum	Mono-n-butyl phthalate (MnBP)	MnBP-d4	0.1 ng/mL	0.3 ng/mL	LC-MS/MS
Urine	MEHP	MEHP-d4	0.2 ng/mL	0.6 ng/mL	LC-MS/MS
Water	DEHP	DEHP-d4	0.01 µg/L	0.03 µg/L	GC-MS/MS
Soil	DBP	DBP-d4	1 µg/kg	3 µg/kg	GC-MS

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate quantification of phthalates. Below are generalized protocols for sample preparation and analysis where a deuterated internal standard like Heptyl Nonyl Phthalate-d4 would be employed.

Sample Preparation for Biological Matrices (Serum, Urine) using LC-MS/MS

• Sample Aliquoting: Transfer a precise volume of the biological fluid (e.g., 100 µL of serum or urine) into a clean polypropylene (B1209903) tube.

• Internal Standard Spiking: Add a known amount of Heptyl Nonyl Phthalate-d4 solution (in a solvent compatible with the extraction method) to each sample, vortex to mix.

• Enzymatic Deconjugation (for urine): For the analysis of phthalate metabolites, add β-glucuronidase to the urine samples and incubate to deconjugate the glucuronidated metabolites.

• Protein Precipitation (for serum): Add a protein precipitation solvent, such as cold acetonitrile (B52724) (typically in a 3:1 ratio of solvent to sample). Vortex vigorously.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins or other solid debris.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube for analysis or further cleanup.

• Evaporation and Reconstitution: The supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of a suitable solvent (e.g., mobile phase) for injection into the LC-MS/MS system.

Sample Preparation for Environmental Matrices (Water, Soil) using GC-MS

• Sample Collection and Spiking: Collect a representative sample of water or soil. For soil samples, air-dry and sieve to ensure homogeneity. Spike the sample with a known amount of Heptyl Nonyl Phthalate-d4.

• Extraction:

  • Water: Perform liquid-liquid extraction using a suitable organic solvent like dichloromethane (B109758) or a solid-phase extraction (SPE) with a cartridge appropriate for phthalates.

  • Soil: Perform pressurized liquid extraction (PLE) or ultrasonic extraction with a solvent mixture such as hexane/acetone.

• Cleanup: The extract may require cleanup to remove interfering co-extractives. This can be achieved using techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE).

• Concentration: Concentrate the cleaned extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Analysis: Inject an aliquot of the concentrated extract into the GC-MS system.

Visualizations

Experimental Workflow for Phthalate Analysis

Linearity of Response for Heptyl Nonyl Phthalate-d4: A Comparative Guide

The use of deuterated internal standards is a well-established practice in mass spectrometry-based quantification to correct for variations in sample preparation and instrument response. The linearity of the internal standard's response over the analytical range is a critical parameter to ensure consistent and accurate correction.

Comparative Linearity Data of Deuterated Phthalate (B1215562) Internal Standards

The following table summarizes the linearity performance of several deuterated phthalate internal standards commonly employed in the analysis of phthalates by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These standards are structurally similar to Heptyl Nonyl Phthalate-d4 and their performance can be considered indicative of the expected linearity.

Internal Standard	Analytical Method	Linearity Range	Correlation Coefficient (R²)
Di-n-butyl phthalate-d4 (DBP-d4)	GC-MS	0.2 - 10.0 µg/mL	> 0.9953
Di-n-butyl phthalate-d4 (DBP-d4)	GC-MS	1 - 100 ng/mL	~1
Benzyl butyl phthalate-d4 (BBP-d4)	GC-MS	0.2 - 10.0 µg/mL	0.9900 - 0.9993
Bis(2-ethylhexyl) phthalate-d4 (DEHP-d4)	GC-MS	0.2 - 10.0 µg/mL	0.9891 - 0.9992
Diethyl phthalate-d4 (DEP-d4)	GC-MS	Not Specified	> 0.98
Di-n-butyl phthalate (DBP)	GC-MS/MS	0.05 - 1 mg/L	0.998[1]
Benzyl butyl phthalate (BBP)	GC-MS/MS	0.05 - 1 mg/L	0.998[1]
Bis(2-ethylhexyl) phthalate (DEHP)	GC-MS/MS	0.05 - 1 mg/L	0.998[1]
Di-n-octyl phthalate (DNOP)	GC-MS/MS	0.05 - 1 mg/L	Not Specified
Dibutyl phthalate (DBP)	GC-MS	0 - 7.5 mg/L	> 0.99[2]

Note: The data presented is a synthesis from multiple sources and specific experimental conditions may vary.

Experimental Protocol for Linearity Assessment

This section outlines a general procedure for determining the linearity of response for a deuterated internal standard, such as Heptyl Nonyl Phthalate-d4, in phthalate analysis.

Objective: To assess the linear relationship between the instrument response and the concentration of the internal standard over a defined range.

Materials:

• Heptyl Nonyl Phthalate-d4 standard solution of known purity.

• High-purity solvent (e.g., hexane, methanol, or as required by the analytical method).

• Calibrated volumetric flasks and pipettes.

• GC-MS or LC-MS/MS system.

Procedure:

• Preparation of Stock Solution: Prepare a primary stock solution of Heptyl Nonyl Phthalate-d4 in a suitable solvent at a high concentration (e.g., 1000 µg/mL).

• Preparation of Calibration Standards: Perform serial dilutions of the stock solution to prepare a series of at least five calibration standards at different concentration levels. The concentration range should encompass the expected working concentration of the internal standard in the analytical method.

• Instrumental Analysis:

  • Set up the GC-MS or LC-MS/MS instrument with the appropriate method parameters (e.g., column, temperature program, mobile phase, mass spectrometric conditions).

  • Inject each calibration standard into the instrument in triplicate.

  • Acquire the data, monitoring the characteristic ions of Heptyl Nonyl Phthalate-d4.

• Data Analysis:

  • For each calibration standard, determine the average peak area of the internal standard.

  • Plot the average peak area against the corresponding concentration.

  • Perform a linear regression analysis on the data points.

  • Determine the correlation coefficient (R²), y-intercept, and slope of the calibration curve.

Acceptance Criteria: A linear relationship is generally considered acceptable if the correlation coefficient (R²) is ≥ 0.99. The y-intercept should be close to zero.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in assessing the linearity of an internal standard.

Caption: Experimental workflow for linearity assessment.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]

Robustness of Analytical Methods Utilizing Heptyl Nonyl Phthalate-d4: A Comparative Guide

For researchers, scientists, and professionals in drug development, the selection of an appropriate internal standard is paramount for developing robust and reliable analytical methods. This guide provides a comparative overview of the performance of analytical methods for phthalate (B1215562) analysis, with a focus on the use of deuterated internal standards, including analogs of Heptyl Nonyl Phthalate-d4.

Due to the ubiquitous nature of phthalates and the inherent risk of sample contamination, isotope dilution mass spectrometry is the gold standard for accurate quantification. The use of deuterated internal standards, such as Heptyl Nonyl Phthalate-d4, is critical for correcting variations in extraction efficiency, matrix effects, and instrument response. While specific robustness data for Heptyl Nonyl Phthalate-d4 is limited in publicly available literature, this guide synthesizes performance data from methods employing closely related deuterated high-molecular-weight phthalate analogs, such as Di-n-nonyl Phthalate-d4, and compares it with commonly used deuterated standards like Dibutyl Phthalate-d4 (DBP-d4) and Di(2-ethylhexyl) Phthalate-d4 (DEHP-d4).

Comparative Performance Data

The following tables summarize typical performance characteristics of analytical methods for phthalate quantification using various deuterated internal standards. The data is compiled from studies employing Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: Performance Characteristics of a GC-MS Method with Di-n-nonyl Phthalate-d4 as an Internal Standard

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Di-n-butyl Phthalate (DBP)	50	250
Di-isobutyl Phthalate (DIBP)	50	250
Benzyl Butyl Phthalate (BBP)	50	250
Di(2-ethylhexyl) Phthalate (DEHP)	200	1000
Di-n-octyl Phthalate (DNOP)	150	750
Di-isononyl Phthalate (DINP)	250	1250
Di-isodecyl Phthalate (DIDP)	250	1250

Data synthesized from a method developed for the analysis of 27 phthalates and 3 alternative plasticizers.[1]

Table 2: General Performance Characteristics of Phthalate Analysis Methods Using Other Deuterated Internal Standards (e.g., DBP-d4, DEHP-d4)

Parameter	Typical Performance Range	Notes
Linearity (R²)	> 0.995	Calibration curves are typically linear over a wide concentration range.[2]
Precision (RSD)	< 15%	Relative Standard Deviation for replicate analyses of spiked samples.[3]
Accuracy (Recovery)	70-120%	Recovery rates for spiked samples in various matrices.[2][3]
Limit of Detection (LOD)	0.01 - 10 ng/mL	Dependent on the specific phthalate, matrix, and instrumentation.
Limit of Quantification (LOQ)	0.05 - 30 ng/mL	Dependent on the specific phthalate, matrix, and instrumentation.

Experimental Protocols

The following are generalized experimental protocols for the analysis of phthalates in different matrices using a deuterated internal standard like Heptyl Nonyl Phthalate-d4.

Protocol 1: GC-MS Analysis of Phthalates in Plastic Materials

This protocol is based on the standard operating procedure for determining phthalates in consumer products.[4]

1. Sample Preparation:

• Cut or grind a representative portion of the plastic sample into small pieces (less than 2 mm).

• Accurately weigh approximately 50 mg of the sample into a glass vial.

• Add a known amount of Heptyl Nonyl Phthalate-d4 internal standard solution.

• Add 10 mL of tetrahydrofuran (B95107) (THF) to dissolve the sample. Shake or vortex until completely dissolved.

• Precipitate the polymer by adding 20 mL of a non-solvent like hexane (B92381) or acetonitrile (B52724).

• Filter the solution through a 0.45 µm PTFE filter to remove the precipitated polymer.

• Dilute an aliquot of the filtrate with cyclohexane (B81311) for GC-MS analysis.

2. GC-MS Conditions:

• GC System: Agilent 8890 GC or equivalent.

• Column: J&W DB-5MS (30m x 250µm x 0.25µm) or equivalent.[1]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet: Pulsed splitless mode at 290°C.

• Oven Program: Initial temperature of 60°C, hold for 1 min, ramp to 320°C at 15°C/min, hold for 5 min.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for each phthalate and the internal standard.

Protocol 2: LC-MS/MS Analysis of Phthalate Metabolites in Urine

This protocol is adapted from methods for biomonitoring of phthalate exposure.

1. Sample Preparation:

• To 100 µL of urine sample, add a known amount of Heptyl Nonyl Phthalate-d4 (or a suitable deuterated phthalate monoester).

• Add 50 µL of β-glucuronidase solution in an ammonium (B1175870) acetate (B1210297) buffer (pH 6.5) to deconjugate the metabolites.

• Incubate the mixture at 37°C for 90 minutes.

• Stop the reaction by adding 200 µL of acetonitrile to precipitate proteins.

• Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes.

• Transfer the supernatant for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the target analytes.

• Flow Rate: 0.3 mL/min.

• MS/MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each analyte and the internal standard.

Mandatory Visualizations

The following diagrams illustrate the typical experimental workflow and the principle of isotope dilution for robust quantification.

Caption: A generalized experimental workflow for phthalate analysis using a deuterated internal standard.

Caption: The logical principle of quantification using the isotope dilution method.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. cpsc.gov [cpsc.gov]

A Comparative Guide to Measurement Uncertainty in Phthalate Analysis: GC-MS vs. HPLC

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates is critical for safety, quality control, and regulatory compliance. The choice of analytical methodology significantly impacts the reliability of these measurements, with Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) being the two primary techniques employed. This guide provides an objective comparison of these methods, focusing on measurement uncertainty and supported by experimental data from various studies.

The ubiquitous nature of phthalates as plasticizers presents a significant analytical challenge due to the high risk of sample contamination. Therefore, robust analytical methods with well-characterized measurement uncertainty are paramount for generating reliable data.

Comparison of Analytical Performance

The performance of an analytical method is a key determinant of its suitability for a specific application. The following tables summarize the performance characteristics of GC-MS and HPLC for the analysis of various phthalates as reported in the scientific literature.

Table 1: Performance Characteristics of GC-MS Methods for Phthalate (B1215562) Analysis

Analyte(s)	Matrix	Linearity (R²)	Limit of Quantification (LOQ)	Precision (RSD%)	Recovery (%)	Expanded Uncertainty (%)	Citation(s)
7 Phthalates	Toys	-	9.1–41.8 mg/kg	< 10	91.0–112.3	16.6–23.2	[1][2][3][4]
Diallyl Phthalate	Jellies	-	-	-	-	5.4 (at 0.9412 mg/kg)	[5]
14 Phthalates	Wheat	-	0.13–5.0 µg/kg	0.6–9.0 (intra-day), 1.0–8.6 (inter-day)	84.8–120.3	21–43	[6]
6 Phthalates	Bottled Water	0.9920 ± 0.0063	< 0.1 µg/L	4.55 ± 1.22	> 90	-	[7]
6 Phthalates	Food Packaging	≥ 0.995	0.10–0.24 µg/L	< 13 (inter-day)	90.2–111	-	[8]
11 Plasticizers	Gloves	-	-	< 15	85–115	-	[9]

Table 2: Performance Characteristics of HPLC Methods for Phthalate Analysis

Analyte(s)	Matrix	Linearity (R²)	Limit of Quantification (LOQ)	Precision (RSD%)	Recovery (%)	Expanded Uncertainty (%)	Citation(s)
6 Phthalates	Bottled Water	0.9985 ± 0.0012	0.20 ± 0.15 µg/L	-	-	-	[7]
Di(2-ethylhexyl) phthalate (DEHP)	Not Specified	-	60 µg/L	< 5.0	Not Reported	-	[10]
11 Plasticizers	Gloves	-	-	< 15	85–115	-	[9]

Understanding Measurement Uncertainty

Measurement uncertainty provides a quantitative indication of the quality of a measurement result, characterizing the dispersion of the values that could reasonably be attributed to the measurand. The main sources of uncertainty in phthalate analysis include sample preparation, the purity of standard materials, volumetric measurements, instrument calibration, and matrix effects.

An interlaboratory study on phthalate biomarkers in human urine highlighted the variability in results, with an average interlaboratory reproducibility of 24% for single-isomer phthalates and 43% for the more challenging mixed-isomer phthalates.[11] This underscores the importance of a thorough evaluation of measurement uncertainty.

Visualizing the Workflow and Uncertainty Sources

A generalized workflow for phthalate analysis.

Key contributors to measurement uncertainty in phthalate analysis.

Experimental Protocols

Detailed experimental protocols are crucial for reproducing analytical results and understanding the context of the presented data. Below are generalized methodologies for phthalate analysis using GC-MS and HPLC.

Generalized GC-MS Protocol for Phthalate Analysis in Toys

This protocol is based on the methodology described for the analysis of phthalates in toy materials.[1]

• Sample Preparation:

  • Cut the toy sample into small pieces (less than 5 mm in diameter).

  • Weigh 0.1 g of the sample into a scintillation vial.

  • Add 25 mL of dichloromethane (B109758) per 1 g of sample.

  • Perform ultrasonication in a water bath at 60°C for 60 minutes.

  • After cooling, filter the supernatant through a 0.45 µm filter membrane.

• Standard Preparation:

  • Prepare a stock standard solution of 200 mg/L for each of the seven phthalates in dichloromethane.

  • Prepare working standard solutions with concentrations of 0.4, 1.0, 5.0, and 10 mg/L by serial dilution of the stock solution with dichloromethane.

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 7890A GC System or equivalent.

  • Mass Spectrometer: Agilent 5975C GC/MSD or equivalent.

  • Injection Volume: 1 µL.

  • Injector Temperature: 250-280°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at 60°C (hold for 1 min), ramp to 280°C at 20°C/min (hold for 5 min).

  • MS Detection: Operated in Selected Ion Monitoring (SIM) mode.

Generalized HPLC-UV Protocol for Phthalate Analysis in Bottled Water

This protocol is a generalized representation based on methods for analyzing phthalates in aqueous matrices.[7][12]

• Sample Preparation (Liquid-Liquid Extraction):

  • Take a 500 mL water sample.

  • Adjust the pH if necessary.

  • Extract the sample with a suitable organic solvent (e.g., dichloromethane or a mixture of petroleum ether and methylene (B1212753) chloride) in a separatory funnel.

  • Collect the organic layer and dry it over anhydrous sodium sulfate.

  • Evaporate the solvent to a small volume and reconstitute in the mobile phase.

• Standard Preparation:

  • Prepare a stock standard solution of a mixture of phthalates (e.g., 10 mg/L each) in methanol.

  • Prepare a set of calibration standards (e.g., 0.5–10 mg/L) by diluting the working standard solution with phthalate-free water and adding an internal standard.

• HPLC-UV Analysis:

  • HPLC System: A system equipped with a UV detector.

  • Column: C8 or C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1 mL/min.

  • Injection Volume: 50 µL.

  • UV Detection: Wavelength set at 235 nm.

Conclusion

Both GC-MS and HPLC are powerful techniques for the quantification of phthalates. GC-MS generally offers high sensitivity and specificity, especially when operated in SIM mode, making it a widely used method.[10] HPLC provides a valuable orthogonal technique, particularly for less volatile or thermally labile compounds, and can be advantageous for certain sample matrices where derivatization is not desirable.[10]

The selection of the most appropriate method depends on the specific analytical requirements, including the target phthalates, the sample matrix, the required limits of detection, and the available instrumentation. Regardless of the chosen technique, a thorough validation of the method and a comprehensive evaluation of the measurement uncertainty are essential for ensuring the reliability and comparability of the analytical results. The data presented in this guide, drawn from various studies, demonstrates the expected performance of these methods and highlights the importance of considering measurement uncertainty in the interpretation of phthalate analysis data.

References

• 1. Quantitative composite testing model based on measurement uncertainty and its application for the detection of phthalate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Quantitative composite testing model based on measurement uncertainty and its application for the detection of phthalate esters [frontiersin.org]
• 3. Quantitative composite testing model based on measurement uncertainty and its application for the detection of phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Uncertainty evaluation in determination of diallyl phthalate in jellies by gas chromatography-mass spectrometry(GC-MS) [sjpm.org.cn]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Analysis of Phthalates and Alternative Plasticizers in Gloves by Gas Chromatography–Mass Spectrometry and Liquid Chromatography–UV Detection: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. academic.oup.com [academic.oup.com]

A Comparative Guide to Phthalate Extraction Methodologies

An objective comparison of common extraction techniques for phthalate (B1215562) analysis, supported by experimental data, to guide researchers in selecting the optimal method for their specific sample matrix and analytical goals. Phthalates, a class of synthetic chemicals used as plasticizers, are ubiquitous environmental contaminants, necessitating robust and efficient extraction methods for their accurate quantification in various matrices, from consumer products to biological and environmental samples.[1] The choice of extraction technique is critical and depends on factors such as the sample matrix, target phthalates, and available instrumentation.[2]

The most prevalent methods for isolating phthalates include Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and the more modern QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach.[2][3] Each method presents distinct advantages and limitations in terms of solvent consumption, labor intensity, and efficiency.[2]

Quantitative Performance Comparison

The following table summarizes the performance of various phthalate extraction methods across different sample matrices, focusing on key analytical metrics such as recovery rates, precision (expressed as Relative Standard Deviation, RSD), and detection limits.

Extraction Method	Matrix	Phthalate Analyte(s)	Recovery (%)	RSD (%)	LOD	LOQ	Cite
Solid-Phase Extraction (SPE)	Drinking Water	DMP, DEP, DBP, DEHP	98.2 - 110.0	-	-	0.025 - 0.05 mg/L	[4]
SPE (Automated)	Drinking Water	DBP, BBP, DEHP, DNOP, DINP, DIDP	86 - 102	1.8 - 4.5	-	-	[5]
Magnetic SPE (MSPE)	Environmental Water	BBP, DnBP, DEHP, DnOP	93 - 103.4	0.8 - 8.3	7.5 - 29 µg/L	-	[6]
Liquid-Liquid Extraction (LLE)	Non-alcoholic Beverages	10 Phthalates	91.5 - 118.1	2.7 - 9.1 (Repeatability)	0.5 - 1.0 ng/L	1.5 - 3.0 ng/L	[7]
QuEChERS	Mussel Samples	6 Phthalates	79 - 108	4.9 - 12.1	-	0.53 - 38.0 µg/kg	[8]
QuEChERS	Breast Milk	20 Phthalates	83.3 - 123.3	0.2 - 7.6	0.004 - 1.3 µg/kg	-	[9]
QuEChERS	Seafood	6 Phthalates & 6 Metabolites	Up to 79	-	1 - 25 ng/g (dw)	-	[10]

Experimental Protocols

Detailed methodologies for the primary extraction techniques are provided below. These protocols are representative examples and may require optimization based on the specific sample matrix and target analytes.

Solid-Phase Extraction (SPE) for Drinking Water

This method is highly effective for preconcentrating phthalates from aqueous samples and offers advantages like high recovery, reduced solvent consumption, and ease of operation.[4]

Methodology:

• Column Conditioning: A Florisil SPE column (e.g., 6 mL, 1 g) is conditioned sequentially with 5.0 mL of methanol (B129727) followed by 5.0 mL of deionized water under vacuum.[4]

• Sample Loading: A 100 mL water sample, spiked with a standard solution of phthalate esters if for recovery studies, is passed through the conditioned column at a flow rate of approximately 1.0 mL/min.[4]

• Elution: The retained phthalates are eluted from the column using a suitable organic solvent. For a Florisil column, 5 mL of ethyl acetate (B1210297) has been shown to provide good recoveries.[4]

• Analysis: The eluate is collected and may be concentrated further before analysis by Gas Chromatography (GC) coupled with a suitable detector, such as a Mass Spectrometer (MS) or an Electron Capture Detector (ECD).[4][5]

Liquid-Liquid Extraction (LLE) for Beverages

LLE is a traditional and widely used method that partitions analytes between the aqueous sample and an immiscible organic solvent.[2][11]

Methodology:

• Sample Preparation: A 5.0 mL beverage sample is placed in a clean glass centrifuge tube. An internal standard is added.[7]

• Extraction: 1.5 mL of methanol is added and the mixture is vortexed. Subsequently, 15 mL of n-hexane is added, and the mixture is shaken vigorously for approximately 7 minutes to facilitate the transfer of phthalates into the organic phase.[7]

• Phase Separation: The mixture is allowed to stand for 5 minutes to allow for phase separation. An emulsion may form, which can be broken by adding a small amount of a salt solution (e.g., 0.5 mL of 10% NaCl).[7]

• Collection and Concentration: The organic (n-hexane) layer is carefully transferred to a clean tube. The solvent is then evaporated under a gentle stream of nitrogen or using a rotary evaporator to concentrate the extract.[7]

• Analysis: The concentrated extract is reconstituted in a suitable solvent for GC-MS analysis.[7]

QuEChERS for Solid Samples (e.g., Seafood, Mussels)

The QuEChERS method is known for its simplicity, speed, and minimal solvent usage, making it suitable for complex matrices like food.[8][10]

Methodology:

• Sample Hydration & Extraction: To 0.1 g of a lyophilized (freeze-dried) sample in a centrifuge tube, add 1.5 mL of ultrapure water. Following this, add 1.5 mL of acetonitrile (B52724) (extraction solvent).[8]

• Salting Out: Add 0.3 g of a commercial QuEChERS extraction salt packet (typically containing magnesium sulfate, sodium chloride, and citrates). Vortex immediately and vigorously.[8]

• Centrifugation: Centrifuge the mixture to separate the acetonitrile layer (containing the extracted phthalates) from the solid and aqueous layers.

• Dispersive SPE (d-SPE) Cleanup: Transfer the acetonitrile extract to a d-SPE tube containing a cleanup sorbent. For phthalate analysis in fatty matrices, sorbents like C18 or Florisil are used to remove lipids and other interferences.[8][10] Vortex and centrifuge again.

• Final Preparation: The final, cleaned extract is collected, may be evaporated, and is then reconstituted in a solvent compatible with the analytical instrument (e.g., hexane (B92381) for GC-MS).[8]

Visualized Workflow

The following diagrams illustrate the logical flow of a typical phthalate analysis project and the specific steps involved in the QuEChERS extraction method.

Caption: General workflow for phthalate analysis from sample to result.

Caption: Step-by-step workflow for the micro-QuEChERS extraction method.

References

• 1. A critical review on extraction and analytical methods of phthalates in water and beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. gcms.cz [gcms.cz]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of micro-QuEChERS extraction coupled with gas chromatography-mass spectrometry for the fast determination of phthalic acid esters in mussel samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Simple method for determining phthalate diesters and their metabolites in seafood species using QuEChERS extraction and liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A liquid–liquid extraction technique for phthalate esters with water-soluble organic solvents by adding inorganic salts - ProQuest [proquest.com]

A Researcher's Guide: External vs. Internal Standard Calibration for Phthalate Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates is critical due to their prevalence and potential health risks. The choice between external and internal standard calibration methods can significantly impact the reliability of these measurements. This guide provides an objective comparison of these two techniques, supported by experimental data and detailed protocols, to aid in selecting the most appropriate method for your analytical needs.

At a Glance: External vs. Internal Standard Calibration

Feature	External Standard Calibration	Internal Standard Calibration
Principle	Analyte concentration is determined by comparing its response to a calibration curve generated from standards of known concentrations.[1]	A known amount of a non-interfering compound (internal standard) is added to all samples, blanks, and calibration standards.[2] The ratio of the analyte response to the internal standard response is used for quantification.
Advantages	Simple to perform and suitable for a large number of samples, especially with simple matrices.[1][3]	More accurate and precise, as it corrects for errors in sample preparation, injection volume variations, and instrument drift.[2][3][4][5]
Disadvantages	Susceptible to errors from sample matrix effects, variations in injection volume, and instrument instability.[2][4]	More complex procedure requiring the identification and availability of a suitable internal standard.[3]
Best Suited For	Routine analysis of a large number of samples with a simple and consistent matrix.	Complex matrices, trace-level quantification, and methods with multiple sample preparation steps where analyte loss is a concern.[5][6]

Performance Comparison: A Data-Driven Look

The choice of calibration method directly influences key performance parameters of an analytical method. The following table summarizes typical performance data for phthalate (B1215562) analysis using both external and internal standard calibration, primarily with Gas Chromatography-Mass Spectrometry (GC-MS).

Performance Metric	External Standard	Internal Standard (Deuterated)	Data Source / Notes
Linearity (R²)	≥ 0.9953[7]	> 0.999[8]	Both methods can achieve excellent linearity over a defined concentration range.
Precision (%RSD)	Can be higher due to uncorrected variations.	< 3%[8]	Internal standards significantly improve precision by compensating for variations.[4]
Accuracy (Recovery)	Can be variable depending on matrix complexity and sample preparation.	66-118%[9]	Internal standards help to correct for analyte loss during extraction and other sample preparation steps, leading to more accurate results.[6]
Limit of Detection (LOD)	Dependent on instrument sensitivity and matrix interference.	Generally lower due to reduced noise and improved signal-to-noise ratio.	The use of an internal standard can help to distinguish the analyte signal from background noise more effectively.

Experimental Workflows

To visualize the practical differences between the two methods, the following diagrams illustrate the typical experimental workflows.

External Standard Calibration Workflow

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. scielo.br [scielo.br]
• 3. Why Choose Internal Standard Over External Standard in Chromatographic Quantification? - Knowledge [aijirenvial.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Isotope Dilution vs. Internal Standard Method for Phthalate Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals seeking the highest accuracy and reliability in phthalate (B1215562) analysis, understanding the nuances between the isotope dilution method and the conventional internal standard method is crucial. This guide provides an objective comparison of their performance, supported by experimental data, to aid in selecting the most appropriate analytical strategy.

The quantitation of phthalates, a class of ubiquitous environmental contaminants and potential endocrine disruptors, presents significant analytical challenges due to their presence in various complex matrices and the potential for sample loss during preparation. Both the isotope dilution (ID) and internal standard (IS) methods are employed to enhance the accuracy and precision of these measurements. However, the isotope dilution method, a specialized form of the internal standard technique, is widely regarded as the gold standard for its superior ability to correct for analytical variability.

Principle of the Methods

The internal standard method involves adding a known amount of a non-native compound, the internal standard, to the sample before analysis. This standard should be chemically similar to the analyte of interest but chromatographically separable. By comparing the response of the analyte to the response of the internal standard, variations introduced during sample preparation and injection can be compensated for. A common internal standard used in phthalate analysis is benzyl (B1604629) benzoate.

The isotope dilution method is a more advanced approach where the internal standard is an isotopically labeled analogue of the target analyte (e.g., deuterated phthalates).[1] These labeled compounds have nearly identical chemical and physical properties to their native counterparts, meaning they behave identically during extraction, cleanup, and analysis.[1][2] This co-elution and co-detection allow for a more accurate correction of matrix effects, extraction losses, and instrument response variations, leading to highly reliable results.[1][2]

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of phthalates using both isotope dilution and conventional internal standard methods, as reported in various studies. It is important to note that a direct head-to-head comparison under identical conditions is not always available in the literature; therefore, this table presents representative data to highlight the general performance of each method.

Performance Metric	Isotope Dilution Method (using labeled phthalates)	Internal Standard Method (using other compounds, e.g., Benzyl Benzoate)
Accuracy (Recovery)	Typically 90-110%[3]	Can be more variable, often in the range of 70-120%, and highly matrix-dependent
Precision (%RSD)	Generally ≤ 15%[4][5]	Can be higher, often >15%, especially in complex matrices
Limit of Detection (LOD)	Low ng/L to µg/L range[3]	Similar to isotope dilution, but can be higher due to greater variability
Matrix Effect Compensation	Excellent	Moderate to Good
Correction for Extraction Loss	Excellent	Good

Experimental Protocols

Detailed methodologies for the analysis of phthalates using both methods are outlined below. These are generalized protocols and may require optimization based on the specific matrix and target analytes.

Isotope Dilution Method using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a representative example for the analysis of phthalates in a liquid sample such as a beverage or spirit.

1. Sample Preparation:

• To a known volume of the sample (e.g., 10 mL), add a precise amount of the isotopically labeled phthalate internal standard solution.
• Perform a liquid-liquid extraction using a suitable organic solvent (e.g., n-hexane).
• The organic layer is then separated, concentrated under a gentle stream of nitrogen, and reconstituted in a known volume of solvent for GC-MS analysis.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:
• Column: A suitable capillary column for phthalate analysis (e.g., DB-5ms).
• Injector Temperature: 280°C.
• Oven Temperature Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 10 minutes.
• Carrier Gas: Helium at a constant flow rate.
• Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Ionization (EI).
• Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for both the native and labeled phthalates.

3. Quantification:

• A calibration curve is generated by plotting the ratio of the peak area of the native phthalate to the peak area of its corresponding labeled internal standard against the concentration of the native phthalate.
• The concentration of the phthalate in the sample is then calculated using this calibration curve.

Internal Standard Method using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a representative example for the analysis of phthalates using a non-isotopic internal standard.

1. Sample Preparation:

• To a known volume of the sample, add a precise amount of the internal standard solution (e.g., benzyl benzoate).
• Proceed with the same liquid-liquid extraction and concentration steps as described in the isotope dilution method.

2. GC-MS Analysis:

• The GC-MS conditions are generally the same as for the isotope dilution method. The SIM table will include the characteristic ions for the target phthalates and the chosen internal standard.

3. Quantification:

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the analyte concentration.
• The concentration of the analyte in the sample is determined from this curve.

Visualizing the Workflow

The following diagrams illustrate the logical workflow of both the Isotope Dilution and Internal Standard methods for phthalate analysis.

References

• 1. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Proficiency Testing for Phthalate Analysis

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of analytical data is paramount. This is especially critical in the analysis of phthalates, a class of compounds widely used as plasticizers that are under increasing scrutiny due to their potential health effects. Proficiency testing (PT) schemes, also known as interlaboratory comparison studies, are an essential tool for laboratories to evaluate and demonstrate the quality of their analytical measurements. This guide provides a comparative overview of available PT schemes for phthalate (B1215562) analysis, details common experimental protocols, and visualizes key workflows.

Comparison of Proficiency Testing Schemes

Choosing the right proficiency testing scheme is crucial for a laboratory's quality assurance program. The following tables provide a comparison of several providers offering PT for phthalate analysis in various matrices.

Table 1: Proficiency Testing Schemes for Phthalates in Environmental and Consumer Products

Provider	Scheme Name/ID	Matrix	Target Analytes	Frequency	Concentration Range	Notes
LGC Standards	TOYTEST	Toys / Polymers	Phthalates (specific list not detailed in public information)	4 distributions per year (Jan-Dec)	Not specified	UKAS accredited scheme for toy safety, including physical and chemical tests.
Fapas	FWPT1-EWW1	Wastewater	Bis (2-ethylhexyl) phthalate, Butyl Benzyl (B1604629) Phthalate, Di-n-butyl phthalate, Diethyl phthalate, Dimethyl phthalate, Di-n-octyl phthalate	Next round: June 16, 2026	Not specified	Test material is a spiking concentrate in methanol (B129727) for dilution.
Supelco	PE1412-2ML	Water Supply / Drinking Water	Butyl benzyl phthalate, di-n-butyl phthalate, bis(2-ethylhexyl) phthalate (DEHP), and di-n-octyl phthalate	Not specified	40 - 200 ng/L	Produced in accordance with ISO/IEC 17043:2010.
Berkeley Analytical	-	Plastics	Regulated phthalate esters	Annual participation	Not specified	ISO/IEC 17025 Accredited for CPSC-CH-C1001-09.4 and EPA Method 8270E.[1]

Table 2: Proficiency Testing for Phthalate Metabolites in Biological Matrices

Provider/Scheme	Matrix	Target Analytes	Frequency	Concentration Range	Notes
HBM4EU	Human Urine	15 phthalate urinary biomarkers and 2 DINCH urinary biomarkers	4 rounds over 18 months (June 2018–December 2019)	0.2–138 ng/mL[2][3][4]	A quality assurance/quality control program to improve comparability of biomarker analysis.[2]
G-EQUAS	Not specified	Four phthalate biomarkers	Not specified	Not specified	Mentioned as an existing external quality assessment scheme.[2]

Experimental Protocols

Accurate phthalate analysis relies on robust and well-documented experimental protocols. The most common analytical techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5] Below is a detailed, generalized protocol for the analysis of phthalates in a polymer matrix using GC-MS.

Protocol: Determination of Phthalates in Polymers by GC-MS

This protocol outlines the key steps for the extraction and quantification of phthalates from a solid polymer sample.

1. Sample Preparation:

• Grinding: The polymer sample is cryogenically ground to a fine powder to increase the surface area for efficient extraction.

• Weighing: An accurate amount of the powdered sample (typically 0.5-1.0 g) is weighed into an extraction thimble.

• Internal Standard Spiking: A known amount of an appropriate internal standard (e.g., a deuterated phthalate) is added to the sample. This is crucial for accurate quantification as it compensates for any loss during sample preparation and analysis.

2. Extraction:

• Soxhlet Extraction: The thimble containing the sample is placed in a Soxhlet extractor.

• Solvent: A suitable organic solvent, such as hexane (B92381) or a mixture of hexane and acetone, is used for extraction.

• Extraction Time: The extraction is typically run for several hours (e.g., 6-8 hours) to ensure complete transfer of the phthalates from the polymer matrix to the solvent.

3. Extract Clean-up and Concentration:

• Concentration: The solvent extract is concentrated using a rotary evaporator or a gentle stream of nitrogen to a small volume (e.g., 1-2 mL).

• Clean-up (optional): Depending on the complexity of the matrix, a clean-up step using solid-phase extraction (SPE) may be necessary to remove interfering compounds.

4. GC-MS Analysis:

• Injection: A small volume (typically 1 µL) of the concentrated extract is injected into the GC-MS system.

• Gas Chromatography: The GC separates the different phthalates based on their boiling points and interaction with the stationary phase of the GC column. A non-polar or mid-polar column is typically used.

• Mass Spectrometry: As the separated phthalates elute from the GC column, they enter the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio. This provides both qualitative (identification) and quantitative (concentration) information.

• Data Acquisition: The mass spectrometer is typically operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity for the target phthalates.

5. Quantification:

• Calibration Curve: A series of calibration standards containing known concentrations of the target phthalates and the internal standard are analyzed to create a calibration curve.

• Calculation: The concentration of each phthalate in the sample is determined by comparing the peak area ratio of the analyte to the internal standard in the sample with the calibration curve.

Visualizing the Process

Diagrams can provide a clear and concise overview of complex workflows and relationships. The following diagrams, created using the DOT language, illustrate the experimental workflow for phthalate analysis and the logical relationship in the quantification process.

Experimental workflow for phthalate analysis.

Logical relationship in the quantification process.

By participating in proficiency testing schemes and adhering to robust analytical protocols, laboratories can ensure the delivery of high-quality, reliable data for the analysis of phthalates, thereby supporting critical research, product safety, and regulatory compliance.

References

• 1. Exposure to Phthalates in European Children, Adolescents and Adults since 2005: A Harmonized Approach Based on Existing HBM Data in the HBM4EU Initiative - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fapas.com [fapas.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Phthalates - PT Proficiency Testing Sample, MilliporeSigma Supelco 2 mL | Buy Online | MilliporeSigma Supelco | Fisher Scientific [fishersci.com]

Safety & Regulatory Compliance

Proper Disposal of Heptyl Nonyl Phthalate-d4: A Step-by-Step Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of Heptyl Nonyl Phthalate-d4, ensuring the safety of laboratory personnel and the protection of the environment.

Heptyl Nonyl Phthalate-d4, a deuterated form of a phthalate (B1215562) compound, requires careful handling and disposal due to the potential environmental and health risks associated with phthalates. Adherence to proper disposal protocols is not only a matter of safety but also a legal requirement under regulations set forth by agencies such as the U.S. Environmental Protection Agency (EPA). This guide provides a clear, step-by-step procedure for researchers, scientists, and drug development professionals to manage and dispose of this chemical waste responsibly.

Chemical and Disposal Overview

While specific quantitative data for the disposal of Heptyl Nonyl Phthalate-d4 is not detailed in publicly available resources, the general properties and regulatory classifications for phthalate compounds provide a strong basis for its proper handling. The deuteration is unlikely to alter the fundamental chemical hazards of the molecule.

Property	Information
Chemical Name	Heptyl Nonyl Phthalate-d4
Chemical Class	Phthalate Ester
Known Hazards	Phthalates as a class are associated with reproductive and developmental toxicity. Some are classified by the EPA as probable or possible human carcinogens.[1]
Environmental Fate	Phthalates can leach from products and contaminate air, water, and soil.[1] They may have long-lasting harmful effects on aquatic life.
Regulatory Framework	Disposal is governed by local, regional, and national hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[2]
General Waste Category	Hazardous Chemical Waste.[3][4]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol outlines the necessary steps for the safe disposal of Heptyl Nonyl Phthalate-d4 from a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Before handling the waste, ensure you are wearing appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

• Conduct all waste handling activities within a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

2. Waste Identification and Segregation:

• Do not mix Heptyl Nonyl Phthalate-d4 waste with other waste streams.[5] It should be collected as a separate hazardous waste.

• Keep it segregated from incompatible materials. For instance, do not mix it with acids, bases, or reactive chemicals.[6]

• Collect aqueous and organic solvent wastes separately.[6]

3. Waste Collection and Containerization:

• Use a designated and compatible waste container. The original container is often the best choice.[3] If using a different container, ensure it is made of a material chemically resistant to phthalates and is in good condition with a secure, leak-proof lid.[2]

• The container must be clearly labeled.

4. Labeling the Waste Container:

• Properly label the waste container with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "Heptyl Nonyl Phthalate-d4"

  • The approximate concentration and volume of the waste.

  • The date when the first drop of waste was added to the container.

  • Any known hazards associated with the waste (e.g., "Reproductive Toxin").

5. Storage of Chemical Waste:

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area must be at or near the point of waste generation.[2][6]

• Ensure the storage area is secure, well-ventilated, and has secondary containment to capture any potential leaks.

6. Arranging for Disposal:

• Do not dispose of Heptyl Nonyl Phthalate-d4 down the drain or in the regular trash. [3][4]

• Contact your institution's Environmental Health and Safety (EHS) office or the equivalent department responsible for chemical waste management.[3]

• Follow their specific procedures for requesting a waste pickup. This may involve submitting an online form or attaching a specific waste tag to the container.[3]

• Your EHS office will arrange for the collection of the waste by a licensed hazardous waste disposal company.[1]

7. Handling Empty Containers:

• A container that held Heptyl Nonyl Phthalate-d4 should be treated as hazardous waste itself.

• If the phthalate is classified as an "acute hazardous waste" by the EPA, the container must be triple-rinsed with a suitable solvent.[3][6] The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous waste.[3][6]

• After proper decontamination (if applicable and permitted by your EHS office), deface the original label before disposing of the container as regular trash or recycling.[3]

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of Heptyl Nonyl Phthalate-d4.

References

• 1. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 2. danielshealth.com [danielshealth.com]
• 3. vumc.org [vumc.org]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. essex.ac.uk [essex.ac.uk]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling Heptyl Nonyl Phthalate-d4

This guide provides crucial safety and logistical information for the handling and disposal of Heptyl Nonyl Phthalate-d4, tailored for researchers, scientists, and drug development professionals. The following procedures are based on best practices for handling phthalate (B1215562) compounds and information derived from safety data sheets of structurally similar chemicals, due to the limited availability of a specific safety data sheet for Heptyl Nonyl Phthalate-d4.

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the correct and consistent use of personal protective equipment.

Recommended PPE for Handling Heptyl Nonyl Phthalate-d4:

PPE Category	Item	Specifications & Notes
Hand Protection	Chemical-resistant gloves	Nitrile or Neoprene gloves are recommended for protection against phthalates.[1] Always inspect gloves for signs of degradation or tears before use.
Eye Protection	Safety glasses with side shields or chemical safety goggles	Essential for protecting eyes from potential splashes or airborne particles.
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	Necessary when there is a risk of generating dust or aerosols to prevent inhalation.[1]
Body Protection	Laboratory coat	Prevents contamination of personal clothing.

Operational Plan for Safe Handling

A systematic approach is vital for ensuring a safe laboratory environment when working with Heptyl Nonyl Phthalate-d4.

Step-by-Step Handling Procedure:

• Preparation:

  • Thoroughly review the available safety information and this guide before starting any work.

  • Ensure that a properly functioning chemical fume hood is available.

  • Inspect all required PPE for any damage or defects.[1]

• Handling:

  • All manipulations of Heptyl Nonyl Phthalate-d4 should be conducted within a chemical fume hood to minimize inhalation exposure.[1]

  • Avoid direct contact with skin and eyes.[2][3][4]

  • Keep the container tightly closed when not in use.[2][3]

  • Take precautions against static discharge.[5]

• Storage:

  • Store in a cool, dry, and well-ventilated area.[2][3]

  • Keep containers tightly sealed and clearly labeled.[2]

Emergency Procedures

In the event of an exposure, immediate and appropriate action is critical.

Exposure Type	Procedure
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15-20 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.[3]
Skin Contact	Remove any contaminated clothing and wash the affected area with soap and plenty of water.[2] Seek medical attention if irritation develops or persists.[2]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion	Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.[1] Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Heptyl Nonyl Phthalate-d4 and any contaminated materials is essential to prevent environmental contamination.

Step-by-Step Disposal Procedure:

• Waste Collection: Collect all waste containing Heptyl Nonyl Phthalate-d4 in a designated, clearly labeled, and sealed hazardous waste container.[1]

• Labeling: Ensure the waste container is accurately and clearly labeled with its contents.

• Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal regulations.[1][3] Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste and ensuring complete and accurate classification.[3]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Heptyl Nonyl Phthalate-d4 from preparation to disposal.

Caption: Workflow for the Safe Handling of Heptyl Nonyl Phthalate-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. Personal Protective Equipment as a Potential Source of Phthalate Exposure during the COVID-19 Pandemic [mdpi.com]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. chemos.de [chemos.de]